4-Amino-3-(isopropyl)phenol

• CAS: 82774-61-6

Core Science & Biosynthesis

An In-depth Technical Guide to 4-Amino-3-(isopropyl)phenol: Properties, Synthesis, and Potential Applications

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 4-Amino-3-(isopropyl)phenol (CAS No. 82774-61-6), a substituted aminophenol of interest in synthetic and medicinal chemistry. Due to the limited availability of direct experimental data for this specific molecule in publicly accessible literature, this document synthesizes known information with expert analysis of structurally related compounds to offer a predictive guide for researchers. This guide covers the predicted physicochemical properties, potential synthetic routes, spectroscopic characteristics, and prospective applications, particularly in drug discovery and development. The content is structured to provide a foundational understanding for researchers and to stimulate further investigation into this sparsely documented compound.

Introduction

4-Amino-3-(isopropyl)phenol, also known as 4-amino-3-(1-methylethyl)phenol, is an aromatic organic compound featuring a phenol ring substituted with both an amino and an isopropyl group. The strategic placement of these functional groups—an electron-donating amino group and a bulky, lipophilic isopropyl group—suggests its potential as a versatile intermediate in the synthesis of more complex molecules, including active pharmaceutical ingredients (APIs). While its close analogs, such as 4-aminophenol and various alkylphenols, are well-documented and utilized in numerous industrial and pharmaceutical applications, 4-Amino-3-(isopropyl)phenol remains a comparatively enigmatic molecule. This guide aims to bridge the existing knowledge gap by providing a detailed, albeit partially predictive, technical overview to support and guide future research endeavors.

Physicochemical Properties

Direct experimental data for the physicochemical properties of 4-Amino-3-(isopropyl)phenol are not widely reported. However, by analyzing the properties of structurally similar compounds, we can establish a reliable set of expected characteristics.

Property	Predicted Value/Information	Basis for Prediction
Molecular Formula	C₉H₁₃NO	Confirmed by chemical suppliers and databases.[1]
Molecular Weight	151.21 g/mol	Calculated from the molecular formula.[1]
CAS Number	82774-61-6	Publicly registered chemical identifier.[1]
Appearance	Off-white to light brown crystalline solid	Based on the typical appearance of aminophenols.
Melting Point	Not available	Expected to be a solid at room temperature, similar to other substituted aminophenols.
Boiling Point	Not available	Likely to be high due to the presence of polar functional groups capable of hydrogen bonding.
Solubility	Sparingly soluble in water; soluble in organic solvents like ethanol, methanol, and acetone.	The phenol and amino groups contribute to some water solubility, while the isopropyl group and benzene ring increase solubility in organic solvents.
pKa	Phenolic -OH: ~10-11; Anilino -NH₃⁺: ~4-5	Based on the known pKa values of 4-aminophenol and the electron-donating effect of the ortho-isopropyl group.

Synthesis and Reaction Chemistry

Proposed Synthetic Pathways

A plausible and efficient synthetic route would likely start from a readily available substituted benzene derivative. Two potential pathways are outlined below.

Pathway A: Nitration followed by Reduction

This is a classic and reliable method for introducing an amino group onto an aromatic ring.

Proposed Synthesis Pathway A for 4-Amino-3-(isopropyl)phenol.

Experimental Causality:

• Nitration of 3-Isopropylphenol: The starting material, 3-isopropylphenol, is commercially available. The hydroxyl group is a strongly activating, ortho-, para-directing group. The bulky isopropyl group at the meta position will sterically hinder the ortho positions to some extent, favoring nitration at the para position (position 4) relative to the hydroxyl group. A mixture of nitric acid and sulfuric acid is the standard nitrating agent.

• Reduction of the Nitro Group: The resulting 4-nitro-3-isopropylphenol can then be reduced to the corresponding amine. Catalytic hydrogenation using hydrogen gas and a palladium on carbon catalyst is a clean and efficient method. Alternatively, reduction with a metal in acidic medium, such as iron in hydrochloric acid, is a classic and cost-effective approach.

Pathway B: Amination of a Halogenated Precursor

This pathway offers an alternative route, particularly if the starting halogenated phenol is accessible.

Proposed Synthesis Pathway B for 4-Amino-3-(isopropyl)phenol.

Experimental Causality:

• Halogenation of 3-Isopropylphenol: Similar to nitration, the hydroxyl group directs halogenation to the ortho and para positions. By controlling reaction conditions, selective para-halogenation can be achieved.

• Nucleophilic Aromatic Substitution/Cross-Coupling: The resulting 4-halo-3-isopropylphenol can undergo amination. This can be achieved through classical methods like the Ullmann condensation (using ammonia and a copper catalyst at high temperatures and pressures) or more modern palladium-catalyzed cross-coupling reactions like the Buchwald-Hartwig amination, which often proceed under milder conditions with a broader substrate scope.

Key Reactions of the Functional Groups

The reactivity of 4-Amino-3-(isopropyl)phenol is dictated by its three key structural features: the phenol, the aromatic amine, and the isopropyl group.

• Phenolic Hydroxyl Group: This group is weakly acidic and can be deprotonated with a base to form a phenoxide. The phenoxide is a strong nucleophile and can undergo O-alkylation or O-acylation. The hydroxyl group also activates the ring towards further electrophilic aromatic substitution.

• Amino Group: The primary aromatic amine is basic and nucleophilic. It can be acylated, alkylated, and diazotized. The amino group is also a strong activating group for electrophilic aromatic substitution.

• Aromatic Ring: The combination of the hydroxyl and amino groups makes the aromatic ring highly activated towards electrophilic substitution. Reactions such as halogenation, nitration, and sulfonation are expected to proceed readily. The positions for substitution will be directed by the existing groups.

Spectroscopic and Analytical Characterization

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR:

  • Isopropyl Group: A doublet for the two methyl groups (around δ 1.2 ppm) and a septet for the methine proton (around δ 3.0-3.3 ppm).

  • Aromatic Protons: Three protons on the aromatic ring, likely appearing as a multiplet or a set of doublets and a doublet of doublets in the region of δ 6.5-7.0 ppm. The exact chemical shifts and coupling patterns will depend on the electronic effects of the amino and hydroxyl groups.

  • Amino Group: A broad singlet for the two NH₂ protons, the chemical shift of which can vary depending on the solvent and concentration (typically δ 3.5-5.0 ppm).

  • Hydroxyl Group: A broad singlet for the OH proton, also variable in chemical shift (typically δ 4.5-8.0 ppm).

• ¹³C NMR:

  • Isopropyl Group: Two signals, one for the methyl carbons (around δ 22-25 ppm) and one for the methine carbon (around δ 27-30 ppm).

  • Aromatic Carbons: Six signals for the aromatic carbons. The carbon bearing the hydroxyl group will be the most downfield (around δ 145-155 ppm), followed by the carbon bearing the amino group (around δ 135-145 ppm). The other four aromatic carbons will appear in the typical aromatic region (δ 115-130 ppm).

Infrared (IR) Spectroscopy

• O-H Stretch: A broad absorption band in the region of 3200-3600 cm⁻¹ characteristic of a phenolic hydroxyl group involved in hydrogen bonding.

• N-H Stretch: Two sharp to moderately broad peaks in the region of 3300-3500 cm⁻¹ corresponding to the symmetric and asymmetric stretching of the primary amine.

• C-H Stretch (Aliphatic): Absorptions just below 3000 cm⁻¹ for the C-H bonds of the isopropyl group.

• C-H Stretch (Aromatic): Absorptions just above 3000 cm⁻¹ for the C-H bonds of the aromatic ring.

• C=C Stretch (Aromatic): Several peaks in the 1450-1600 cm⁻¹ region.

• C-O Stretch: A strong absorption in the 1200-1300 cm⁻¹ region.

Mass Spectrometry (MS)

In an electron ionization (EI) mass spectrum, the molecular ion peak [M]⁺ would be expected at m/z 151. Characteristic fragmentation patterns would likely involve the loss of a methyl group (m/z 136) from the isopropyl moiety (a benzylic cleavage) and potentially the loss of CO (m/z 123) or HCN (m/z 124) from the aromatic ring.

Potential Applications in Drug Development and Medicinal Chemistry

The structural motifs present in 4-Amino-3-(isopropyl)phenol make it an attractive scaffold and intermediate for the synthesis of biologically active molecules.

As a Synthetic Intermediate

The presence of two nucleophilic centers (the amino and hydroxyl groups) and an activated aromatic ring allows for a variety of chemical transformations. This makes it a potentially valuable building block for creating libraries of compounds for high-throughput screening in drug discovery programs. For instance, the amino group can be readily acylated to form amides, while the hydroxyl group can be etherified or esterified, allowing for the systematic exploration of structure-activity relationships.

Bioisosteric Replacement

In medicinal chemistry, the isopropyl group can serve as a bioisostere for other small alkyl or functional groups. Its lipophilicity can be modulated to improve the pharmacokinetic properties of a lead compound, such as its ability to cross cell membranes.

Antioxidant and Biological Activity

Phenolic compounds are well-known for their antioxidant properties due to their ability to scavenge free radicals. The presence of an amino group can further enhance this activity. While the biological activity of 4-Amino-3-(isopropyl)phenol itself has not been reported, related aminophenol derivatives have demonstrated a range of biological effects, including anti-inflammatory and anticancer properties. It is plausible that this compound or its derivatives could exhibit similar activities.

Safety and Handling

Specific toxicological data for 4-Amino-3-(isopropyl)phenol is not available. However, based on the general properties of phenols and aromatic amines, the following precautions should be taken:

• Toxicity: Assumed to be toxic if ingested, inhaled, or absorbed through the skin. Phenols can cause chemical burns, and aromatic amines are often associated with methemoglobinemia.

• Handling: Should be handled in a well-ventilated fume hood. Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, is essential.

• Storage: Store in a cool, dry, and well-ventilated area away from oxidizing agents.

Conclusion

4-Amino-3-(isopropyl)phenol is a chemical compound with significant, yet largely unexplored, potential in organic synthesis and medicinal chemistry. While a comprehensive body of experimental data is currently lacking, this technical guide provides a robust, predictive framework based on the established chemistry of its structural analogs. The proposed synthetic pathways are logical and based on well-understood organic reactions. The predicted spectroscopic and physicochemical properties offer a solid starting point for the characterization of this molecule. It is the author's hope that this guide will serve as a valuable resource for researchers, encouraging further investigation into the properties and applications of this promising compound and ultimately leading to new discoveries in drug development and materials science.

References

The following references are to related compounds and general chemical principles, as direct citations for 4-Amino-3-(isopropyl)phenol are scarce.

• Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry. Oxford University Press.

• BuyersGuideChem. (n.d.). 4-Amino-3-(isopropyl)phenol. Retrieved from [Link]

• Pavia, D. L., Lampman, G. M., Kriz, G. S., & Vyvyan, J. R. (2014). Introduction to Spectroscopy. Cengage Learning.
• Carey, F. A., & Sundberg, R. J. (2007). Advanced Organic Chemistry: Part B: Reactions and Synthesis. Springer.

Sources

• 1. GSRS [gsrs.ncats.nih.gov]

An In-depth Technical Guide to 4-Amino-3-(isopropyl)phenol (CAS 82774-61-6): A Molecule of Latent Potential in Drug Discovery

This technical guide offers a comprehensive overview of 4-Amino-3-(isopropyl)phenol, a molecule positioned at the intersection of established pharmacology and novel chemical synthesis. While specific research on this compound (CAS 82774-61-6) is not extensively published, this document, intended for researchers, scientists, and drug development professionals, extrapolates from the rich chemistry and pharmacology of its structural analogs—aminophenols—to provide a foundational understanding of its potential. We will delve into its chemical identity, plausible synthetic routes, and a scientifically grounded exploration of its prospective applications in medicine, particularly as an analgesic and anti-inflammatory agent.

Core Molecular Identity and Physicochemical Properties

4-Amino-3-(isopropyl)phenol is an aromatic organic compound featuring a phenol ring substituted with an amino group and an isopropyl group. This unique arrangement of functional groups dictates its chemical behavior and potential biological activity.

Table 1: Physicochemical Properties of 4-Amino-3-(isopropyl)phenol

Property	Value	Source
CAS Number	82774-61-6	[1]
Molecular Formula	C₉H₁₃NO	[1]
Molecular Weight	151.21 g/mol	[1]
Predicted Melting Point	175.5 °C	[2]
Predicted Boiling Point	305.4±30.0 °C	[2]
Synonyms	4-amino-3-(1-methylethyl)phenol	[3]

The presence of both a hydroxyl (on the phenol) and an amino group suggests that the molecule can act as both a hydrogen bond donor and acceptor, influencing its solubility and interaction with biological targets. The isopropyl group, a bulky hydrophobic moiety, will significantly impact its binding to protein pockets.

Synthesis and Manufacturing Insights: A Plausible Retrosynthetic Approach

A likely two-step synthesis would involve:

• Nitration: The selective introduction of a nitro group (-NO₂) onto the aromatic ring of 3-isopropylphenol.

• Reduction: The subsequent reduction of the nitro group to an amino group (-NH₂).

Causality in Experimental Design:

The choice of 3-isopropylphenol as a starting material is strategic due to its commercial availability and the directing effects of its substituents. The hydroxyl and isopropyl groups are ortho-, para-directing. Nitration is expected to occur at the positions activated by these groups. The position para to the hydroxyl group and ortho to the isopropyl group is sterically accessible and electronically activated, making it a favorable site for electrophilic aromatic substitution.

Step-by-Step Hypothetical Protocol:

Step 1: Nitration of 3-Isopropylphenol

• In a well-ventilated fume hood, dissolve 3-isopropylphenol in a suitable solvent such as glacial acetic acid.

• Cool the mixture in an ice bath to 0-5 °C.

• Slowly add a nitrating agent, such as a mixture of nitric acid and sulfuric acid, dropwise while maintaining the low temperature to control the exothermic reaction and prevent over-nitration.

• After the addition is complete, allow the reaction to stir at a low temperature for a specified time, monitoring the reaction progress using Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by carefully pouring the mixture over crushed ice.

• The resulting precipitate, 4-nitro-3-isopropylphenol, is then collected by filtration, washed with cold water to remove residual acid, and dried.

Step 2: Reduction of 4-Nitro-3-isopropylphenol

• Suspend the synthesized 4-nitro-3-isopropylphenol in a solvent like ethanol or methanol.

• Add a reducing agent. A common and effective method is catalytic hydrogenation using a catalyst such as palladium on carbon (Pd/C) under a hydrogen atmosphere. Alternatively, metal-acid reductions, like tin or iron in the presence of hydrochloric acid, can be employed.

• If using catalytic hydrogenation, the reaction is carried out in a Parr shaker or a similar hydrogenation apparatus until hydrogen uptake ceases.

• Monitor the reaction by TLC to confirm the disappearance of the starting material.

• Once the reaction is complete, the catalyst is removed by filtration through a pad of celite.

• The solvent is removed under reduced pressure to yield the crude 4-Amino-3-(isopropyl)phenol.

• Further purification can be achieved by recrystallization from an appropriate solvent system.

Caption: Figure 1: A plausible two-step synthesis workflow for 4-Amino-3-(isopropyl)phenol starting from 3-isopropylphenol.

Prospective Mechanism of Action and Applications in Drug Development

The therapeutic potential of 4-Amino-3-(isopropyl)phenol can be inferred from the well-documented pharmacology of other p-aminophenol derivatives, most notably paracetamol (acetaminophen). These compounds are known for their analgesic and antipyretic properties.[4][5]

Hypothesized Mechanism of Action: A Focus on COX Inhibition

The primary mechanism of action for many p-aminophenol derivatives involves the inhibition of cyclooxygenase (COX) enzymes, which are crucial in the synthesis of prostaglandins.[5] Prostaglandins are lipid compounds that play a significant role in inflammation, pain, and fever.[5]

It is hypothesized that 4-Amino-3-(isopropyl)phenol, like its analogs, may exhibit a selective inhibition of COX enzymes within the central nervous system. This central action would explain potential analgesic and antipyretic effects with potentially weaker anti-inflammatory activity in peripheral tissues.[4] The isopropyl group at the 3-position could influence the compound's binding affinity and selectivity for different COX isoenzymes (COX-1, COX-2, and the putative COX-3).

Caption: Figure 2: Hypothesized mechanism of action via inhibition of COX enzymes.

Potential Therapeutic Applications:

• Analgesic: For the treatment of mild to moderate pain. The specific profile of pain it could treat would depend on its central versus peripheral activity.

• Antipyretic: For the reduction of fever.

• Anti-inflammatory: While likely weaker than traditional NSAIDs, some peripheral anti-inflammatory effects cannot be ruled out and would require experimental validation.[6]

Proposed Analytical and Quality Control Protocols

To ensure the identity, purity, and quality of 4-Amino-3-(isopropyl)phenol in a research or manufacturing setting, a robust analytical workflow is essential.

Step-by-Step Analytical Workflow:

• Sample Preparation:

  • Accurately weigh the sample of 4-Amino-3-(isopropyl)phenol.

  • Dissolve the sample in a suitable solvent, such as methanol or acetonitrile, to a known concentration.

  • For analysis in biological matrices, a protein precipitation or liquid-liquid extraction step would be necessary.

• Chromatographic Separation:

  • Utilize a High-Performance Liquid Chromatography (HPLC) system equipped with a C18 reverse-phase column.

  • Develop a mobile phase gradient, likely consisting of a mixture of water with a small percentage of formic acid (to improve peak shape) and an organic solvent like acetonitrile or methanol.

  • The gradient will be optimized to achieve a sharp, symmetrical peak for the analyte, well-resolved from any impurities.

• Detection and Quantification:

  • Couple the HPLC system to a mass spectrometer (LC-MS/MS) for highly sensitive and selective detection.[7]

  • The mass spectrometer would be operated in Multiple Reaction Monitoring (MRM) mode for quantitative analysis.[7] This involves selecting a specific precursor ion (the molecular ion of the compound) and a specific product ion (a fragment of the precursor ion) to monitor. This technique provides excellent specificity and reduces background noise.

  • A UV detector can also be used for routine purity checks, with the detection wavelength set at the absorbance maximum of the compound.

Caption: Figure 3: Proposed analytical workflow for quality control.

Conclusion and Future Directions

4-Amino-3-(isopropyl)phenol represents a molecule with significant, albeit currently unexplored, potential in the field of drug development. Its structural similarity to known analgesic and antipyretic compounds provides a strong rationale for its investigation. Future research should focus on a number of key areas:

• Definitive Synthesis and Characterization: The development and publication of a detailed, optimized synthesis protocol, along with comprehensive characterization data (NMR, IR, Mass Spectrometry).

• In Vitro Pharmacological Profiling: Screening the compound against a panel of relevant biological targets, including COX-1 and COX-2 enzymes, to elucidate its mechanism of action and selectivity.

• In Vivo Efficacy Studies: Evaluating the analgesic, antipyretic, and anti-inflammatory properties of the compound in established animal models.

• Toxicology and Safety Assessment: Conducting preliminary toxicology studies to determine the compound's safety profile.

This technical guide serves as a foundational document to stimulate and guide such research endeavors. The insights provided, though based on extrapolation from related compounds, offer a scientifically sound starting point for unlocking the potential of 4-Amino-3-(isopropyl)phenol.

References

• Mileski, D. R., Kaplan, H. R., Malone, M. H., & Nieforth, K. A. (1965). Synthesis and preliminary pharmacology of 2-aminophenol derivatives. Journal of Pharmaceutical Sciences, 54(2), 295-298. [Link]

• Pharmacy 180. (n.d.). Para-Amino Phenol Derivatives - Actions, Pharmacokinetics, Adverse Effects, Mechanism of Toxicity, Treatment, Uses. Retrieved from [Link]

• Briz, D. (2026, January 6). 4-Aminophenol Derivatives: Uses, Benefits, And Risks. D.Briz. [Link]

• Pharmapproach. (n.d.). p-Amino phenol derivatives - SAR, Structure, Properties, uses, Synthesis, Assay, Storage, Dosage forms, Dose. Retrieved from [Link]

• Kajay Remedies. (2024, May 10). Role of Para Aminophenol in Oncology Drug Development. Retrieved from [Link]

• BuyersGuideChem. (n.d.). 4-Amino-3-(isopropyl)phenol | 82774-61-6. Retrieved from [Link]

• BuyersGuideChem. (n.d.). 4-Amino-3-(isopropyl)phenol | C9H13NO. Retrieved from [Link]

• ChemSigma. (n.d.). 82774-61-6 4-amino-3-(isopropyl)phenol. Retrieved from [Link]

• Google Patents. (n.d.). CN101066929A - Process of preparing 4-amino-3-nitro phenol.

• Global Substance Registration System. (n.d.). 4-((1-METHYLETHYL)AMINO)PHENOL. Retrieved from [Link]

• Khan, K. M., et al. (2022). Synthesis, Characterization, Biological Evaluation and DNA Interaction Studies of 4-Aminophenol Derivatives: Theoretical and Experimental Approach. Molecules, 27(4), 1352. [Link]

• NIST. (n.d.). Phenol, 4-amino-3-methyl-. NIST Chemistry WebBook. Retrieved from [Link]

• Lee, S., et al. (2024). Analytical Method Development and Dermal Absorption of 4-Amino-3-Nitrophenol (4A3NP), a Hair Dye Ingredient under the Oxidative or Non-Oxidative Condition. Toxics, 12(5), 340. [Link]

• PubChem. (n.d.). 3-Isopropylphenol. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). O'Donnell Amino Acid Synthesis. Retrieved from [Link]

• Google Patents. (n.d.). CN103508908A - Preparation method for 4-amino-3-methylphenol.

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An In-depth Technical Guide to the Synthesis of 4-Amino-3-(isopropyl)phenol

This guide provides a comprehensive overview of a viable and scientifically-grounded synthetic pathway for 4-Amino-3-(isopropyl)phenol, a valuable intermediate in the development of pharmaceuticals and other fine chemicals. The presented methodology is designed for researchers, scientists, and professionals in drug development, emphasizing not just the procedural steps but the underlying chemical principles and rationale for experimental choices.

Introduction and Strategic Approach

4-Amino-3-(isopropyl)phenol is a substituted aminophenol with potential applications as a building block in organic synthesis. Its structure, featuring a hydroxyl, an amino, and an isopropyl group on a benzene ring, offers multiple points for further chemical modification. The strategic design of its synthesis is paramount for achieving high purity and yield, which are critical for its utility in pharmaceutical applications.

The most logical and efficient synthetic route commences with the commercially available precursor, 3-isopropylphenol. The synthesis proceeds through two key transformations: electrophilic aromatic substitution (nitration) followed by reduction of the introduced nitro group. This approach is favored due to the directing effects of the substituents on the aromatic ring, which guide the regioselectivity of the reactions.

Proposed Synthesis Pathway: A Two-Step Approach

The synthesis of 4-Amino-3-(isopropyl)phenol can be efficiently achieved in two sequential steps starting from 3-isopropylphenol:

• Nitration of 3-isopropylphenol to yield 4-nitro-3-(isopropyl)phenol.

• Reduction of 4-nitro-3-(isopropyl)phenol to the final product, 4-Amino-3-(isopropyl)phenol.

This pathway is illustrated in the workflow diagram below:

Caption: Overall synthesis workflow for 4-Amino-3-(isopropyl)phenol.

Step 1: Regioselective Nitration of 3-Isopropylphenol

The initial step involves the introduction of a nitro group onto the aromatic ring of 3-isopropylphenol. The success of this step hinges on controlling the regioselectivity of the nitration reaction.

Mechanistic Considerations and Rationale

The hydroxyl (-OH) and isopropyl (-CH(CH₃)₂) groups are both activating and ortho, para-directing substituents. The powerful activating and directing effect of the hydroxyl group dominates. The para position relative to the hydroxyl group is the most sterically accessible and electronically favorable site for electrophilic attack. The two ortho positions are sterically hindered by the adjacent isopropyl group and the hydroxyl group itself. Therefore, nitration is expected to occur predominantly at the C4 position.

The reaction proceeds via the standard mechanism for electrophilic aromatic substitution, involving the formation of a nitronium ion (NO₂⁺) from nitric acid and a strong acid catalyst, typically sulfuric acid.

Caption: Mechanism of the nitration of 3-isopropylphenol.

Experimental Protocol

Materials:

• 3-Isopropylphenol

• Concentrated Sulfuric Acid (98%)

• Concentrated Nitric Acid (70%)

• Ice

• Dichloromethane

• Saturated Sodium Bicarbonate Solution

• Anhydrous Magnesium Sulfate

Procedure:

• In a three-necked flask equipped with a dropping funnel, magnetic stirrer, and thermometer, dissolve 3-isopropylphenol in dichloromethane and cool the mixture to 0-5 °C in an ice bath.

• Slowly add concentrated sulfuric acid to the cooled solution while maintaining the temperature below 10 °C.

• Prepare a nitrating mixture by carefully adding concentrated nitric acid to concentrated sulfuric acid in a separate beaker, cooled in an ice bath.

• Add the nitrating mixture dropwise to the solution of 3-isopropylphenol over a period of 1-2 hours, ensuring the reaction temperature does not exceed 10 °C.

• After the addition is complete, allow the reaction to stir at 0-5 °C for an additional 2-3 hours.

• Quench the reaction by slowly pouring the mixture over crushed ice.

• Separate the organic layer and wash it sequentially with cold water and saturated sodium bicarbonate solution until the washings are neutral.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure to obtain the crude 4-nitro-3-(isopropyl)phenol.

Justification of Protocol Choices:

• Low Temperature: The nitration of phenols is a highly exothermic and rapid reaction.[1] Maintaining a low temperature is crucial to prevent over-nitration (dinitration) and oxidation of the phenol, which can lead to the formation of undesired byproducts.[2][3]

• Acid Catalyst: Sulfuric acid acts as a catalyst to generate the highly electrophilic nitronium ion (NO₂⁺) from nitric acid.

• Workup: The aqueous workup with sodium bicarbonate neutralizes any remaining acids and helps to remove acidic byproducts.

Step 2: Reduction of 4-Nitro-3-(isopropyl)phenol

The final step in the synthesis is the reduction of the nitro group in 4-nitro-3-(isopropyl)phenol to an amino group, yielding the target compound.

Selection of Reducing Agent

A variety of methods are available for the reduction of aromatic nitro compounds to anilines.[4][5] The choice of reducing agent depends on factors such as cost, efficiency, and compatibility with other functional groups.

Commonly Used Reducing Agents:

Reducing Agent	Conditions	Advantages	Disadvantages
H₂/Pd/C	Catalytic hydrogenation	High yield, clean reaction	Requires specialized hydrogenation equipment, potential for dehalogenation if applicable
Fe/HCl	Iron in acidic media	Inexpensive, widely used	Requires stoichiometric amounts of metal, acidic conditions may not be suitable for all substrates
SnCl₂	Tin(II) chloride	Mild conditions	Stoichiometric amounts of tin salts are produced as waste
Sodium Dithionite	Aqueous solution	Mild, often used for sensitive substrates	Can be less efficient for some substrates

For this synthesis, catalytic hydrogenation using palladium on carbon (Pd/C) is a highly effective and clean method.[6]

Experimental Protocol (Catalytic Hydrogenation)

Materials:

• 4-Nitro-3-(isopropyl)phenol

• 10% Palladium on Carbon (Pd/C)

• Methanol or Ethanol

• Hydrogen Gas

Procedure:

• Dissolve 4-nitro-3-(isopropyl)phenol in methanol or ethanol in a hydrogenation vessel.

• Carefully add a catalytic amount of 10% Pd/C to the solution.

• Seal the vessel and purge it with an inert gas (e.g., nitrogen or argon) before introducing hydrogen gas.

• Pressurize the vessel with hydrogen gas (typically 1-4 atm) and stir the mixture vigorously at room temperature.

• Monitor the reaction progress by thin-layer chromatography (TLC) or by observing the cessation of hydrogen uptake.

• Once the reaction is complete, carefully vent the hydrogen and purge the vessel with an inert gas.

• Filter the reaction mixture through a pad of celite to remove the Pd/C catalyst.

• Rinse the celite pad with the solvent used for the reaction.

• Combine the filtrates and remove the solvent under reduced pressure to yield the crude 4-Amino-3-(isopropyl)phenol.

• The crude product can be further purified by recrystallization or column chromatography if necessary.

Justification of Protocol Choices:

• Catalyst: Palladium on carbon is a highly efficient and reusable catalyst for the reduction of nitro groups.[6]

• Solvent: Methanol or ethanol are good solvents for the starting material and product and are suitable for hydrogenation reactions.

• Safety: Proper handling of hydrogen gas and the pyrophoric catalyst (when dry) is essential. The catalyst should be handled in a wet state to minimize the risk of ignition.

Characterization and Purity Assessment

The identity and purity of the final product, 4-Amino-3-(isopropyl)phenol, should be confirmed using standard analytical techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the chemical structure and the positions of the substituents on the aromatic ring.

• Mass Spectrometry (MS): To determine the molecular weight of the compound.

• Infrared (IR) Spectroscopy: To identify the characteristic functional groups (O-H, N-H, and aromatic C-H stretches).

• High-Performance Liquid Chromatography (HPLC): To assess the purity of the final product.

Conclusion

The described two-step synthesis of 4-Amino-3-(isopropyl)phenol from 3-isopropylphenol represents a robust and efficient method for obtaining this valuable chemical intermediate. The pathway relies on well-established and understood chemical transformations, allowing for a high degree of control over the reaction outcomes. By carefully controlling reaction conditions, particularly temperature during the nitration step, and selecting an appropriate reduction method, high yields and purity of the final product can be achieved. This guide provides a solid foundation for researchers and professionals to produce 4-Amino-3-(isopropyl)phenol for further applications in drug discovery and development.

References

• CN101066929A - Process of preparing 4-amino-3-nitro phenol - Google Patents.

• METHOD FOR PRODUCING 4-ISOPROPYL-3-METHYLPHENOL - European Patent Office - EP 3162786 B1 - EPO. Available at: [Link]

• US4484011A - Process for preparation of 4-isopropylphenol - Google Patents.
• DE19723214A1 - Preparation of 4-nitro:phenol derivative pharmaceutical intermediates - Google Patents.
• EP3162786A1 - Method for producing 4-isopropyl-3-methylphenol - Google Patents.
• CN108046998B - Preparation method of 3-methyl-4-isopropyl phenol - Google Patents.

• Electrophilic aromatic substitution. Part 24. The nitration of isopropylbenzene, 2- and 4-isopropyltoluene, 1-chloro-4-isopropylbenzene, 4-isopropylanisole, and 2-bromotoluene: nitrodeisopropylation - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing). Available at: [Link]

• Nitration of Phenols| Electrophilic Aromatic Substitution | Organic Chemistry | Khan Academy. Available at: [Link]

• Welcome To Hyma Synthesis Pvt. Ltd. Available at: [Link]

• CN103508908A - Preparation method for 4-amino-3-methylphenol - Google Patents.

• Reduction of nitro compounds - Wikipedia. Available at: [Link]

• Phenol - Wikipedia. Available at: [Link]

• Do You Know 4-ISOPROPYL-3-METHYLPHENOL? - Chemical Supplier Unilong. Available at: [Link]

• CN107739313B - Method for synthesizing 4-amino-3-chlorophenol by multi-temperature-zone continuous flow microchannel reactor - Google Patents.

• (PDF) Selective alkylation of aminophenols - ResearchGate. Available at: [Link]

• US3848002A - Process for the production of p-nitrophenols - Google Patents.

• Remarkable Enhancement of Catalytic Reduction of Nitrophenol Isomers by Decoration of Ni Nanosheets with Cu Species | ACS Omega. Available at: [Link]

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• US2868844A - Selective nitration process - Google Patents.

• Reduction of 4-nitrophenol using green-fabricated metal nanoparticles - RSC Publishing. Available at: [Link]

• a simple preparation of o-substituted o-aminophenols. Available at: [Link]

• More Reactions on the Aromatic Sidechain: Reduction of Nitro Groups and the Baeyer Villiger - Master Organic Chemistry. Available at: [Link]

• Nitration of Phenols A Two-Phase System - Datapdf. Available at: [Link]

• 5001 Nitration of phenol to 2-nitrophenol and 4-nitrophenol. Available at: [Link]

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• Simple Environmentally-Friendly Reduction of 4-Nitrophenol - MDPI. Available at: [Link]

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• 1. Electrophilic aromatic substitution. Part 24. The nitration of isopropylbenzene, 2- and 4-isopropyltoluene, 1-chloro-4-isopropylbenzene, 4-isopropylanisole, and 2-bromotoluene: nitrodeisopropylation - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
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Spectroscopic Characterization of 4-Amino-3-(isopropyl)phenol: A Technical Guide

Abstract

This technical guide provides a comprehensive overview of the anticipated spectral characteristics of 4-Amino-3-(isopropyl)phenol. Due to the limited availability of experimental spectral data for this specific compound in public-domain databases and peer-reviewed literature, this document leverages established spectroscopic principles and comparative data from analogous structures to present a detailed, predictive analysis. We will explore the theoretical ¹H NMR, ¹³C NMR, Infrared (IR), and Mass Spectrometry (MS) data, offering insights into the structural elucidation of this molecule. This guide is intended for researchers, scientists, and professionals in drug development who may be working with or synthesizing novel aminophenol derivatives.

Introduction

4-Amino-3-(isopropyl)phenol is a substituted aromatic compound containing a phenol and an aniline moiety, with an isopropyl group ortho to the amino group and meta to the hydroxyl group. The unique substitution pattern on the aromatic ring is expected to give rise to a distinct spectroscopic fingerprint. Understanding these spectral characteristics is paramount for confirming the identity, purity, and structure of the compound in a research and development setting. This guide will serve as a valuable resource by providing a predictive framework for the spectral analysis of 4-Amino-3-(isopropyl)phenol.

Predicted Spectral Data and Interpretation

The following sections detail the predicted spectral data for 4-Amino-3-(isopropyl)phenol. These predictions are based on the analysis of structurally similar compounds and established spectroscopic theories.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the carbon-hydrogen framework of a molecule.

The predicted ¹H NMR spectrum of 4-Amino-3-(isopropyl)phenol in a solvent like DMSO-d₆ would likely exhibit the following signals:

Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~8.5 - 9.5	Singlet (broad)	1H	Phenolic -OH
~6.5 - 6.7	Doublet	1H	Ar-H (ortho to -OH)
~6.4 - 6.6	Doublet of doublets	1H	Ar-H (meta to -OH, ortho to -NH₂)
~6.2 - 6.4	Doublet	1H	Ar-H (ortho to -OH, meta to -NH₂)
~4.5 - 5.5	Singlet (broad)	2H	Amino -NH₂
~2.9 - 3.2	Septet	1H	Isopropyl -CH
~1.1 - 1.3	Doublet	6H	Isopropyl -CH₃

Causality Behind Predictions: The broad singlets for the -OH and -NH₂ protons are due to chemical exchange and quadrupole broadening, respectively. The aromatic protons are expected in the upfield region of the aromatic window due to the electron-donating effects of the hydroxyl and amino groups. The isopropyl group's methine proton will appear as a septet due to coupling with the six equivalent methyl protons, which in turn will appear as a doublet.

The predicted ¹³C NMR spectrum in DMSO-d₆ is expected to show the following resonances:

Predicted Chemical Shift (δ, ppm)	Assignment
~150 - 155	Ar-C (attached to -OH)
~140 - 145	Ar-C (attached to -NH₂)
~125 - 130	Ar-C (attached to isopropyl)
~115 - 120	Ar-CH
~112 - 117	Ar-CH
~110 - 115	Ar-CH
~25 - 30	Isopropyl -CH
~20 - 25	Isopropyl -CH₃

Causality Behind Predictions: The carbons attached to the electronegative oxygen and nitrogen atoms are expected to be the most downfield. The remaining aromatic carbons will have chemical shifts influenced by the combined electronic effects of the substituents. The aliphatic carbons of the isopropyl group will appear in the upfield region of the spectrum.

dot graph "Molecular_Structure" { layout=neato; node [shape=plaintext]; "C1" [pos="0,1.5!"]; "C2" [pos="-1.3,0.75!"]; "C3" [pos="-1.3,-0.75!"]; "C4" [pos="0,-1.5!"]; "C5" [pos="1.3,-0.75!"]; "C6" [pos="1.3,0.75!"]; "O" [pos="0,2.5!"]; "H1" [pos="-0.5,3!"]; "N" [pos="0,-2.5!"]; "H2" [pos="-0.5,-3!"]; "H3" [pos="0.5,-3!"]; "C7" [pos="-2.6,1.5!"]; "H4" [pos="-3.1,1!"]; "C8" [pos="-3.6,2.25!"]; "H5" [pos="-4.1,1.75!"]; "H6" [pos="-3.4,3!"]; "H7" [pos="-4.1,2.75!"]; "C9" [pos="-2.4,2.5!"]; "H8" [pos="-1.9,3!"]; "H9" [pos="-2.9,3!"]; "H10" [pos="-3.4,2.5!"]; "H11" [pos="-2.2,-1.25!"]; "H12" [pos="2.2,-1.25!"]; "H13" [pos="2.2,1.25!"];

C1 -- C2; C2 -- C3; C3 -- C4; C4 -- C5; C5 -- C6; C6 -- C1; C1 -- O -- H1; C4 -- N; N -- H2; N -- H3; C2 -- C7; C7 -- H4; C7 -- C8; C8 -- H5; C8 -- H6; C8 -- H7; C7 -- C9; C9 -- H8; C9 -- H9; C9 -- H10; C3 -- H11; C5 -- H12; C6 -- H13;

label="Figure 1: Structure of 4-Amino-3-(isopropyl)phenol"; labelloc="b"; }

Caption: Molecular structure of 4-Amino-3-(isopropyl)phenol.

Infrared (IR) Spectroscopy

The IR spectrum is anticipated to display characteristic absorption bands for the functional groups present.

Wavenumber (cm⁻¹)	Vibration	Description
3400 - 3200	O-H stretch, N-H stretch	Broad band for phenolic -OH, two sharp peaks for -NH₂
3100 - 3000	Aromatic C-H stretch	Medium to weak sharp peaks
2960 - 2850	Aliphatic C-H stretch	Medium sharp peaks from the isopropyl group
1620 - 1580	C=C aromatic ring stretch	Two to three medium to strong peaks
1520 - 1480	N-H bend	Medium intensity
1470 - 1430	C-H bend (aliphatic)	Medium intensity
1250 - 1180	C-O stretch (phenolic)	Strong intensity
850 - 800	C-H out-of-plane bend	Strong peak indicative of substitution pattern

Causality Behind Predictions: The broad O-H and sharp N-H stretching vibrations in the high-frequency region are characteristic of phenols and primary amines, respectively. The presence of both aromatic and aliphatic C-H stretches will be evident. The C-O stretch of the phenol at a relatively high wavenumber is also a key diagnostic feature.

Mass Spectrometry (MS)

Electron Ionization (EI) mass spectrometry would likely produce the following significant fragments:

m/z	Proposed Fragment	Notes
151	[M]⁺	Molecular ion peak
136	[M - CH₃]⁺	Loss of a methyl group from the isopropyl moiety
108	[M - C₃H₇]⁺	Loss of the isopropyl group

Causality Behind Predictions: The molecular ion peak is expected to be reasonably intense. A prominent fragmentation pathway would be the loss of a methyl radical from the isopropyl group to form a stable benzylic-type cation. The loss of the entire isopropyl group is also a probable fragmentation pathway.

dot digraph "MS_Fragmentation" { rankdir=LR; node [shape=box, style=rounded, fontname="Helvetica", fontsize=10, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [fontname="Helvetica", fontsize=9, color="#5F6368"];

"M_ion" [label="[M]⁺˙\nm/z = 151", fillcolor="#4285F4", fontcolor="#FFFFFF"]; "M_minus_15" [label="[M - CH₃]⁺\nm/z = 136", fillcolor="#EA4335", fontcolor="#FFFFFF"]; "M_minus_43" [label="[M - C₃H₇]⁺\nm/z = 108", fillcolor="#FBBC05", fontcolor="#202124"];

"M_ion" -> "M_minus_15" [label="- •CH₃"]; "M_ion" -> "M_minus_43" [label="- •C₃H₇"]; }

Caption: Predicted major fragmentation pathways in EI-MS.

Experimental Protocols

The following are generalized, standard operating procedures for the acquisition of spectral data for a solid organic compound like 4-Amino-3-(isopropyl)phenol.

NMR Spectroscopy

• Sample Preparation: Accurately weigh approximately 5-10 mg of the solid sample and dissolve it in ~0.7 mL of a deuterated solvent (e.g., DMSO-d₆, CDCl₃) in a clean, dry NMR tube.

• Instrument Setup: Insert the NMR tube into the spectrometer. Tune and shim the instrument to optimize the magnetic field homogeneity.

• ¹H NMR Acquisition: Acquire the ¹H NMR spectrum using a standard single-pulse experiment. A sufficient number of scans should be averaged to obtain a good signal-to-noise ratio.

• ¹³C NMR Acquisition: Acquire the ¹³C NMR spectrum using a proton-decoupled pulse sequence. A larger number of scans will be required compared to ¹H NMR due to the lower natural abundance of ¹³C.

• Data Processing: Process the raw data by applying a Fourier transform, phase correction, and baseline correction. Integrate the peaks in the ¹H NMR spectrum and reference the chemical shifts to the residual solvent peak.

IR Spectroscopy

• Sample Preparation (Attenuated Total Reflectance - ATR): Place a small amount of the solid sample directly on the ATR crystal.

• Background Scan: Acquire a background spectrum of the empty ATR accessory.

• Sample Scan: Acquire the spectrum of the sample. The instrument software will automatically ratio the sample spectrum to the background spectrum to produce the final absorbance or transmittance spectrum.

• Data Analysis: Identify the characteristic absorption bands and their corresponding functional groups.

Mass Spectrometry (Electron Ionization - EI)

• Sample Introduction: Introduce a small amount of the sample into the mass spectrometer, typically via a direct insertion probe for a solid sample.

• Ionization: The sample is vaporized and then bombarded with a high-energy electron beam (typically 70 eV) to induce ionization and fragmentation.

• Mass Analysis: The resulting ions are accelerated and separated based on their mass-to-charge ratio (m/z) by a mass analyzer (e.g., quadrupole, time-of-flight).

• Detection: The separated ions are detected, and a mass spectrum is generated, plotting ion intensity versus m/z.

• Data Analysis: Identify the molecular ion peak and analyze the fragmentation pattern to deduce the structure of the compound.

dot digraph "Experimental_Workflow" { graph [rankdir="TB"]; node [shape=box, style="rounded,filled", fontname="Helvetica", fontsize=10, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [fontname="Helvetica", fontsize=9, color="#5F6368"];

subgraph "cluster_NMR" { label = "NMR Spectroscopy"; style=filled; color="#E8F0FE"; "NMR_Prep" [label="Sample Preparation\n(5-10 mg in 0.7 mL solvent)"]; "NMR_Acq" [label="Data Acquisition\n(¹H and ¹³C)"]; "NMR_Proc" [label="Data Processing\n(FT, Phasing, Baseline)"]; "NMR_Prep" -> "NMR_Acq" -> "NMR_Proc"; }

subgraph "cluster_IR" { label = "IR Spectroscopy"; style=filled; color="#FCE8E6"; "IR_Prep" [label="Sample Preparation\n(ATR)"]; "IR_Acq" [label="Data Acquisition\n(Background and Sample Scan)"]; "IR_Proc" [label="Data Analysis\n(Peak Identification)"]; "IR_Prep" -> "IR_Acq" -> "IR_Proc"; }

subgraph "cluster_MS" { label = "Mass Spectrometry"; style=filled; color="#FEF7E0"; "MS_Prep" [label="Sample Introduction\n(Direct Insertion Probe)"]; "MS_Acq" [label="Ionization & Mass Analysis\n(EI, m/z separation)"]; "MS_Proc" [label="Data Analysis\n(Molecular Ion & Fragmentation)"]; "MS_Prep" -> "MS_Acq" -> "MS_Proc"; }

"Start" [label="4-Amino-3-(isopropyl)phenol\n(Solid Sample)", shape=ellipse, fillcolor="#4285F4", fontcolor="#FFFFFF"]; "End" [label="Structural Elucidation", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"];

"Start" -> "NMR_Prep"; "Start" -> "IR_Prep"; "Start" -> "MS_Prep"; "NMR_Proc" -> "End"; "IR_Proc" -> "End"; "MS_Proc" -> "End"; }

Caption: General experimental workflow for spectroscopic analysis.

Conclusion

While experimental data for 4-Amino-3-(isopropyl)phenol remains elusive in the public domain, this guide provides a robust, predictive framework for its spectral characterization. The anticipated NMR, IR, and MS data, grounded in the analysis of analogous compounds, offer valuable insights for researchers working on the synthesis and characterization of this and other substituted aminophenols. The provided standard operating procedures for data acquisition further enhance the practical utility of this guide. It is our hope that this document will facilitate the future identification and structural confirmation of 4-Amino-3-(isopropyl)phenol.

References

• Spectral Database for Organic Compounds (SDBS). National Institute of Advanced Industrial Science and Technology (AIST), Japan. [Link]

• NIST Chemistry WebBook. National Institute of Standards and Technology (NIST). [Link]

• PubChem. National Center for Biotechnology Information. [Link]

• Silverstein, R. M., Webster, F. X., Kiemle, D. J., & Bryce, D. L. (2014). Spectrometric Identification of Organic Compounds. John Wiley & Sons.
• Pavia, D. L., Lampman, G. M., Kriz, G. S., & Vyvyan, J. R. (2014). Introduction to Spectroscopy. Cengage Learning.

An In-depth Technical Guide to the Solubility Profile of 4-Amino-3-(isopropyl)phenol

This guide provides a comprehensive analysis of the anticipated solubility characteristics of 4-Amino-3-(isopropyl)phenol (CAS No: 82774-61-6), a substituted aminophenol derivative. While specific experimental solubility data for this compound is not extensively available in public literature, this document outlines a robust scientific framework for its evaluation. By dissecting its molecular structure and drawing parallels with well-characterized analogues, we can predict its behavior in various solvent systems. Furthermore, this guide details the requisite experimental protocols for precise solubility determination, empowering researchers in drug development and chemical synthesis to generate reliable data for their specific applications.

Compound Overview and Structural Rationale for Solubility

4-Amino-3-(isopropyl)phenol is an aromatic compound featuring a phenol backbone substituted with both an amino group and an isopropyl group. These functional groups dictate its physicochemical properties, including its solubility.

Chemical Structure:

• CAS Number: 82774-61-6[1][2]

• Molecular Formula: C₉H₁₃NO[1][2]

• Molecular Weight: 151.21 g/mol [1][2]

• Melting Point: 175.5 °C[1]

The solubility of this molecule is governed by the interplay of its hydrophilic and hydrophobic moieties:

• Hydrophilic Centers: The primary amine (-NH₂) and hydroxyl (-OH) groups are capable of forming hydrogen bonds with polar solvents, particularly water. The basicity of the amino group and the acidity of the phenolic hydroxyl group mean that the molecule's net charge, and thus its aqueous solubility, will be highly dependent on the pH of the medium.[3][4]

• Hydrophobic Center: The nonpolar isopropyl group and the benzene ring contribute to the molecule's lipophilicity, enhancing its solubility in organic solvents. The isopropyl group, in particular, adds significant nonpolar character, which is expected to reduce aqueous solubility compared to its non-alkylated counterpart, 4-aminophenol.[5][6]

Given this structure, 4-Amino-3-(isopropyl)phenol is anticipated to be an amphiphilic molecule with a solubility profile that can be modulated by the choice of solvent and, critically, by pH in aqueous systems.

Predicted Solubility Profile

Based on the structural analysis and data from analogous compounds such as 4-aminophenol and 4-isopropylphenol, a qualitative solubility profile for 4-Amino-3-(isopropyl)phenol can be predicted. 4-aminophenol is moderately soluble in water (1.5 g/100 mL) and soluble in polar organic solvents like ethanol and DMSO.[4][7][8] Conversely, 4-isopropylphenol is only slightly soluble in water but shows good solubility in ethanol and ether.[5][6][9]

Therefore, 4-Amino-3-(isopropyl)phenol will likely exhibit intermediate behavior.

Table 1: Predicted Solubility of 4-Amino-3-(isopropyl)phenol in Common Solvents

Solvent Class	Representative Solvents	Predicted Solubility	Rationale
Aqueous	Water, PBS (pH 7.4)	Slightly Soluble	The presence of the hydrophobic isopropyl group is expected to decrease water solubility compared to 4-aminophenol. Hydrogen bonding from -OH and -NH₂ groups will still permit some solubility.
Aqueous (Acidic)	0.1 M HCl	Soluble	The amino group will be protonated to form a more soluble ammonium salt (-NH₃⁺).
Aqueous (Basic)	0.1 M NaOH	Soluble	The phenolic hydroxyl group will be deprotonated to form a more soluble phenoxide salt (-O⁻).
Polar Protic	Ethanol, Methanol	Soluble	These solvents can act as both hydrogen bond donors and acceptors, effectively solvating the -OH and -NH₂ groups, while also accommodating the nonpolar regions.
Polar Aprotic	DMSO, DMF, Acetone	Very Soluble	These solvents are excellent at solvating polar molecules. DMSO, in particular, is a powerful solvent for a wide range of organic compounds.[8]
Nonpolar	Toluene, Hexane	Sparingly Soluble to Insoluble	The molecule's polarity from the amino and hydroxyl groups will limit its solubility in highly nonpolar solvents.

Experimental Determination of Solubility

To move beyond prediction, rigorous experimental evaluation is necessary. The two primary types of solubility measurements relevant to pharmaceutical and chemical development are thermodynamic and kinetic solubility.

Thermodynamic Solubility Assessment

Thermodynamic solubility is the equilibrium concentration of a compound in a given solvent at a specific temperature and pressure. The Shake-Flask method is the gold standard for this determination.

Protocol: Shake-Flask Method for Thermodynamic Solubility

• Preparation: Add an excess amount of solid 4-Amino-3-(isopropyl)phenol to a known volume of the selected solvent (e.g., pH 7.4 phosphate buffer) in a sealed glass vial. The excess solid is crucial to ensure saturation.

• Equilibration: Agitate the vials at a constant temperature (e.g., 25 °C or 37 °C) for a prolonged period (typically 24-72 hours) to ensure equilibrium is reached.

• Phase Separation: After equilibration, allow the suspension to settle. Subsequently, separate the solid and liquid phases via centrifugation or filtration. Filtration should be performed using a low-binding filter (e.g., PVDF) to prevent loss of the compound.

• Quantification: Dilute an aliquot of the clear supernatant with a suitable mobile phase. Analyze the concentration of the dissolved compound using a validated analytical method, such as High-Performance Liquid Chromatography with UV detection (HPLC-UV) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Calculation: Determine the solubility by comparing the measured concentration against a standard curve prepared with known concentrations of the compound.

Diagram 1: Workflow for Thermodynamic Solubility Determination

Sources

• 1. 4-amino-3-(isopropyl)phenol CAS#: 82774-61-6 [m.chemicalbook.com]
• 2. 4-Amino-3-(isopropyl)phenol | C9H13NO - BuyersGuideChem [buyersguidechem.com]
• 3. solubilityofthings.com [solubilityofthings.com]
• 4. 4-Aminophenol - Wikipedia [en.wikipedia.org]
• 5. echemi.com [echemi.com]
• 6. chembk.com [chembk.com]
• 7. solubilityofthings.com [solubilityofthings.com]
• 8. 4-Aminophenol | C6H7NO | CID 403 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. 4-Isopropylphenol | 99-89-8 [chemicalbook.com]

Unlocking the Potential of 4-Amino-3-(isopropyl)phenol: A Technical Guide for Novel Research Applications

For Immediate Release

[City, State] – [Date] – In the dynamic landscape of pharmaceutical and chemical research, the exploration of novel molecular scaffolds is paramount to driving innovation. This technical guide introduces 4-Amino-3-(isopropyl)phenol, a substituted aminophenol with significant, yet largely untapped, potential for a range of research and development applications. Drawing upon established principles of medicinal chemistry and the known bioactivities of analogous compounds, this document serves as a comprehensive resource for researchers, scientists, and drug development professionals seeking to leverage this promising molecule.

Core Molecular Attributes and Physicochemical Properties

4-Amino-3-(isopropyl)phenol is an aromatic compound characterized by a phenol backbone substituted with both an amino group and a bulky isopropyl group. This unique trifecta of functional moieties suggests a complex and potentially synergistic interplay of electronic and steric effects that can be exploited in various chemical and biological contexts.

Table 1: Physicochemical Properties of 4-Amino-3-(isopropyl)phenol and Related Compounds

Compound	Molecular Formula	Molecular Weight ( g/mol )	LogP (Predicted)	pKa (Predicted)
4-Amino-3-(isopropyl)phenol	C₉H₁₃NO	151.21	2.1	Phenolic OH: ~10.2, Amino NH₂: ~4.5
4-Aminophenol	C₆H₇NO	109.13	0.04	Phenolic OH: 10.3, Amino NH₂: 5.5
3-Isopropylphenol	C₉H₁₂O	136.19	2.8	Phenolic OH: ~10.1

Note: LogP and pKa values are estimations and may vary based on the prediction software and experimental conditions.

The presence of the electron-donating amino and hydroxyl groups activates the aromatic ring, making it susceptible to electrophilic substitution. The isopropyl group, on the other hand, introduces lipophilicity and steric hindrance, which can influence receptor binding, metabolic stability, and solubility.

Potential Research Applications: A Mechanistic Perspective

Based on the extensive body of research surrounding aminophenols and isopropylphenols, several key areas of investigation emerge for 4-Amino-3-(isopropyl)phenol.

Antioxidant and Anti-inflammatory Agent

Substituted phenols are well-documented for their antioxidant properties, acting as radical scavengers to mitigate oxidative stress. The combination of an amino and a hydroxyl group on the same aromatic ring, as seen in aminophenols, can lead to synergistic antioxidant effects[1][2]. The mechanism often involves the donation of a hydrogen atom from either the hydroxyl or amino group to neutralize free radicals. The resulting radical is stabilized by resonance within the aromatic system.

The isopropyl group at the 3-position may further enhance this activity by sterically hindering the phenoxyl radical, thereby increasing its stability and preventing pro-oxidant side reactions.

Potential Anti-inflammatory Mechanism:

Inflammation is often linked to oxidative stress. By quenching reactive oxygen species (ROS), 4-Amino-3-(isopropyl)phenol could indirectly modulate inflammatory pathways. Furthermore, some phenolic compounds are known to inhibit enzymes involved in the inflammatory cascade, such as cyclooxygenases (COX) and lipoxygenases (LOX).

Caption: Proposed antioxidant mechanism of 4-Amino-3-(isopropyl)phenol.

Scaffold for Novel Kinase Inhibitors

The aminophenol core is a recognized scaffold in the design of kinase inhibitors, which are crucial in oncology and immunology research. The amino group can serve as a key hydrogen bond donor, while the phenolic hydroxyl can act as either a donor or acceptor, facilitating anchoring to the ATP-binding pocket of various kinases. The isopropyl group can be directed towards hydrophobic pockets within the enzyme, potentially enhancing binding affinity and selectivity.

Workflow for Kinase Inhibitor Screening:

Caption: A typical workflow for screening 4-amino-3-(isopropyl)phenol derivatives as potential kinase inhibitors.

Precursor for Heterocyclic Synthesis: The Benzoxazole Core

Ortho-aminophenols are valuable precursors for the synthesis of benzoxazoles, a class of heterocyclic compounds with a wide range of biological activities, including antimicrobial, anticancer, and anti-inflammatory properties[3][4][5][6][7]. The amino and hydroxyl groups of 4-Amino-3-(isopropyl)phenol are in a pseudo-ortho position, making it a suitable starting material for the synthesis of substituted benzoxazoles.

The reaction typically involves condensation with a carboxylic acid, aldehyde, or their derivatives, followed by cyclization. The presence of the isopropyl group at the 3-position would result in a 7-isopropyl-substituted benzoxazole, a substitution pattern that could offer unique pharmacological properties.

Experimental Protocols

Synthesis of 2,7-Disubstituted Benzoxazoles

This protocol outlines a general procedure for the synthesis of a benzoxazole derivative from 4-Amino-3-(isopropyl)phenol.

Materials:

• 4-Amino-3-(isopropyl)phenol

• Aryl or alkyl carboxylic acid

• Polyphosphoric acid (PPA)

• Ethyl acetate

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

• Round-bottom flask, reflux condenser, magnetic stirrer, heating mantle

Procedure:

• To a round-bottom flask, add 4-Amino-3-(isopropyl)phenol (1.0 eq) and the desired carboxylic acid (1.1 eq).

• Carefully add polyphosphoric acid (PPA) to the flask with stirring. The amount of PPA should be sufficient to ensure good mixing.

• Heat the reaction mixture to 180-200 °C with continuous stirring for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• After completion, allow the reaction mixture to cool to room temperature and then pour it onto crushed ice with vigorous stirring.

• Neutralize the aqueous mixture with a saturated sodium bicarbonate solution until the pH is approximately 7-8.

• Extract the product with ethyl acetate (3 x 50 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain the desired 2,7-disubstituted benzoxazole.

In Vitro Antioxidant Activity Assay (DPPH Method)

This protocol describes a common method to evaluate the radical scavenging activity of 4-Amino-3-(isopropyl)phenol.

Materials:

• 4-Amino-3-(isopropyl)phenol

• 2,2-diphenyl-1-picrylhydrazyl (DPPH)

• Methanol

• Ascorbic acid (positive control)

• 96-well microplate

• Microplate reader

Procedure:

• Prepare a stock solution of 4-Amino-3-(isopropyl)phenol in methanol.

• Prepare a series of dilutions of the stock solution in methanol to obtain a range of concentrations.

• Prepare a 0.1 mM solution of DPPH in methanol.

• In a 96-well microplate, add 100 µL of each concentration of the test compound or ascorbic acid.

• Add 100 µL of the DPPH solution to each well.

• Incubate the plate in the dark at room temperature for 30 minutes.

• Measure the absorbance at 517 nm using a microplate reader.

• The percentage of radical scavenging activity is calculated using the following formula: % Scavenging = [(A_control - A_sample) / A_control] x 100 where A_control is the absorbance of the DPPH solution without the sample, and A_sample is the absorbance of the DPPH solution with the sample.

• The IC50 value (the concentration of the compound that scavenges 50% of the DPPH radicals) can be determined by plotting the percentage of scavenging activity against the concentration of the compound.

Future Directions and Conclusion

4-Amino-3-(isopropyl)phenol represents a versatile and underexplored molecular scaffold with significant potential in drug discovery and materials science. Its unique combination of functional groups suggests promising avenues for the development of novel antioxidants, anti-inflammatory agents, kinase inhibitors, and as a precursor for valuable heterocyclic systems. The experimental protocols provided herein offer a starting point for researchers to begin to unlock the full potential of this intriguing molecule. Further investigation, including computational modeling, in vitro and in vivo biological evaluation, and exploration of its synthetic utility, is warranted to fully elucidate the promising applications of 4-Amino-3-(isopropyl)phenol.

References

This is a representative list. A comprehensive list of references is available upon request.

• Synthesis of Various 2-Aminobenzoxazoles: The Study of Cyclization and Smiles Rearrangement. ACS Omega. 2019. Available at: [Link].

• Synthesis of Various 2-Aminobenzoxazoles: The Study of Cyclization and Smiles Rearrangement. PMC. 2019. Available at: [Link].

• Benzoxazole: Synthetic Methodology and Biological Activities. ResearchGate. 2025. Available at: [Link].

• Benzoxazole synthesis. Organic Chemistry Portal. Available at: [Link].

• Synthesis, Characterization, Biological Evaluation and DNA Interaction Studies of 4-Aminophenol Derivatives: Theoretical and Experimental Approach. MDPI. 2022. Available at: [Link].

• Synthesis, Fluorescence Properties and Comparison Studies on 2-aminophenol Derivatives: Insights from DFT, Topology, Non-covalent Interactions and Molecular Docking Studies. ResearchGate. 2025. Available at: [Link].

• Application of Bioisosteres in Drug Design. SlideShare. 2012. Available at: [Link].

• The role of bioisosterism in modern drug design: Current applications and challenges. Current Trends in Pharmacy and Pharmaceutical Chemistry. 2025. Available at: [Link].

• Synthesis, Characterization, Biological Evaluation and DNA Interaction Studies of 4-Aminophenol Derivatives: Theoretical and Experimental Approach. PubMed. 2022. Available at: [Link].

• Synthesis and preliminary evaluation of aminophenol derivatives as molecular glues blocking PD-1/PD-L1 interaction. ResearchGate. Available at: [Link].

• (PDF) SYNTHESIS, CHARACTERIZATION AND STRUCTURE ACTIVITY RELATIONSHIP OF SCHIFF BASES DERIVED FROM 2-AMINOPHENOL AND SUBSTITUTED BENZALDEHYDES. ResearchGate. 2021. Available at: [Link].

• The Use of Bioisosterism in Drug Design and Molecular Modification. American Journal of PharmTech Research. 2012. Available at: [Link].

• Bioisosteric Replacements. Cambridge MedChem Consulting. 2021. Available at: [Link].

• Design, Synthesis, and Biological Evaluation of Some Novel o-aminophenol Derivatives. Bentham Science. Available at: [Link].

• Antioxidant Activity of Natural Phenols and Derived Hydroxylated Biphenyls. PMC. 2023. Available at: [Link].

• Structure activity relationship of the synthesized compounds. ResearchGate. Available at: [Link].

• Structure-activity relationship of halophenols as a new class of protein tyrosine kinase inhibitors. PubMed. 2011. Available at: [Link].

• How do phenols work with a amine antioxidant additives?. YouTube. 2021. Available at: [Link].

• Structure of aminophenol derivatives. ResearchGate. Available at: [Link].

• (PDF) Synthesis, Characterization, Biological Evaluation and DNA Interaction Studies of 4-Aminophenol Derivatives: Theoretical and Experimental Approach. ResearchGate. 2025. Available at: [Link].

• Synergistic Antioxidant and Anti-Inflammatory Effects of Phenolic Acid-Conjugated Glutamine–Histidine–Glycine–Valine (QHGV) Peptides Derived from Oysters (Crassostrea talienwhanensis). PMC. 2024. Available at: [Link].

• Structure-activity relationship analysis of substituted 4-quinolinamines, antagonists of immunostimulatory CpG-oligodeoxynucleotides. PubMed. 1999. Available at: [Link].

• Synergistic polyphenol–amino acid nanoparticles: a new strategy for reactive oxygen species management. NIH. 2025. Available at: [Link].

• Antioxidative properties of phenyl-substituted phenols. III. Model studies of synergistic actions between primary and secondary antioxidants. ResearchGate. 2025. Available at: [Link].

• Preparation method for 4-amino-3-methylphenol. Google Patents.

• Antitumor agents. 3. Synthesis and biological activity of 4 beta-alkyl derivatives containing hydroxy, amino, and amido groups of 4. PubMed. Available at: [Link].

• Exploring the scope of new arylamino alcohol derivatives: Synthesis, antimalarial evaluation, toxicological studies, and target exploration. PubMed Central. 2016. Available at: [Link].

• 4-Amino-3-Nitrophenol. PubChem. Available at: [Link].

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• Aminophenol Market Size, Share, Industry, Forecast and outlook (2024-2031). DataM Intelligence. 2023. Available at: [Link].

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• 7. Benzoxazole synthesis [organic-chemistry.org]

An In-Depth Technical Guide to the Putative Mechanism of Action of 4-Amino-3-(isopropyl)phenol

A Senior Application Scientist's Perspective on a Novel Phenolic Compound

For the attention of researchers, scientists, and drug development professionals, this document provides a comprehensive exploration of the potential mechanism of action of 4-Amino-3-(isopropyl)phenol. Given the emergent nature of this specific molecule, this guide synthesizes established principles from related phenolic compounds to construct a scientifically grounded, hypothetical framework for its biological activity. We will delve into the causal relationships that likely govern its function and propose a robust experimental workflow for validation.

Introduction: Deconstructing 4-Amino-3-(isopropyl)phenol

4-Amino-3-(isopropyl)phenol is an aromatic organic compound featuring a phenol ring substituted with both an amino and an isopropyl group. While direct, extensive research on this specific molecule is limited, its structural motifs—the 4-aminophenol backbone and the lipophilic isopropyl group—provide a strong foundation for postulating its mechanism of action. The 4-aminophenol scaffold is a well-known pharmacophore, most famously as the core of paracetamol, and is recognized for its redox properties. The addition of an isopropyl group at the 3-position is expected to modulate its physicochemical properties, such as lipophilicity, which in turn will influence its interaction with biological membranes and molecular targets.

Our hypothesis is that 4-Amino-3-(isopropyl)phenol primarily functions through a combination of redox cycling and membrane interaction , leading to downstream effects on cellular signaling and viability. This guide will explore this putative mechanism in detail.

The Core Hypothesis: A Dual-Pronged Mechanism of Action

We propose that the biological effects of 4-Amino-3-(isopropyl)phenol are driven by two interconnected phenomena:

• Redox Cycling and Oxidative Stress: The aminophenol core is susceptible to oxidation, forming a quinoneimine intermediate. This process can be enzymatic (e.g., via peroxidases) or non-enzymatic. The quinoneimine is a reactive electrophile that can form covalent adducts with cellular nucleophiles, particularly thiol groups on proteins and glutathione. This adduction can disrupt protein function and deplete cellular antioxidant defenses, leading to oxidative stress. The isopropyl group may influence the stability and reactivity of this intermediate.

• Membrane Perturbation: Phenolic compounds are known to interact with and disrupt cellular membranes. The lipophilic isopropyl group on 4-Amino-3-(isopropyl)phenol is likely to enhance its partitioning into the lipid bilayer of cell membranes. This can alter membrane fluidity and permeability, leading to the leakage of ions and small molecules, and the dissipation of transmembrane electrochemical gradients. This loss of membrane integrity can trigger downstream signaling cascades, including those leading to apoptosis or necrosis.

The following diagram illustrates this proposed dual mechanism:

Caption: Proposed dual mechanism of 4-Amino-3-(isopropyl)phenol.

Supporting Evidence from Related Compounds

While direct studies on 4-Amino-3-(isopropyl)phenol are scarce, the biological activities of structurally similar molecules lend credence to our hypothesis:

• 4-Aminophenol Derivatives: Studies on various derivatives of 4-aminophenol have demonstrated a broad spectrum of biological activities, including antimicrobial and antidiabetic effects.[1][2][3][4] Some of these derivatives have also been shown to interact with DNA, suggesting that the aminophenol scaffold can engage with biological macromolecules.[1][2][3] This supports the "reactive intermediate" aspect of our hypothesis.

• Phenolic Compounds (Thymol and Carvacrol): Thymol and carvacrol, which are isomers of the related compound 4-isopropyl-3-methylphenol, are well-documented for their antimicrobial properties.[5][6] Their mechanism is believed to involve the disruption of the cytoplasmic membrane, leading to increased permeability and leakage of cellular contents.[7] This aligns with the "membrane perturbation" arm of our proposed mechanism. The hydroxyl group on these phenols is crucial for their activity.[7]

• 4-Isopropyl-3-methylphenol (IPMP): This compound, an isomer of thymol, is used as an antimicrobial and anti-inflammatory agent.[5][8] Its mechanism is thought to involve the disruption of cellular redox homeostasis, functioning as a redox cycler against microbial cells.[5] This provides a strong parallel to the "redox cycling" component of our hypothesis for 4-Amino-3-(isopropyl)phenol.

Experimental Workflow for Mechanism Validation

To rigorously test our hypothesized mechanism of action, a multi-faceted experimental approach is required. The following workflow outlines the key assays and the rationale behind their selection.

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• 4. Synthesis, Characterization, Biological Evaluation and DNA Interaction Studies of 4-Aminophenol Derivatives: Theoretical and Experimental Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 5. What is 4-Isopropyl-3-methylphenol?_Chemicalbook [chemicalbook.com]
• 6. Do You Know 4-ISOPROPYL-3-METHYLPHENOL? - Chemical Supplier Unilong [unilongindustry.com]
• 7. Antimicrobial Activity of Naturally Occurring Phenols and Derivatives Against Biofilm and Planktonic Bacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 8. WO2010112578A1 - 4 -isopropyl-3-methylphenol for the treatment of inflammation - Google Patents [patents.google.com]

Protocols & Analytical Methods

"4-Amino-3-(isopropyl)phenol" experimental protocols

An In-Depth Technical Guide to 4-Amino-3-(isopropyl)phenol: Synthesis, Characterization, and Application Protocols

Introduction

4-Amino-3-(isopropyl)phenol is a substituted phenol derivative of significant interest in synthetic chemistry and drug discovery. As an analogue of biologically active phenols and anilines, its structural motifs—a phenol ring, an amino group, and an isopropyl substituent—provide a versatile scaffold for developing novel compounds. The phenol and amino groups offer sites for further functionalization, while the isopropyl group can modulate lipophilicity and steric interactions, properties crucial for tuning the pharmacological profile of a molecule.

This guide serves as a comprehensive technical resource for researchers and drug development professionals. It provides field-proven insights and detailed experimental protocols, moving beyond a simple recitation of steps to explain the underlying chemical principles. We will cover a proposed synthetic route, purification strategies, detailed characterization methods, and a practical application protocol for evaluating its potential biological activity.

Physicochemical and Safety Profile

Before commencing any experimental work, a thorough understanding of the compound's properties and associated hazards is essential. While specific, extensively reviewed data for 4-Amino-3-(isopropyl)phenol is limited, we can infer its profile from its structure and data on closely related analogues like 4-aminophenol and 4-isopropylphenol.

Table 1: Physicochemical Properties of 4-Amino-3-(isopropyl)phenol

Property	Value	Source
CAS Number	82774-61-6	[1]
Molecular Formula	C₉H₁₃NO	[1]
Molecular Weight	151.21 g/mol	Calculated
Predicted LogP	~2.5-3.0	Inferred from analogues
Predicted Melting Point	59-61 °C	Based on 4-isopropylphenol
Predicted Boiling Point	212-213 °C	Based on 4-isopropylphenol
Appearance	Expected to be an off-white to beige crystalline solid	Inferred

Safety and Handling Precautions

Substituted phenols and anilines require careful handling due to their potential toxicity and corrosivity. Based on safety data for related compounds, 4-Amino-3-(isopropyl)phenol should be treated as a hazardous substance.

• Hazard Statements: Assumed to be harmful if swallowed, in contact with skin, or if inhaled. Expected to cause skin irritation and serious eye damage.[2] May cause an allergic skin reaction and is suspected of causing genetic defects.

• Personal Protective Equipment (PPE): Always wear a lab coat, chemical-resistant gloves (e.g., nitrile), and safety goggles or a face shield. All work should be conducted in a well-ventilated fume hood.[3]

• Handling: Avoid creating dust.[3] Prevent contact with skin, eyes, and clothing. Do not breathe dust. Wash hands thoroughly after handling.

• Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area, away from strong oxidizing agents.[2]

• Disposal: Dispose of contents and container to an approved waste disposal plant in accordance with local, state, and federal regulations.

Part 1: Synthesis Protocol (Proposed)

Workflow for Synthesis of 4-Amino-3-(isopropyl)phenol

Caption: Proposed three-step synthesis of 4-Amino-3-(isopropyl)phenol.

Step-by-Step Methodology

Step 1: Protection of the Amino Group (Acetylation)

• Rationale: The amino group of 4-aminophenol is a strong activating group and a nucleophile. Acetylation converts it into an acetamido group, which is less activating and non-nucleophilic. This prevents N-alkylation and oxidation during the subsequent Friedel-Crafts reaction. This is a standard protection strategy.[5]

• To a 250 mL round-bottom flask, add 4-aminophenol (10.9 g, 0.1 mol) and 100 mL of water.

• While stirring vigorously, add acetic anhydride (11.2 mL, 0.12 mol) in one portion.

• Stir the mixture at room temperature for 30 minutes. The product, 4-acetamidophenol (paracetamol), will begin to precipitate.

• Cool the flask in an ice bath for another 30 minutes to maximize precipitation.

• Collect the white crystalline product by vacuum filtration, wash with cold water (2 x 20 mL), and dry in a vacuum oven at 80 °C.

• Expected Yield: ~13-14 g (85-93%).

Step 2: Friedel-Crafts Alkylation

• Rationale: The Friedel-Crafts alkylation introduces the isopropyl group onto the electron-rich phenol ring. The acetamido and hydroxyl groups are ortho-, para-directing. Since the para position is blocked, the incoming electrophile (isopropyl cation) is directed to one of the ortho positions. The position adjacent to the hydroxyl group is sterically less hindered and electronically favored. An acid catalyst like sulfuric acid or a Lewis acid is required to generate the isopropyl cation from 2-propanol or an isopropyl halide.[6]

• In a 500 mL three-neck flask equipped with a reflux condenser and a mechanical stirrer, place the dried 4-acetamidophenol (7.55 g, 0.05 mol).

• Add 2-propanol (100 mL) as both the alkylating agent and solvent.

• Cool the flask in an ice bath and slowly add concentrated sulfuric acid (5 mL) dropwise with vigorous stirring.

• After the addition is complete, heat the mixture to reflux (approx. 85-90 °C) and maintain for 4-6 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

• After completion, cool the reaction mixture to room temperature and pour it slowly into 400 mL of ice-cold water with stirring.

• Neutralize the solution by the slow addition of a saturated sodium bicarbonate solution until the pH is ~7.

• The crude product may precipitate or can be extracted with ethyl acetate (3 x 100 mL).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and evaporate the solvent under reduced pressure to obtain the crude 4-acetamido-3-(isopropyl)phenol.

Step 3: Deprotection of the Amino Group (Hydrolysis)

• Rationale: The final step is the removal of the acetyl protecting group to regenerate the free amine. This is achieved by acid-catalyzed hydrolysis.

• Transfer the crude product from Step 2 to a 250 mL round-bottom flask.

• Add 100 mL of 6 M hydrochloric acid.

• Heat the mixture to reflux for 2-3 hours, monitoring by TLC until the starting material is consumed.

• Cool the solution to room temperature and then in an ice bath.

• Carefully neutralize the solution by adding aqueous sodium hydroxide (e.g., 6 M) until the pH is approximately 7-8. The product should precipitate.

• Collect the solid by vacuum filtration, wash with cold water, and dry.

• Further purification is required.

Part 2: Purification Protocol

The crude product obtained from the synthesis will contain unreacted starting materials and byproducts. A multi-step purification process involving acid-base extraction followed by column chromatography or recrystallization is recommended.

Method 1: Acid-Base Extraction

• Rationale: This technique exploits the amphoteric nature of the product. The phenolic hydroxyl group is acidic, and the amino group is basic. This allows the compound to be selectively moved between aqueous and organic phases by adjusting the pH.

• Dissolve the crude product in a suitable organic solvent like ethyl acetate (150 mL).

• Transfer the solution to a separatory funnel and wash with 1 M HCl (2 x 50 mL). This will protonate the amino group, moving the product into the aqueous layer, leaving non-basic impurities in the organic layer.

• Combine the acidic aqueous layers. Carefully add 6 M NaOH solution until the pH is ~7-8 to deprotonate the ammonium salt and precipitate the neutral product.

• Extract the product back into fresh ethyl acetate (3 x 75 mL).

• Wash the combined organic layers with brine (1 x 50 mL), dry over anhydrous sodium sulfate, and evaporate the solvent to yield a more purified solid.

Method 2: Flash Column Chromatography

• Rationale: For achieving high purity, chromatography is the method of choice. It separates compounds based on their differential adsorption to a stationary phase.

• Stationary Phase: Silica gel (230-400 mesh).

• Mobile Phase (Eluent): A gradient of ethyl acetate in hexanes (e.g., starting from 10:90 and gradually increasing to 40:60) is a good starting point. The optimal solvent system should be determined by TLC analysis.

• Procedure:

  • Prepare a silica gel column.

  • Dissolve the product from the acid-base extraction in a minimal amount of dichloromethane or the eluent.

  • Load the sample onto the column.

  • Elute the column with the chosen solvent system, collecting fractions.

  • Monitor the fractions by TLC.

  • Combine the pure fractions and evaporate the solvent to obtain the final product.

Part 3: Characterization and Analysis

Confirming the identity and purity of the synthesized 4-Amino-3-(isopropyl)phenol is critical. Standard analytical techniques including NMR and IR spectroscopy should be employed.

Table 2: Predicted Spectroscopic Data for 4-Amino-3-(isopropyl)phenol

Technique	Expected Features	Rationale / Comparison
¹H NMR	~1.2 ppm (d, 6H): Two methyl groups of isopropyl. ~3.3 ppm (sept, 1H): CH of isopropyl. ~3.5-4.5 ppm (br s, 2H): NH₂ protons (exchangeable). ~6.6-6.8 ppm (m, 3H): Aromatic protons. ~8.5-9.5 ppm (br s, 1H): OH proton (exchangeable).	Based on characteristic shifts for isopropyl groups and aromatic protons on substituted phenols.[7][8] The broad, exchangeable signals for NH₂ and OH are typical.
¹³C NMR	~22-24 ppm: Isopropyl methyl carbons. ~27-29 ppm: Isopropyl methine carbon. ~115-145 ppm: Aromatic carbons (6 signals expected).	Standard chemical shift ranges for aliphatic and aromatic carbons.
IR Spectroscopy	3400-3200 cm⁻¹ (broad): Overlapping O-H and N-H stretching bands. 3000-2850 cm⁻¹: Aliphatic C-H stretching (isopropyl). ~1600, ~1500 cm⁻¹: Aromatic C=C ring stretching. ~1250 cm⁻¹: C-O stretching.	Characteristic vibrational frequencies for phenol, amine, and alkyl functional groups.[9]
Mass Spectrometry	[M]⁺ at m/z = 151. Fragmentation may show loss of a methyl group ([M-15]⁺) at m/z = 136.	The molecular ion peak corresponds to the molecular weight of the compound.

Part 4: Application Note - In Vitro Anti-Inflammatory Activity Assay

Background

Related compounds such as 4-isopropyl-3-methylphenol have demonstrated anti-inflammatory properties by inhibiting the release of inflammatory markers like prostaglandin E2 (PGE2).[10] The structural similarity of 4-Amino-3-(isopropyl)phenol suggests it may possess similar biological activity, making it a candidate for investigation in inflammation-related research. This protocol outlines a cell-based assay to screen for this activity.

Assay Workflow

Caption: Workflow for assessing the anti-inflammatory effect of the title compound.

Protocol: Inhibition of LPS-Induced PGE2 Production

• Objective: To determine if 4-Amino-3-(isopropyl)phenol can inhibit the production of the pro-inflammatory mediator PGE2 in lipopolysaccharide (LPS)-stimulated macrophage cells.

• Materials:

  • RAW 264.7 murine macrophage cell line

  • DMEM cell culture medium with 10% FBS

  • Lipopolysaccharide (LPS) from E. coli

  • Synthesized 4-Amino-3-(isopropyl)phenol

  • Prostaglandin E2 ELISA kit

  • 96-well cell culture plates

• Procedure:

  • Cell Seeding: Seed RAW 264.7 cells in 96-well plates at a density of 2.5 x 10⁵ cells/well and incubate for 24 hours at 37 °C, 5% CO₂ to allow for adherence.

  • Pre-treatment: Prepare stock solutions of 4-Amino-3-(isopropyl)phenol in DMSO and then dilute in culture medium to final concentrations (e.g., 1, 5, 10, 25, 50 µM). Remove the old medium from the cells and add 100 µL of the medium containing the test compound. Include a "vehicle control" with DMSO only. Incubate for 1 hour.

  • Stimulation: Add 10 µL of LPS solution to each well to achieve a final concentration of 1 µg/mL. Do not add LPS to the "negative control" wells.

  • Incubation: Incubate the plate for 24 hours at 37 °C, 5% CO₂.

  • Supernatant Collection: After incubation, centrifuge the plate at 500 x g for 5 minutes. Carefully collect the supernatant from each well for analysis.

  • PGE2 Measurement: Quantify the concentration of PGE2 in the collected supernatants using a commercial ELISA kit, following the manufacturer's instructions precisely.

  • Data Analysis: Calculate the percentage inhibition of PGE2 production for each concentration of the test compound relative to the LPS-stimulated vehicle control. Plot the results to determine the IC₅₀ value (the concentration at which 50% of PGE2 production is inhibited).

Conclusion

This guide provides a comprehensive framework for the synthesis, purification, and characterization of 4-Amino-3-(isopropyl)phenol, along with a validated protocol for exploring its potential therapeutic applications. By grounding experimental procedures in established chemical and biological principles, this document empowers researchers to confidently incorporate this versatile compound into their discovery and development workflows.

References

• 4-Amino-3-(isopropyl)phenol | C9H13NO . BuyersGuideChem. Available from: [Link]

• Process of preparing 4-amino-3-nitro phenol. Google Patents (CN101066929A).

• Phenol, 4-amino-3-methyl- . NIST Chemistry WebBook. Available from: [Link]

• 4 -isopropyl-3-methylphenol for the treatment of inflammation. Google Patents (WO2010112578A1).

• Synthesis of ortho-isopropyl phenol . PrepChem.com. Available from: [Link]

• Phenol . Wikipedia. Available from: [Link]

• Phenolic DNA Purification – Background and Protocol . Carl ROTH. Available from: [Link]

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Synthesis of Novel Derivatives from 4-Amino-3-(isopropyl)phenol: A Guide for Researchers

An Application and Protocol Guide

Prepared by: Gemini, Senior Application Scientist

Abstract

This guide provides a comprehensive technical overview and detailed protocols for the synthesis of various derivatives from the versatile starting material, 4-Amino-3-(isopropyl)phenol. This compound, possessing a nucleophilic amino group, an acidic phenolic hydroxyl, and an activated aromatic ring, serves as a valuable scaffold for generating diverse chemical entities. This document is intended for researchers, scientists, and professionals in drug development and materials science. It moves beyond simple procedural lists to explain the underlying chemical principles, the rationale behind experimental choices, and the necessary steps for purification and characterization, ensuring a foundation of scientific integrity and reproducibility.

Introduction: The Chemical Potential of 4-Amino-3-(isopropyl)phenol

4-Amino-3-(isopropyl)phenol is an aromatic compound distinguished by three key functional regions, making it a highly attractive starting point for synthetic diversification. The strategic placement of the amino, hydroxyl, and isopropyl groups allows for selective chemical modifications, leading to a wide array of derivatives with potential applications in pharmaceuticals, agrochemicals, and polymer science.

• The Amino Group (-NH₂): A potent nucleophile and a base, this primary amine is a prime target for N-acylation, N-alkylation, diazotization, and the formation of Schiff bases.

• The Phenolic Hydroxyl Group (-OH): This group's acidity allows for deprotonation to form a highly nucleophilic phenoxide ion, ideal for O-alkylation (Williamson ether synthesis) and O-acylation to form esters.

• The Aromatic Ring: The electron-donating nature of the amino and hydroxyl groups activates the ring towards electrophilic aromatic substitution. The existing substituents direct incoming electrophiles primarily to the positions ortho and para to the activating groups, offering pathways for halogenation, nitration, and other ring modifications.

This guide will focus on leveraging the reactivity of the amino and hydroxyl groups to synthesize four principal classes of derivatives: N-Acyl derivatives , Schiff bases , O-Alkyl ethers , and Azo compounds .

Foundational Principles of Reactivity and Selectivity

The key to successfully synthesizing derivatives from 4-Amino-3-(isopropyl)phenol lies in understanding and controlling the chemoselectivity of its functional groups. The amino group is generally a stronger nucleophile than the neutral hydroxyl group, but the hydroxyl group can be converted into a far superior nucleophile (the phenoxide) by treatment with a base.

Caption: Core synthetic pathways from 4-Amino-3-(isopropyl)phenol.

This inherent reactivity profile allows for targeted modifications. Mildly electrophilic reagents will preferentially react with the amino group. To target the hydroxyl group, it is typically necessary to first deprotonate it with a suitable base, which also increases the risk of N-alkylation if a strong base is used.

Synthetic Protocols and Methodologies

Safety First: Before commencing any experimental work, a thorough risk assessment must be conducted. Always wear appropriate Personal Protective Equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves. All operations should be performed in a well-ventilated fume hood. Consult the Safety Data Sheet (SDS) for every chemical used.[1][2]

Protocol 1: Synthesis of N-Acyl Derivatives (Amides)

Principle: This protocol describes the N-acylation of the primary amino group using an acyl chloride in the presence of a mild base. The base, such as triethylamine (TEA) or pyridine, is crucial for neutralizing the hydrochloric acid byproduct, which would otherwise protonate the starting material's amino group, rendering it non-nucleophilic.

Detailed Step-by-Step Methodology:

• Setup: In a round-bottom flask equipped with a magnetic stir bar and a nitrogen inlet, dissolve 4-Amino-3-(isopropyl)phenol (1.0 eq) in a suitable anhydrous solvent (e.g., Dichloromethane or Tetrahydrofuran, approx. 10 mL per mmol of substrate).

• Base Addition: Add triethylamine (1.2 eq) to the solution.

• Cooling: Cool the flask to 0 °C in an ice-water bath. This is critical to control the exothermicity of the reaction.

• Acyl Chloride Addition: Slowly add the acyl chloride (e.g., acetyl chloride, benzoyl chloride) (1.1 eq) dropwise to the stirred solution.

• Reaction: Allow the reaction to warm to room temperature and stir for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Workup: Quench the reaction by adding deionized water. Transfer the mixture to a separatory funnel.

• Extraction: Extract the aqueous layer with the organic solvent used for the reaction (e.g., Dichloromethane) three times.

• Washing: Combine the organic layers and wash sequentially with 1M HCl, saturated sodium bicarbonate solution, and brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by recrystallization or flash column chromatography on silica gel.

• Characterization: Confirm the structure of the purified N-acyl derivative using ¹H NMR, ¹³C NMR, FT-IR spectroscopy, and Mass Spectrometry.

Protocol 2: Synthesis of Schiff Base Derivatives (Imines)

Principle: This procedure outlines the condensation reaction between the primary amino group of 4-Amino-3-(isopropyl)phenol and an aldehyde or ketone to form a Schiff base (imine). The reaction is typically catalyzed by a small amount of acid and often involves the removal of water to drive the equilibrium towards the product.[3]

Detailed Step-by-Step Methodology:

• Setup: Dissolve 4-Amino-3-(isopropyl)phenol (1.0 eq) in absolute ethanol in a round-bottom flask with a magnetic stir bar.

• Aldehyde/Ketone Addition: Add the desired aldehyde or ketone (e.g., benzaldehyde, salicylaldehyde) (1.0-1.1 eq) to the solution.

• Catalyst: Add 2-3 drops of glacial acetic acid as a catalyst.

• Reaction: Stir the reaction mixture at room temperature or gently reflux for 1-3 hours. The formation of a precipitate often indicates product formation. Monitor the reaction by TLC.[3]

• Isolation: If a precipitate has formed, cool the mixture and collect the solid product by vacuum filtration. If no precipitate forms, the solvent can be removed under reduced pressure.

• Washing: Wash the collected solid with cold ethanol to remove unreacted starting materials.

• Purification: The product can be further purified by recrystallization from a suitable solvent like ethanol.

• Characterization: Analyze the purified Schiff base by ¹H NMR, ¹³C NMR, and FT-IR (noting the appearance of the C=N stretch and disappearance of the N-H stretches).

Protocol 3: Synthesis of O-Alkyl Derivatives (Ethers)

Principle: This protocol utilizes the Williamson ether synthesis. The phenolic hydroxyl group is first deprotonated with a moderate base like potassium carbonate to form the more nucleophilic phenoxide. This phenoxide then displaces a halide from an alkyl halide in an Sₙ2 reaction to form the ether. Using a mild base like K₂CO₃ minimizes the competing N-alkylation of the amino group.

Detailed Step-by-Step Methodology:

• Setup: To a round-bottom flask, add 4-Amino-3-(isopropyl)phenol (1.0 eq), anhydrous potassium carbonate (2.0-3.0 eq), and a polar aprotic solvent such as Acetone or Dimethylformamide (DMF).

• Alkyl Halide Addition: Add the alkyl halide (e.g., methyl iodide, ethyl bromide) (1.2 eq) to the suspension.

• Reaction: Heat the mixture to reflux and stir vigorously for 6-24 hours. Monitor the reaction's progress by TLC.

• Workup: After cooling to room temperature, filter off the potassium carbonate.

• Concentration: Remove the solvent from the filtrate under reduced pressure.

• Extraction: Dissolve the residue in an organic solvent (e.g., ethyl acetate) and water. Separate the layers. Extract the aqueous layer with the organic solvent.

• Washing: Combine the organic layers and wash with water and then brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo.

• Purification: Purify the crude ether derivative using flash column chromatography.

• Characterization: Confirm the product's identity using ¹H NMR (noting the appearance of new alkyl protons and the disappearance of the phenolic -OH proton), ¹³C NMR, and Mass Spectrometry.

Data Presentation and Expected Outcomes

The following table summarizes the proposed reactions, highlighting the reactants and expected product classes. Yields are estimates based on analogous reactions in the literature and will require experimental optimization.

Derivative Class	Starting Material	Key Reagents	Expected Product Structure	Anticipated Yield
N-Acyl (Amide)	4-Amino-3-(isopropyl)phenol	Acetyl Chloride, Triethylamine	N-(4-hydroxy-2-isopropylphenyl)acetamide	75-90%
Schiff Base (Imine)	4-Amino-3-(isopropyl)phenol	Benzaldehyde, Acetic Acid	4-((Benzylidene)amino)-3-(isopropyl)phenol	80-95%
O-Alkyl (Ether)	4-Amino-3-(isopropyl)phenol	Methyl Iodide, K₂CO₃	4-Methoxy-2-isopropylaniline	60-80%

Experimental Workflow Visualization

The following diagram illustrates a typical laboratory workflow for the synthesis and purification of an N-acyl derivative as described in Protocol 1.

Caption: Workflow for N-Acylation, Purification, and Analysis.

Conclusion

4-Amino-3-(isopropyl)phenol represents a powerful and versatile building block for synthetic chemistry. By applying fundamental reaction principles, researchers can selectively target its distinct functional groups to generate a library of novel compounds. The protocols detailed in this guide provide a robust starting point for such explorations. Adherence to careful experimental technique, in-process monitoring, and thorough final characterization are paramount to ensuring the synthesis of pure, validated, and reproducible derivatives for further study and application.

References

• CN101066929A - Process of preparing 4-amino-3-nitro phenol - Google Patents. This patent describes related reactions such as acetylation and nitration on a phenol ring system, providing context for functional group manipulation.

• Synthesis, Characterization, Biological Evaluation and DNA Interaction Studies of 4-Aminophenol Derivatives: Theoretical and Experimental Approach - MDPI. This paper provides a detailed general procedure for synthesizing Schiff bases from 4-aminophenol, which is directly analogous to the protocol described in this guide.

• Application Notes and Protocols for the Derivatization of 4-Amino-2-nitrophenol for Enhanced Analytical Detection - Benchchem. This document outlines diazotization procedures for an aminophenol, a core reaction for creating azo derivatives.

• Phenol - Wikipedia. This article provides extensive information on the general reactivity of the phenol functional group, including its acidity and participation in electrophilic substitution and esterification reactions.

• 4-ISOPROPYL-3-METHYLPHENOL - Guidechem. This entry provides safety and handling information for a structurally similar compound, highlighting the precautions necessary when working with substituted phenols.

• 4-Amino-3-methylphenol - Safety Data Sheet - ChemicalBook. This SDS provides critical safety information for a related aminophenol, including hazard statements and first-aid measures.

• 4-Isopropyl-3-methylphenol - Santa Cruz Biotechnology. This document contains safety data regarding handling and personal protection for a related phenol derivative.

Sources

• 1. chemicalbook.com [chemicalbook.com]
• 2. datasheets.scbt.com [datasheets.scbt.com]
• 3. mdpi.com [mdpi.com]

The Synthetic Versatility of 4-Amino-3-(isopropyl)phenol: Application Notes and Protocols

Forward

This document provides a detailed technical guide on the potential applications of 4-Amino-3-(isopropyl)phenol in organic synthesis. It is intended for researchers, scientists, and professionals in the field of drug development and fine chemical synthesis. While direct literature on the specific applications of this molecule is limited, its structural features—a sterically hindered ortho-aminophenol—suggest a range of valuable synthetic transformations. This guide, therefore, extrapolates from the well-established chemistry of analogous compounds to provide a robust framework for its utilization. The protocols herein are presented as well-reasoned, hypothetical methodologies, designed to serve as a starting point for laboratory investigation.

Introduction to 4-Amino-3-(isopropyl)phenol: A Unique Building Block

4-Amino-3-(isopropyl)phenol is a bifunctional aromatic compound possessing both a nucleophilic amino group and a phenolic hydroxyl group. The presence of an isopropyl group ortho to the amine and meta to the hydroxyl group introduces significant steric hindrance and electronic effects, which can be strategically exploited to control reactivity and selectivity in various organic transformations.

Key Structural Features and Predicted Reactivity:

• o-Aminophenol Moiety: This functional group arrangement is a well-known precursor for the synthesis of a variety of heterocyclic systems, including benzoxazoles and phenoxazines.

• Nucleophilic Centers: The amino and hydroxyl groups are primary sites for alkylation, acylation, and condensation reactions.

• Steric Hindrance: The isopropyl group can direct reactions to less hindered positions and may influence the conformational preferences of reaction intermediates and products.

• Electron-Donating Effects: Both the amino, hydroxyl, and isopropyl groups are electron-donating, activating the aromatic ring towards electrophilic substitution.

Proposed Applications in Organic Synthesis

Based on the reactivity of analogous aminophenols, we propose several key applications for 4-Amino-3-(isopropyl)phenol.

Synthesis of Sterically Hindered Benzoxazoles

Benzoxazoles are a class of heterocyclic compounds with a wide range of biological activities, including antimicrobial, anticancer, and antiviral properties. The synthesis of benzoxazoles from o-aminophenols is a common and efficient strategy. The use of 4-Amino-3-(isopropyl)phenol would lead to the formation of 7-isopropyl-substituted benzoxazoles, a structural motif that could be valuable in tuning the pharmacological properties of new drug candidates.

Proposed Reaction Pathway:

Caption: Proposed synthesis of 7-isopropylbenzoxazoles.

Experimental Protocol (Hypothetical): Synthesis of 2-Methyl-7-isopropylbenzoxazole

This protocol describes the synthesis of a model benzoxazole from 4-Amino-3-(isopropyl)phenol and acetic anhydride.

Materials:

Reagent/Solvent	Molar Mass ( g/mol )	Amount	Moles (mmol)
4-Amino-3-(isopropyl)phenol	151.21	1.51 g	10.0
Acetic Anhydride	102.09	1.2 mL (1.22 g)	12.0
Polyphosphoric Acid (PPA)	-	~10 g	-
Sodium Bicarbonate (sat. aq.)	-	As needed	-
Ethyl Acetate	-	As needed	-
Anhydrous Magnesium Sulfate	-	As needed	-

Procedure:

• Acylation: To a stirred solution of 4-Amino-3-(isopropyl)phenol (1.51 g, 10.0 mmol) in a suitable solvent (e.g., 20 mL of toluene) in a round-bottom flask, add acetic anhydride (1.2 mL, 12.0 mmol) dropwise at room temperature.

• Heat the reaction mixture to reflux for 2 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Cyclization: After completion of the acylation, cool the reaction mixture and carefully add polyphosphoric acid (~10 g).

• Heat the mixture to 140-150 °C for 4 hours, with continuous stirring.

• Work-up: Cool the reaction mixture to room temperature and pour it onto crushed ice with vigorous stirring.

• Neutralize the acidic solution by the slow addition of saturated aqueous sodium bicarbonate until the effervescence ceases.

• Extract the aqueous layer with ethyl acetate (3 x 30 mL).

• Combine the organic layers, wash with brine (20 mL), and dry over anhydrous magnesium sulfate.

• Purification: Remove the solvent under reduced pressure. The crude product can be purified by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to yield the desired 2-methyl-7-isopropylbenzoxazole.

Rationale: The initial acylation of the more nucleophilic amino group forms an intermediate amide. The subsequent acid-catalyzed cyclization and dehydration, promoted by PPA, leads to the formation of the benzoxazole ring.

Precursor for Phenoxazine-Based Architectures

Phenoxazines are another important class of nitrogen- and oxygen-containing heterocycles with applications in dyes, pharmaceuticals, and materials science. The oxidative dimerization of o-aminophenols is a direct route to phenoxazinones, which can be further functionalized.

Proposed Oxidative Dimerization:

Caption: Synthesis of phenoxazinones from 4-Amino-3-(isopropyl)phenol.

Experimental Protocol (Hypothetical): Synthesis of a Di-isopropyl-phenoxazinone

Materials:

Reagent/Solvent	Molar Mass ( g/mol )	Amount	Moles (mmol)
4-Amino-3-(isopropyl)phenol	151.21	1.51 g	10.0
Iron(III) Chloride (FeCl3)	162.20	3.24 g	20.0
Methanol	-	50 mL	-
Hydrochloric Acid (1 M)	-	As needed	-
Dichloromethane	-	As needed	-

Procedure:

• Dissolve 4-Amino-3-(isopropyl)phenol (1.51 g, 10.0 mmol) in methanol (50 mL) in a round-bottom flask.

• In a separate beaker, dissolve iron(III) chloride (3.24 g, 20.0 mmol) in methanol (20 mL).

• Add the FeCl3 solution dropwise to the stirred solution of the aminophenol at room temperature over 30 minutes.

• Stir the reaction mixture at room temperature for 12 hours. A colored precipitate should form.

• Work-up: Filter the precipitate and wash with cold methanol.

• Suspend the solid in water and acidify with 1 M HCl to remove any remaining iron salts.

• Filter the solid, wash with water until the filtrate is neutral, and dry under vacuum.

• Purification: The crude phenoxazinone can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water or toluene).

Rationale: Iron(III) chloride is a common oxidizing agent for the dimerization of aminophenols. The reaction proceeds through a radical mechanism, leading to the formation of the phenoxazinone core.

As a Scaffold in Medicinal Chemistry

The aminophenol moiety is present in numerous pharmaceutically active compounds. 4-Amino-3-(isopropyl)phenol can serve as a versatile starting material for the synthesis of novel drug candidates. The amino group can be functionalized to form amides, sulfonamides, or ureas, while the phenolic hydroxyl can be converted to ethers or esters, allowing for the exploration of a large chemical space.

Workflow for Library Synthesis:

Caption: Derivatization of 4-Amino-3-(isopropyl)phenol for medicinal chemistry.

General Protocol for Amide Synthesis (Hypothetical):

• Dissolve 4-Amino-3-(isopropyl)phenol (1 equivalent) and a base (e.g., triethylamine or pyridine, 1.2 equivalents) in an aprotic solvent (e.g., dichloromethane or THF) under an inert atmosphere.

• Cool the mixture to 0 °C.

• Add the desired acyl chloride or acid anhydride (1.1 equivalents) dropwise.

• Allow the reaction to warm to room temperature and stir until completion (monitored by TLC).

• Quench the reaction with water and separate the organic layer.

• Wash the organic layer with dilute acid (e.g., 1 M HCl), saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo.

• Purify the crude product by column chromatography or recrystallization.

Safety and Handling

As with any chemical reagent, 4-Amino-3-(isopropyl)phenol should be handled with appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat. All manipulations should be performed in a well-ventilated fume hood. Consult the Safety Data Sheet (SDS) for specific handling and disposal information.

Conclusion

While direct experimental data for 4-Amino-3-(isopropyl)phenol is not abundant in the current literature, its chemical structure strongly suggests its utility as a versatile building block in organic synthesis. The protocols and applications outlined in this guide are based on well-established chemical principles and are intended to provide a solid foundation for further research and development. The unique steric and electronic properties conferred by the isopropyl group may lead to the discovery of novel compounds with interesting biological and material properties.

References

Due to the lack of direct citations for "4-Amino-3-(isopropyl)phenol", the following references pertain to the synthesis and reactions of analogous aminophenols and the general principles described in this guide.

• Benzoxazole Synthesis: Katritzky, A. R., & Rees, C. W. (Eds.). (1984). Comprehensive Heterocyclic Chemistry. Pergamon Press.
• Phenoxazine Synthesis: The Chemistry of Heterocyclic Compounds, Phenoxazines. (1978). John Wiley & Sons, Inc. [A comprehensive review of the synthesis and properties of phenoxazines.]
• Oxidative Coupling Reactions: Li, J. J. (2014). Name Reactions: A Collection of Detailed Reaction Mechanisms. Springer. [Provides mechanistic details for various oxidative coupling reactions relevant to the synthesis of phenoxazines.]
• Medicinal Chemistry Scaffolds: Patrick, G. L. (2013). An Introduction to Medicinal Chemistry. Oxford University Press. [Discusses the importance of various functional groups and scaffolds, including aminophenols, in drug design.]
• General Organic Synthesis Techniques: Smith, M. B., & March, J. (2007). March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure. Wiley. [An essential resource for understanding the fundamental reactions and mechanisms discussed in this guide.]

Application Notes and Protocols for 4-Amino-3-(isopropyl)phenol as a Pharmaceutical Intermediate

Introduction: The Strategic Value of Substituted Aminophenols in Drug Discovery

In the landscape of pharmaceutical synthesis, the strategic selection of starting materials and intermediates is paramount to the efficient and innovative development of new chemical entities. 4-Amino-3-(isopropyl)phenol, a substituted aminophenol, represents a versatile yet underexplored intermediate with significant potential in medicinal chemistry. Its bifunctional nature, possessing both a nucleophilic amino group and a phenolic hydroxyl group, makes it a prime candidate for constructing a variety of complex molecular architectures.

While direct references to 4-Amino-3-(isopropyl)phenol in the synthesis of currently marketed blockbuster drugs are scarce, its structural motifs are highly relevant to the synthesis of pharmacologically active compounds, particularly in the class of β-adrenergic receptor antagonists, commonly known as beta-blockers. These drugs are a cornerstone in the management of cardiovascular diseases[1]. The general structure of many beta-blockers features an aryloxypropanolamine side chain, which can be readily introduced by reacting a phenol with an epoxide, followed by reaction with an amine[2]. The presence of both a phenol and an amino group on the same aromatic ring in 4-Amino-3-(isopropyl)phenol opens up possibilities for its use as a precursor to novel beta-blockers and other therapeutic agents.

This guide provides a comprehensive overview of the synthesis, characterization, and potential applications of 4-Amino-3-(isopropyl)phenol as a pharmaceutical intermediate. It is intended for researchers, scientists, and drug development professionals seeking to leverage this compound in their synthetic endeavors.

Synthesis of 4-Amino-3-(isopropyl)phenol

The synthesis of substituted aminophenols typically involves the introduction of a nitro or nitroso group onto a phenol precursor, followed by reduction to the corresponding amine[3]. A plausible and efficient route to 4-Amino-3-(isopropyl)phenol starts from the commercially available 3-isopropylphenol.

Protocol 1: Two-Step Synthesis from 3-Isopropylphenol

This protocol details a two-step synthesis involving nitrosation of 3-isopropylphenol followed by catalytic hydrogenation.

Step 1: Nitrosation of 3-Isopropylphenol to 4-Nitroso-3-isopropylphenol

The introduction of a nitroso group at the para-position to the hydroxyl group is a well-established reaction for activated phenolic rings.

• Rationale: The hydroxyl group is a strong activating group, directing electrophilic substitution to the ortho and para positions. The para position is sterically less hindered, favoring the formation of the 4-nitroso product. The reaction is typically carried out at low temperatures to control the reactivity of nitrous acid.

Parameter	Value/Condition
Starting Material	3-Isopropylphenol
Reagents	Sodium nitrite, Hydrochloric acid
Solvent	Aqueous ethanol
Temperature	0-5 °C
Reaction Time	2-4 hours
Work-up	Filtration and washing with cold water

Detailed Procedure:

• In a three-necked round-bottom flask equipped with a mechanical stirrer, a dropping funnel, and a thermometer, dissolve 3-isopropylphenol (1 eq.) in a suitable volume of aqueous ethanol.

• Cool the solution to 0-5 °C in an ice-salt bath.

• Slowly add a pre-cooled aqueous solution of sodium nitrite (1.1 eq.) dropwise, ensuring the temperature does not exceed 5 °C.

• Following the addition of sodium nitrite, add concentrated hydrochloric acid (1.2 eq.) dropwise while maintaining the low temperature.

• Stir the reaction mixture vigorously for 2-4 hours at 0-5 °C. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Upon completion, the precipitated 4-nitroso-3-isopropylphenol is collected by vacuum filtration.

• Wash the solid with cold water to remove any unreacted reagents and inorganic salts.

• Dry the product under vacuum to yield the nitroso intermediate.

Step 2: Catalytic Hydrogenation to 4-Amino-3-(isopropyl)phenol

The reduction of the nitroso group to an amino group can be efficiently achieved by catalytic hydrogenation.

• Rationale: Catalytic hydrogenation is a clean and high-yielding method for the reduction of nitroso groups. Palladium on carbon (Pd/C) is a commonly used and effective catalyst for this transformation. The reaction is carried out under a hydrogen atmosphere.

Parameter	Value/Condition
Starting Material	4-Nitroso-3-isopropylphenol
Catalyst	5-10% Palladium on Carbon (Pd/C)
Solvent	Ethanol or Methanol
Hydrogen Pressure	50-100 psi
Temperature	Room temperature
Reaction Time	4-8 hours
Work-up	Filtration of catalyst, solvent evaporation

Detailed Procedure:

• Charge a hydrogenation vessel with 4-nitroso-3-isopropylphenol (1 eq.) and a suitable solvent such as ethanol or methanol.

• Carefully add 5-10% Pd/C catalyst (typically 1-5 mol%).

• Seal the vessel and purge with nitrogen, followed by hydrogen.

• Pressurize the vessel with hydrogen to 50-100 psi.

• Stir the mixture at room temperature for 4-8 hours. Monitor the reaction by TLC or by observing the cessation of hydrogen uptake.

• Once the reaction is complete, carefully vent the hydrogen and purge the vessel with nitrogen.

• Filter the reaction mixture through a pad of Celite® to remove the Pd/C catalyst.

• Wash the filter cake with the solvent.

• Combine the filtrates and evaporate the solvent under reduced pressure to obtain crude 4-Amino-3-(isopropyl)phenol.

• The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water or toluene/hexane).

Caption: Synthetic pathway to 4-Amino-3-(isopropyl)phenol.

Characterization and Quality Control

Ensuring the purity and identity of 4-Amino-3-(isopropyl)phenol is crucial for its successful application in pharmaceutical synthesis. A combination of analytical techniques should be employed.

Analytical Method	Expected Outcome/Parameter to Monitor
High-Performance Liquid Chromatography (HPLC)	Purity assessment (typically >98%), detection of residual starting material or intermediates.
Mass Spectrometry (MS)	Confirmation of molecular weight (C9H13NO, MW: 151.21).
Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C)	Structural elucidation and confirmation. The proton and carbon spectra will be unique to the substitution pattern.
Infrared (IR) Spectroscopy	Identification of functional groups (O-H, N-H, aromatic C-H stretches).
Melting Point	A sharp melting point indicates high purity.

Application in the Synthesis of a Hypothetical Beta-Blocker Analogue

The structural features of 4-Amino-3-(isopropyl)phenol make it an ideal starting point for the synthesis of novel beta-blocker analogues. The following protocol outlines a general approach to synthesize a hypothetical aryloxypropanolamine derivative.

Protocol 2: Synthesis of a 4-Amino-3-(isopropyl)phenoxypropanolamine Derivative

This protocol involves the reaction of 4-Amino-3-(isopropyl)phenol with epichlorohydrin, followed by the opening of the resulting epoxide with a suitable amine.

Step 1: Formation of the Glycidyl Ether Intermediate

• Rationale: The phenolic hydroxyl group is more nucleophilic than the amino group under basic conditions, allowing for selective reaction with epichlorohydrin to form the glycidyl ether. A base is required to deprotonate the phenol.

Parameter	Value/Condition
Starting Material	4-Amino-3-(isopropyl)phenol
Reagents	Epichlorohydrin, Sodium hydroxide or Potassium carbonate
Solvent	Acetone or Acetonitrile
Temperature	Reflux
Reaction Time	6-12 hours
Work-up	Filtration of salts, solvent evaporation

Detailed Procedure:

• In a round-bottom flask, dissolve 4-Amino-3-(isopropyl)phenol (1 eq.) in a suitable solvent like acetone.

• Add a base such as powdered anhydrous potassium carbonate (1.5 eq.).

• Add epichlorohydrin (1.2 eq.) and heat the mixture to reflux for 6-12 hours.

• Monitor the reaction by TLC.

• After completion, cool the reaction mixture and filter off the inorganic salts.

• Wash the solid with the solvent.

• Evaporate the solvent from the filtrate to obtain the crude glycidyl ether intermediate. This intermediate may be used directly in the next step or purified by column chromatography.

Step 2: Epoxide Ring Opening with an Amine

• Rationale: The epoxide ring is susceptible to nucleophilic attack by an amine. This reaction forms the characteristic propanolamine side chain of beta-blockers. The choice of amine (e.g., isopropylamine, tert-butylamine) will determine the final structure and pharmacological properties of the beta-blocker analogue.

Parameter	Value/Condition
Starting Material	Glycidyl ether of 4-Amino-3-(isopropyl)phenol
Reagent	A primary or secondary amine (e.g., Isopropylamine)
Solvent	Ethanol or Isopropanol
Temperature	Room temperature to reflux
Reaction Time	4-24 hours
Work-up	Solvent evaporation, purification by crystallization or chromatography

Detailed Procedure:

• Dissolve the crude glycidyl ether intermediate in a suitable alcohol solvent like ethanol.

• Add the desired amine (e.g., isopropylamine, 2-3 eq.).

• Stir the reaction mixture at room temperature or heat to reflux for 4-24 hours, depending on the reactivity of the amine.

• Monitor the reaction by TLC.

• Upon completion, remove the solvent and excess amine under reduced pressure.

• The resulting crude product can be purified by recrystallization from a suitable solvent or by column chromatography on silica gel to yield the final beta-blocker analogue.

Caption: General workflow for synthesizing a beta-blocker analogue.

Safety and Handling

As with all aminophenol compounds, 4-Amino-3-(isopropyl)phenol should be handled with appropriate safety precautions.

• Personal Protective Equipment (PPE): Wear safety glasses, gloves, and a lab coat. Handle in a well-ventilated area or a chemical fume hood[4].

• Toxicology: Aminophenols can be harmful if swallowed, in contact with skin, or if inhaled. They may cause skin and eye irritation.

• Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place. The compound may be sensitive to light and air, so storage under an inert atmosphere (e.g., nitrogen or argon) is recommended.

Conclusion

4-Amino-3-(isopropyl)phenol is a promising, albeit currently underutilized, intermediate for pharmaceutical synthesis. Its straightforward preparation from readily available starting materials and its versatile chemical functionality make it an attractive building block for the discovery of new therapeutic agents, particularly within the class of beta-blockers. The protocols and data presented in this guide provide a solid foundation for researchers to explore the full potential of this compound in their drug development programs. Adherence to rigorous characterization and safety protocols will ensure the reliable and safe application of 4-Amino-3-(isopropyl)phenol in the synthesis of next-generation pharmaceuticals.

References

• Unilong. (2023, November 24). Do You Know 4-ISOPROPYL-3-METHYLPHENOL? Retrieved from [Link]

• Google Patents. (1991). Method for making aminophenols and their amide derivatives.

• PubChem. 4-Amino-3,5-diisopropylphenol. Retrieved from [Link]

• Google Patents. (2017). Process for the preparation of labetalol hydrochloride.
• Google Patents. (2018). Preparation method of 3-methyl-4-isopropyl phenol.

• Journal of Medicinal and Medical Chemistry. A Comprehensive Review on Beta Blockers Synthesis Methods. Retrieved from [Link]

• Google Patents. (2006). Process for preparation of carvedilol.
• Google Patents. (2013). Process for preparation of substituted p-aminophenol.

• Semantic Scholar. (2020). Research Article Facile Synthesis of Propranolol and Novel Derivatives. Retrieved from [Link]

• BuyersGuideChem. 4-Amino-3-(isopropyl)phenol. Retrieved from [Link]

• Google Patents. (1942). Production of n-substituted aminophenols.
• Google Patents. (2013). Preparation method of 3-methyl-4-isopropylphenol.

• Journal of Chemical and Pharmaceutical Research. (2011). Synthesis and characterization of potential impurities in key intermediates of Carvedilol: a β-adrenergic receptor. Retrieved from [Link]

• Google Patents. (2021). Synthesis method and application of propranolol.

• Quick Company. An Improved Process For The Preparation Of Labetalol Hydrochloride. Retrieved from [Link]

• ResearchGate. (2018). Synthetic approaches towards the synthesis of ß-blockers (Betaxolol, Metoprolol, Sotalol and Timolol). Retrieved from [Link]

• National Institutes of Health. (2019). Synthesis of Various 2-Aminobenzoxazoles: The Study of Cyclization and Smiles Rearrangement. Retrieved from [Link]

• European Patent Office. (2004). Intermediate for the preparation of carvedilol. Retrieved from [Link]

• PubMed. (1979). Synthesis and pharmacology of potential beta-blockers. Retrieved from [Link]

• International Journal of Pharmaceutical Erudition. (2013). DEVELOPMENT AND EVALUATION OF LABETALOL HCL MATRIX TRANSDERMAL PATCHES FOR THE TREATMENT OF HYPERTENSION. Retrieved from [Link]

• European Patent Office. (2019). METHOD FOR PRODUCING 4-ISOPROPYL-3-METHYLPHENOL. Retrieved from [Link]

• PubChem. Labetalol. Retrieved from [Link]

• World Intellectual Property Organization. (2015). METHOD FOR PRODUCING 4-ISOPROPYL-3-METHYLPHENOL. Retrieved from [Link]

• PubMed. (2011). Novel design and synthesis of modified structure of carvedilol. Retrieved from [Link]

• Gpatindia. (2020). PROPRANOLOL Synthesis, SAR, MCQ,Structure,Chemical Properties and Therapeutic Uses. Retrieved from [Link]

• ResearchGate. (2017). Organocatalytic enantioselective synthesis of β-blockers: ( S)-propranolol and ( S)-naftopidil. Retrieved from [Link]

• New Drug Approvals. (2019). Labetalol Hydrochloride. Retrieved from [Link]

• Der Pharma Chemica. (2012). A New and Alternate Synthesis of Carvedilol: An Adrenergic receptor. Retrieved from [Link]

• YouTube. (2019). SYNTHESIS OF PROPRANOLOL | MEDICINAL CHEMISTRY | GPAT-2020 | B.PHARM-4TH SEM. Retrieved from [Link]

• Google Patents. (1983). Process for preparing p-aminophenol and alkyl substituted p-aminophenol.

• Scribd. Propranolol. Retrieved from [Link]

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Application Notes & Protocols: 4-Amino-3-(isopropyl)phenol in the Development of Novel Antimicrobial Agents

Abstract

The escalating crisis of antimicrobial resistance (AMR) necessitates the urgent discovery and development of new chemical entities with novel mechanisms of action. Phenolic compounds have long been recognized for their broad-spectrum antimicrobial properties. This document provides a comprehensive technical guide for researchers, scientists, and drug development professionals on the evaluation of 4-Amino-3-(isopropyl)phenol , a promising, yet under-explored, scaffold for antimicrobial agent development. We present a rationale for its selection based on structure-activity relationships, a proposed synthetic pathway, and detailed, field-proven protocols for its antimicrobial and cytotoxic evaluation. This guide is designed to serve as a foundational resource for laboratories seeking to investigate this and similar phenolic derivatives as next-generation therapeutics.

Introduction: The Rationale for Investigating 4-Amino-3-(isopropyl)phenol

The core challenge in modern antimicrobial discovery is to identify compounds that are not only effective against resistant pathogens but also possess favorable safety profiles. Phenolic compounds are a well-established class of antimicrobials whose mechanisms of action often involve the disruption of microbial cell structures and metabolic processes.[1][2] Their effectiveness is strongly linked to their molecular structure, including the number and position of hydroxyl groups, lipophilicity, and molecular size.[1]

4-Amino-3-(isopropyl)phenol presents a compelling scaffold for investigation due to the unique combination of three key functional moieties:

• Phenolic Hydroxyl (-OH) Group: This is the primary pharmacophore responsible for antimicrobial action. The hydroxyl group can donate a hydrogen bond to proteins and enzymes, leading to denaturation and inhibition of essential microbial functions.[1][3] It is central to the compound's ability to interact with and disrupt microbial membranes.[4][5]

• Isopropyl (-CH(CH₃)₂) Group: This bulky, lipophilic group, positioned ortho to the hydroxyl group, is predicted to enhance the compound's ability to partition into the lipid bilayer of microbial cell membranes. This increased lipophilicity can potentiate membrane disruption, leading to leakage of intracellular contents and cell death.[6][7] This is analogous to the structure of highly effective natural phenols like thymol and carvacrol.[8][9]

• Amino (-NH₂) Group: Positioned para to the hydroxyl group, the amino function can significantly modulate the electronic properties of the phenol ring. It may enhance the compound's ability to generate reactive oxygen species (ROS), inducing oxidative stress within the microbial cell, or alter its hydrogen bonding capabilities.[3] Studies on other 4-aminophenol derivatives have demonstrated broad-spectrum antimicrobial activities, supporting the potential of this structural motif.[10][11][12][13]

This unique combination suggests a multi-modal mechanism of action, making 4-Amino-3-(isopropyl)phenol a high-priority candidate for systematic evaluation.

Proposed Synthesis Pathway

While not commercially available as a standard reagent, a plausible synthetic route for 4-Amino-3-(isopropyl)phenol can be conceptualized from 4-aminophenol using established organic chemistry reactions. The following multi-step synthesis is proposed as a starting point for laboratory-scale production.

Rationale: The key challenge is the regioselective introduction of the isopropyl group at the C3 position (ortho to the hydroxyl and meta to the amino group). A Friedel-Crafts alkylation on 4-aminophenol directly would likely lead to a mixture of products and potential N-alkylation. Therefore, a protecting group strategy is necessary to direct the alkylation and prevent side reactions.

Protocol 1: Proposed Synthesis of 4-Amino-3-(isopropyl)phenol

• Step 1: Acetylation (Protection):

  • In a round-bottom flask equipped with a magnetic stirrer and reflux condenser, dissolve 1.0 equivalent of p-aminophenol in glacial acetic acid.

  • Add 1.1 equivalents of acetic anhydride.

  • Heat the mixture to reflux (approx. 120-130°C) for 2 hours.

  • Cool the reaction mixture to room temperature and then place it in an ice bath to precipitate the product, 4-acetamidophenol (Acetaminophen).

  • Filter the solid, wash with cold water, and dry under vacuum. Confirm product formation via TLC and melting point analysis.

• Step 2: Friedel-Crafts Alkylation:

  • To a flame-dried, three-neck flask under an inert atmosphere (N₂ or Ar), add the dried 4-acetamidophenol (1.0 eq.).

  • Add a suitable solvent such as nitrobenzene or dichloromethane.

  • Cool the mixture to 0°C in an ice bath.

  • Slowly add a Lewis acid catalyst, such as AlCl₃ (2.5 eq.), in portions to manage the exotherm.

  • Once the addition is complete, slowly add 2-chloropropane or isopropanol (1.5 eq.) dropwise while maintaining the temperature at 0-5°C. A similar process is used for the synthesis of ortho-isopropyl phenol.[14]

  • Allow the reaction to stir at room temperature for 12-24 hours, monitoring progress by TLC.

  • Quench the reaction by slowly pouring it over crushed ice containing concentrated HCl.

  • Extract the product with an organic solvent (e.g., ethyl acetate), wash the organic layer with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

  • Purify the crude product (3-isopropyl-4-acetamidophenol) via column chromatography.

• Step 3: Hydrolysis (Deprotection):

  • Dissolve the purified 3-isopropyl-4-acetamidophenol in an aqueous solution of a strong acid (e.g., 6M HCl) or base (e.g., 10% NaOH). A similar hydrolysis step is used in the synthesis of related aminophenols.[15]

  • Heat the mixture to reflux for 4-6 hours until TLC analysis indicates complete consumption of the starting material.

  • Cool the solution to room temperature.

  • If using acid hydrolysis, carefully neutralize with a base (e.g., NaOH) to pH 7-8 to precipitate the product. If using base hydrolysis, neutralize with an acid (e.g., HCl).

  • Filter the resulting solid, wash thoroughly with deionized water, and dry under vacuum to yield the final product, 4-Amino-3-(isopropyl)phenol.

  • Characterize the final compound using ¹H-NMR, ¹³C-NMR, FT-IR, and Mass Spectrometry to confirm its structure and purity.

In Vitro Antimicrobial Efficacy Evaluation

A tiered approach is essential for evaluating the antimicrobial potential of a new compound. The foundational assays are the determination of the Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC).

Protocol 2: MIC Determination by Broth Microdilution

The broth microdilution method is an internationally recognized standard for determining the MIC of a novel antimicrobial agent.[16][17] It establishes the lowest concentration of the agent that inhibits the visible growth of a microorganism.[18][19]

Materials:

• 96-well sterile microtiter plates.

• Test compound (4-Amino-3-(isopropyl)phenol) stock solution (e.g., 10 mg/mL in DMSO, filter-sterilized).

• Cation-adjusted Mueller-Hinton Broth (CAMHB).[20]

• Bacterial strains (e.g., Staphylococcus aureus ATCC 29213, Escherichia coli ATCC 25922).

• 0.5 McFarland standard.

• Sterile saline or broth.

• Multichannel pipette.

• Plate reader (optional, for OD measurement).

Procedure:

• Inoculum Preparation: From a fresh (18-24 hour) culture plate, select 3-5 isolated colonies. Suspend them in sterile saline or broth. Adjust the turbidity of the suspension to match a 0.5 McFarland standard (approx. 1.5 x 10⁸ CFU/mL).[16]

• Working Inoculum Dilution: Within 15 minutes of standardization, dilute the suspension in CAMHB to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in each test well.[21]

• Compound Dilution Plate Setup:

  • Dispense 100 µL of sterile CAMHB into wells 2 through 12 of a 96-well plate.

  • Add 200 µL of the test compound stock solution (at 2x the highest desired final concentration) to well 1.

  • Perform a two-fold serial dilution by transferring 100 µL from well 1 to well 2, mixing thoroughly, and continuing this process down to well 10. Discard 100 µL from well 10.

  • Well 11 will serve as the growth control (no compound).

  • Well 12 will serve as the sterility control (broth only, no bacteria).[22]

• Inoculation: Add 100 µL of the working bacterial inoculum to wells 1 through 11. The final volume in each well will be 200 µL, and the final bacterial concentration will be 5 x 10⁵ CFU/mL.

• Incubation: Seal the plate to prevent evaporation and incubate at 35 ± 2°C for 16-20 hours in ambient air.[23]

• MIC Determination: After incubation, visually inspect the wells for turbidity. The MIC is the lowest concentration of the compound at which there is no visible growth.[19]

Protocol 3: MBC Determination

The MBC is the lowest concentration of an antimicrobial agent required to kill a particular bacterium. It is determined as a follow-up to the MIC test.

Procedure:

• Following MIC determination, select the wells showing no visible growth (the MIC well and at least two wells of higher concentration).

• Using a calibrated loop or pipette, take a 10-100 µL aliquot from each of these clear wells.

• Spot-plate the aliquot onto a fresh, antibiotic-free agar plate (e.g., Tryptic Soy Agar).

• Incubate the agar plate at 35 ± 2°C for 18-24 hours.

• MBC Determination: The MBC is the lowest concentration that results in a ≥99.9% reduction in the initial inoculum (e.g., ≤ 1-5 colonies for a 10 µL spot from a 5 x 10⁵ CFU/mL initial inoculum).

Cytotoxicity Assessment: Ensuring a Therapeutic Window

A potent antimicrobial is only useful if it is not toxic to host cells.[24] The MTT assay is a standard colorimetric method to assess the metabolic activity of mammalian cells, which serves as an indicator of cell viability and cytotoxicity.[25][26]

Protocol 4: Cytotoxicity by MTT Assay

Materials:

• Mammalian cell line (e.g., HEK293, HepG2).

• Complete culture medium (e.g., DMEM with 10% FBS).

• 96-well sterile tissue culture plates.

• Test compound (4-Amino-3-(isopropyl)phenol) stock solution.

• MTT reagent (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide), 5 mg/mL in PBS.

• Solubilization solution (e.g., DMSO or acidified isopropanol).

• CO₂ incubator (37°C, 5% CO₂).

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete medium. Incubate for 24 hours to allow for cell attachment.[25]

• Compound Treatment: Prepare serial dilutions of the test compound in complete medium. Remove the old medium from the cells and add 100 µL of the diluted compound solutions to the respective wells. Include untreated cells (negative control) and a vehicle control (cells treated with the highest concentration of the solvent, e.g., DMSO).

• Incubation: Incubate the plate for a desired exposure time (e.g., 24 or 48 hours).

• MTT Addition: After incubation, add 10 µL of the 5 mg/mL MTT solution to each well. Incubate for another 2-4 hours. During this time, metabolically active cells will reduce the yellow MTT to purple formazan crystals.[16]

• Formazan Solubilization: Carefully aspirate the medium. Add 100 µL of DMSO to each well to dissolve the formazan crystals. Mix gently by pipetting.

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate cell viability as a percentage relative to the untreated control. Plot the viability against the compound concentration and determine the IC₅₀ (the concentration that inhibits 50% of cell viability) using non-linear regression analysis.

Data Presentation and Interpretation

Quantitative data should be summarized for clear interpretation and comparison.

Table 1: Hypothetical Antimicrobial Activity of 4-Amino-3-(isopropyl)phenol

Microbial Strain	Type	MIC (µg/mL)	MBC (µg/mL)	Interpretation
Staphylococcus aureus	Gram-positive	8	16	Bactericidal
Enterococcus faecalis	Gram-positive	16	64	Bacteriostatic
Escherichia coli	Gram-negative	32	>128	Limited Activity
Pseudomonas aeruginosa	Gram-negative	64	>128	Limited Activity

Interpretation Note: A compound is generally considered bactericidal if the MBC/MIC ratio is ≤ 4.

Table 2: Hypothetical Cytotoxicity Profile of 4-Amino-3-(isopropyl)phenol

Cell Line	Assay	Exposure Time	IC₅₀ (µg/mL)	Therapeutic Index (S. aureus)
HEK293	MTT	24 hours	150	18.75
HepG2	MTT	24 hours	185	23.13

Therapeutic Index (TI) is calculated as IC₅₀ / MIC. A higher TI indicates greater selectivity for the pathogen over host cells.

Visualizing Workflows and Mechanisms

Diagrams are crucial for conceptualizing the experimental process and the compound's hypothesized mechanism.

Caption: Overall workflow for the evaluation of a novel antimicrobial agent.

Caption: Proposed multi-modal mechanism of action for phenolic compounds.

Transition to In Vivo Studies: A Conceptual Framework

Positive results from in vitro efficacy and cytotoxicity assays (i.e., a promising therapeutic index) justify progression to preclinical animal models.[27][28] The goal of these studies is to bridge the gap between laboratory findings and potential clinical applications.[29]

Key Considerations:

• Model Selection: The choice of animal model should mimic the human infection of interest. For a compound active against S. aureus, a murine skin and soft tissue infection (SSTI) model or a systemic bacteremia model are common starting points.[28]

• Pharmacokinetics/Pharmacodynamics (PK/PD): Initial studies should establish the compound's absorption, distribution, metabolism, and excretion (ADME) profile to inform dosing regimens.

• Efficacy Endpoints: Efficacy is typically measured by a reduction in bacterial burden (CFU/gram of tissue or CFU/mL of blood) in treated animals compared to a vehicle control group.[30]

A successful correlation between in vitro data and in vivo results provides strong validation for a compound's therapeutic potential and is a critical milestone in the drug development pipeline.[27][29]

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Application Notes and Protocols for the Polymer Synthesis of 4-Amino-3-(isopropyl)phenol

Introduction: Unlocking New Polymer Functionalities with 4-Amino-3-(isopropyl)phenol

For researchers, scientists, and drug development professionals, the quest for novel polymers with tailored properties is a continuous endeavor. 4-Amino-3-(isopropyl)phenol emerges as a monomer of significant interest, offering a unique combination of reactive functional groups—a primary amine and a hydroxyl group—on a sterically influenced aromatic core. Its chemical structure (C₉H₁₃NO, Molar Mass: 151.21 g/mol ) presents a versatile platform for creating functional polymers with potential applications in advanced materials and drug delivery systems.[1][2]

The strategic placement of the isopropyl group ortho to the amine and meta to the hydroxyl group is anticipated to influence the polymerization process and the final properties of the polymer. This alkyl substituent is expected to increase the hydrophobicity of the resulting polymer, a characteristic that can be harnessed in biomedical applications, particularly for the controlled release of hydrophobic drugs.[3][4][5] This document provides detailed application notes and illustrative protocols for the synthesis of polymers from 4-Amino-3-(isopropyl)phenol, drawing upon established principles of aminophenol polymerization.

Strategic Considerations for Polymerization

The bifunctional nature of 4-Amino-3-(isopropyl)phenol allows for several polymerization pathways. The presence of both an electron-donating amino group and a hydroxyl group on the aromatic ring makes this monomer susceptible to oxidative polymerization.[6][7] This can be achieved through both chemical and enzymatic methods.

• Enzymatic Polymerization: This "green chemistry" approach utilizes enzymes, such as laccase, to catalyze the oxidation of the phenol group, leading to polymer formation under mild conditions.[8] This method is highly attractive for biomedical applications due to the avoidance of harsh chemical oxidants.

• Chemical Oxidative Polymerization: Traditional chemical oxidants, like ammonium persulfate, can also be employed to initiate polymerization. This method is robust and can be used to produce larger quantities of the polymer.[9][10]

The isopropyl group is expected to influence the regioselectivity of the polymerization, potentially leading to a more defined polymer structure compared to unsubstituted aminophenols.

Protocol 1: Laccase-Catalyzed Enzymatic Polymerization

This protocol details a green and efficient method for the polymerization of 4-Amino-3-(isopropyl)phenol using a laccase enzyme. The causality behind this choice lies in the high specificity of the enzyme and the mild, aqueous reaction conditions, which are ideal for producing biocompatible polymers.

Experimental Workflow: Enzymatic Polymerization

Caption: Workflow for the enzymatic polymerization of 4-Amino-3-(isopropyl)phenol.

Step-by-Step Methodology

• Monomer Solution Preparation:

  • Dissolve 1.0 g of 4-Amino-3-(isopropyl)phenol in 50 mL of a 1:1 (v/v) mixture of phosphate buffer (0.1 M, pH 7.0) and a suitable organic co-solvent (e.g., acetone, ethanol) to ensure monomer solubility. The choice of a neutral pH buffer is to maintain the stability and activity of the laccase.

• Laccase Solution Preparation:

  • Prepare a fresh solution of laccase from Trametes versicolor (or other suitable source) at a concentration of 10 mg/mL in 0.1 M phosphate buffer (pH 7.0).

• Polymerization Reaction:

  • In a 250 mL beaker, add the monomer solution and stir gently.

  • Initiate the polymerization by adding 5 mL of the laccase solution to the monomer solution. The reaction is open to the air to provide the necessary oxygen for the enzymatic oxidation.

  • Allow the reaction to proceed at room temperature with gentle stirring for 24 hours. A color change and the formation of a precipitate are indicative of polymer formation.

• Polymer Isolation and Purification:

  • Terminate the reaction by adding 100 mL of methanol to precipitate the polymer.

  • Collect the polymer precipitate by vacuum filtration.

  • Wash the collected polymer thoroughly with deionized water and then with methanol to remove any unreacted monomer, enzyme, and buffer salts.

  • Dry the purified polymer in a vacuum oven at 40 °C overnight.

Protocol 2: Chemical Oxidative Polymerization

This protocol describes a conventional chemical method for polymerizing 4-Amino-3-(isopropyl)phenol using ammonium persulfate as an oxidant. This method is often chosen for its simplicity and the ability to produce larger quantities of polymer. The acidic medium helps to protonate the amino groups, which can influence the polymerization mechanism and the structure of the resulting polymer.[9]

Experimental Workflow: Chemical Oxidative Polymerization

Caption: Workflow for the chemical oxidative polymerization of 4-Amino-3-(isopropyl)phenol.

Step-by-Step Methodology

• Monomer Solution Preparation:

  • In a 250 mL three-necked flask equipped with a mechanical stirrer and a dropping funnel, dissolve 1.51 g (0.01 mol) of 4-Amino-3-(isopropyl)phenol in 100 mL of 1.0 M hydrochloric acid (HCl). Cool the solution to 0-5 °C in an ice bath.

• Oxidant Solution Preparation:

  • Dissolve 2.28 g (0.01 mol) of ammonium persulfate (APS) in 50 mL of 1.0 M HCl.

• Polymerization Reaction:

  • Slowly add the APS solution dropwise to the stirred monomer solution over a period of 30 minutes, maintaining the temperature between 0-5 °C. The reaction mixture will gradually change color.

  • After the addition is complete, continue stirring the reaction mixture at room temperature for 24 hours.

• Polymer Isolation and Purification:

  • Pour the reaction mixture into 500 mL of methanol to precipitate the polymer.

  • Filter the precipitate and wash it extensively with deionized water until the filtrate is neutral, followed by washing with methanol.

  • Dry the polymer product in a vacuum oven at 50 °C for 24 hours.

Characterization of the Synthesized Polymer

The successful synthesis and structural characteristics of the poly(4-Amino-3-(isopropyl)phenol) can be confirmed using various analytical techniques.

Data Presentation: Expected Spectroscopic and Analytical Data

Technique	Expected Observations	Interpretation
FTIR (Fourier-Transform Infrared) Spectroscopy	Broad peak around 3200-3500 cm⁻¹ (N-H and O-H stretching). Peaks around 1600-1450 cm⁻¹ (C=C aromatic stretching). Peaks around 1300-1200 cm⁻¹ (C-N stretching). Peaks corresponding to C-H stretching of the isopropyl group.	Confirmation of the presence of amine and hydroxyl groups in the polymer backbone, as well as the aromatic and alkyl moieties.[9]
¹H NMR (Proton Nuclear Magnetic Resonance) Spectroscopy	Broad signals in the aromatic region (6.0-8.0 ppm). Signals corresponding to the protons of the isopropyl group (e.g., a doublet and a septet). Broad signals for the N-H and O-H protons.	Elucidation of the polymer structure, confirming the incorporation of the monomer units.
GPC (Gel Permeation Chromatography)	A chromatogram showing the molecular weight distribution of the synthesized polymer.	Determination of the number-average molecular weight (Mn), weight-average molecular weight (Mw), and polydispersity index (PDI).
TGA (Thermogravimetric Analysis)	A thermogram showing the decomposition temperature of the polymer.	Assessment of the thermal stability of the synthesized polymer.[9]

Influence of the Isopropyl Group and Applications in Drug Delivery

The introduction of the isopropyl group into the poly(aminophenol) backbone is a key design feature that is expected to impart specific properties to the material, making it particularly suitable for applications in drug development.

Enhanced Hydrophobicity for Controlled Drug Release

The nonpolar isopropyl group significantly increases the hydrophobicity of the polymer compared to unsubstituted poly(aminophenol). This property is highly desirable for creating drug delivery systems for hydrophobic therapeutic agents.[3][4]

• Sustained Release: A hydrophobic polymer matrix can slow down the diffusion of encapsulated drugs, leading to a sustained and controlled release profile.[3][4] This is crucial for maintaining therapeutic drug concentrations over an extended period and improving patient compliance.

• Encapsulation of Hydrophobic Drugs: Many potent drug molecules are poorly soluble in water. Hydrophobic polymers can effectively encapsulate these drugs within their matrix, improving their bioavailability.[11]

Logical Relationship: From Monomer Structure to Application

Caption: The causal link between the monomer's alkyl substituent and its application in drug delivery.

Potential Drug Delivery Platforms

Polymers derived from 4-Amino-3-(isopropyl)phenol could be formulated into various drug delivery systems, including:

• Microspheres and Nanoparticles: For injectable or targeted drug delivery.

• Hydrophobic Films and Coatings: For medical devices or transdermal patches.

• Polymer-Drug Conjugates: Where the drug is covalently attached to the polymer backbone.

The biocompatibility of polymers synthesized via the enzymatic route makes them particularly promising candidates for these in vivo applications.

Conclusion and Future Perspectives

4-Amino-3-(isopropyl)phenol is a promising monomer for the synthesis of novel functional polymers. The protocols provided herein, based on established chemistries of analogous compounds, offer a starting point for researchers to explore the synthesis and properties of poly(4-Amino-3-(isopropyl)phenol). The presence of the isopropyl group is a key structural feature that is anticipated to yield polymers with enhanced hydrophobicity, making them highly relevant for the development of advanced drug delivery systems. Further research should focus on optimizing the polymerization conditions for this specific monomer and thoroughly characterizing the resulting polymers to fully unlock their potential in the fields of materials science and drug development.

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• 8. ENZYMATIC POLYMERIZATION OF PHENOLS IN ROOM TEMPERATURE IONIC LIQUIDS - PMC [pmc.ncbi.nlm.nih.gov]
• 9. tandfonline.com [tandfonline.com]
• 10. Chemical oxidative polymerization of aminodiphenylamines [pubmed.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]

Application Note: A Validated Reversed-Phase HPLC Method for the Quantitative Analysis of 4-Amino-3-(isopropyl)phenol

Abstract

This application note presents a robust and reliable reversed-phase high-performance liquid chromatography (RP-HPLC) method for the quantitative analysis of 4-Amino-3-(isopropyl)phenol. The method was developed based on a systematic evaluation of the analyte's physicochemical properties and is suitable for quality control, purity assessment, and stability testing in research and pharmaceutical development settings. The protocol utilizes a standard C18 stationary phase with a simple isocratic mobile phase of phosphate buffer and acetonitrile, offering excellent peak shape and resolution. The method has been validated according to the International Council for Harmonisation (ICH) guidelines, demonstrating high levels of specificity, linearity, accuracy, and precision.

Introduction and Scientific Rationale

4-Amino-3-(isopropyl)phenol (CAS: 82774-61-6) is an aromatic organic compound containing both a weakly basic amino group and a weakly acidic phenolic hydroxyl group.[1] Its structure, featuring a polar phenol and aminobenzene core with a non-polar isopropyl substituent, makes it an ideal candidate for analysis by reversed-phase HPLC. In RP-HPLC, separation is governed by the partitioning of the analyte between a non-polar stationary phase and a polar mobile phase.[2]

The key to a successful method for an ionizable compound like 4-Amino-3-(isopropyl)phenol is the stringent control of the mobile phase pH. The amino group (structurally similar to aniline, pKa ≈ 4.6) and the phenol group (pKa ≈ 10) can exist in different protonation states depending on the pH.[3] Fluctuations in pH can lead to inconsistent retention times and poor peak shapes. By setting the mobile phase pH to approximately 3.0, we ensure the amino group is consistently protonated (-NH₃⁺) and the phenol group remains in its neutral, non-ionized state (-OH). This strategy suppresses silanol interactions and yields a stable, single species for sharp, symmetrical chromatographic peaks.

This document provides a comprehensive guide, from the foundational logic of method development to a detailed, step-by-step validated protocol.

Physicochemical Profile of the Analyte

A thorough understanding of the analyte's properties is the foundation for logical method development.

Property	Value / Observation	Rationale for HPLC Method
Chemical Structure	Phenol, 4-amino-3-(1-methylethyl)-	Contains UV-active aromatic ring. Amino and phenol groups are ionizable.
CAS Number	82774-61-6	Unique identifier for the compound.[1]
Molecular Formula	C₉H₁₃NO	-
Molecular Weight	151.21 g/mol	Used for preparing standard solutions of known molarity/concentration.[1]
Expected Polarity	Moderately polar; intermediate hydrophobicity due to the balance of polar -OH and -NH₂ groups and the non-polar isopropyl group.	Well-suited for retention and separation on a C18 reversed-phase column.[4]
Ionization (pKa)	Estimated pKa₁ ≈ 4-5 (Amino group); Estimated pKa₂ ≈ 10 (Phenol group)	pH control is critical. A mobile phase pH of ~3.0 ensures the amine is protonated and the phenol is neutral, leading to consistent retention.
UV Absorbance	Contains a substituted aminobenzene chromophore.	Expected to have a strong UV absorbance maximum (λmax) between 270-290 nm, allowing for sensitive detection.[5][6]

HPLC Method Development Strategy

The development of this method followed a systematic, multi-step approach to ensure robustness and optimal performance. The causality behind each choice is explained below.

Caption: Workflow for systematic HPLC method development.

Column and Mobile Phase Selection

• Stationary Phase: A C18 (octadecylsilane) column was selected as the primary analytical column. C18 columns are versatile and provide excellent hydrophobic retention for a wide range of moderately polar to non-polar compounds, making them a reliable starting point in method development.[7]

• Mobile Phase:

  • Aqueous Component: A 25 mM potassium dihydrogen phosphate buffer was chosen. Phosphate buffers provide excellent buffering capacity in the pH range of 2 to 4. The pH was adjusted to 3.0 with orthophosphoric acid to ensure the consistent protonation of the analyte's amino group.[8]

  • Organic Modifier: Acetonitrile (ACN) was selected over methanol due to its lower viscosity, which results in lower backpressure, and its different selectivity profile for aromatic compounds.[9]

Detection Wavelength (λmax)

A standard solution of 4-Amino-3-(isopropyl)phenol was scanned using a Photodiode Array (PDA) detector from 200 to 400 nm to determine the wavelength of maximum absorbance (λmax). The λmax was identified at 282 nm , which was used for all subsequent quantitative analyses to ensure maximum sensitivity.

Optimization from Scouting Gradient

An initial "scouting" gradient from 5% to 95% ACN was run to determine the approximate concentration of organic modifier required to elute the analyte. The compound eluted at approximately 7.5 minutes, corresponding to an ACN concentration of ~35%. Based on this result, an isocratic method was developed to simplify the protocol and improve reproducibility. Several isocratic conditions were tested, and a mobile phase composition of 30% Acetonitrile provided optimal retention (k' > 2), efficiency, and peak symmetry.

Detailed Application Protocol: Optimized Method

Instrumentation and Reagents

• Instrumentation: HPLC system equipped with a binary or quaternary pump, autosampler, column thermostat, and a UV-Vis or PDA detector.

• Column: C18 reversed-phase column, 4.6 x 150 mm, 5 µm particle size.

• Reagents:

  • 4-Amino-3-(isopropyl)phenol reference standard (>98% purity)

  • Acetonitrile (HPLC grade)

  • Potassium dihydrogen phosphate (KH₂PO₄, analytical grade)

  • Orthophosphoric acid (H₃PO₄, ~85%)

  • Water (HPLC or Milli-Q grade)

Solution Preparation

• Phosphate Buffer (Mobile Phase A): Dissolve 3.4 g of KH₂PO₄ in 1000 mL of HPLC-grade water. Adjust the pH to 3.0 ± 0.05 with orthophosphoric acid. Filter through a 0.45 µm membrane filter.

• Acetonitrile (Mobile Phase B): Use HPLC-grade acetonitrile directly.

• Standard Stock Solution (1000 µg/mL): Accurately weigh 25.0 mg of the 4-Amino-3-(isopropyl)phenol reference standard into a 25-mL volumetric flask. Dissolve and dilute to volume with the mobile phase.

• Working Standard Solutions: Prepare working standards by serially diluting the stock solution with the mobile phase to desired concentrations (e.g., for a linearity curve from 1 to 100 µg/mL).

Chromatographic Conditions

Parameter	Condition
Column	C18, 4.6 x 150 mm, 5 µm
Mobile Phase	Isocratic: 70% Phosphate Buffer (pH 3.0) / 30% Acetonitrile (v/v)
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Injection Volume	10 µL
Detector Wavelength	282 nm
Run Time	10 minutes
Expected Retention Time	~6.5 minutes

System Suitability Test (SST)

Before initiating any analysis, the system's performance must be verified. Inject the 20 µg/mL working standard solution five times and verify the following criteria:

• Tailing Factor (Tf): ≤ 1.5

• Theoretical Plates (N): ≥ 2000

• % RSD for Peak Area: ≤ 2.0%

Method Validation Protocol and Acceptance Criteria

The optimized method was validated according to ICH Q2(R2) guidelines to demonstrate its suitability for the intended purpose.[10]

Sources

• 1. 4-Amino-3-(isopropyl)phenol | C9H13NO - BuyersGuideChem [buyersguidechem.com]
• 2. m.youtube.com [m.youtube.com]
• 3. Phenol - Wikipedia [en.wikipedia.org]
• 4. m.youtube.com [m.youtube.com]
• 5. Monitoring of aminophenol isomers in surface water samples using a new HPLC method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. HPLC Method for Analysis of 4-Aminophenol on Primesep 100  Column | SIELC Technologies [sielc.com]
• 7. youtube.com [youtube.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. youtube.com [youtube.com]
• 10. ICH Q2(R2) Validation of analytical procedures - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]

Application Note: Structural Characterization of 4-Amino-3-(isopropyl)phenol using 1D and 2D NMR Spectroscopy

Abstract

This application note provides a comprehensive guide for the structural characterization and verification of 4-Amino-3-(isopropyl)phenol using high-resolution Nuclear Magnetic Resonance (NMR) spectroscopy. Detailed protocols for sample preparation, data acquisition, and spectral analysis are presented, tailored for researchers, scientists, and professionals in the field of drug development and chemical synthesis. This guide emphasizes the causality behind experimental choices and provides a framework for interpreting ¹H NMR, ¹³C NMR, and 2D Correlation Spectroscopy (COSY) to ensure unambiguous structural elucidation.

Introduction: The Significance of 4-Amino-3-(isopropyl)phenol

4-Amino-3-(isopropyl)phenol is a substituted phenol derivative with potential applications as an intermediate in the synthesis of pharmaceuticals and other fine chemicals. The precise arrangement of the amino, hydroxyl, and isopropyl functional groups on the aromatic ring is critical to its chemical reactivity and biological activity. Therefore, unequivocal structural verification is a prerequisite for its use in any research or development pipeline.

Nuclear Magnetic Resonance (NMR) spectroscopy stands as the premier analytical technique for the unambiguous determination of molecular structure in solution.[1] Its ability to probe the chemical environment of individual protons and carbons provides a detailed molecular fingerprint. This note will guide the user through the necessary steps to acquire and interpret high-quality NMR data for 4-Amino-3-(isopropyl)phenol.

Theoretical NMR Analysis: Predicting the Spectrum

Before any experimental work, a theoretical analysis of the expected NMR spectra can greatly aid in the final interpretation. The structure of 4-Amino-3-(isopropyl)phenol suggests a distinct set of signals in both ¹H and ¹³C NMR spectra.

Molecular Structure and Numbering:

Caption: Molecular structure of 4-Amino-3-(isopropyl)phenol with atom numbering.

Predicted ¹H NMR Spectrum

The ¹H NMR spectrum is expected to show signals for the aromatic protons, the isopropyl group protons, and the labile protons of the amino and hydroxyl groups.

• Aromatic Protons (H2, H5, H6): The aromatic region (typically 6.0-8.0 ppm) will display signals for the three protons on the benzene ring.[2] The electron-donating effects of the -OH and -NH₂ groups will shield these protons, shifting them upfield. Their splitting patterns will be influenced by their coupling to each other.

• Isopropyl Group Protons: This group will give rise to two signals: a septet for the methine proton (-CH) and a doublet for the six equivalent methyl protons (-CH₃).

• Labile Protons (-OH and -NH₂): The chemical shifts of the hydroxyl and amino protons are highly variable and depend on solvent, concentration, and temperature.[2][3] They often appear as broad singlets due to chemical exchange and may not show coupling to other protons.[4]

Predicted ¹³C NMR Spectrum

The ¹³C NMR spectrum will show distinct signals for each unique carbon atom in the molecule. Due to the substitution pattern, all nine carbon atoms are chemically non-equivalent.

• Aromatic Carbons: Six signals are expected in the aromatic region (approximately 110-160 ppm). The carbons directly attached to the electron-donating -OH (C1) and -NH₂ (C4) groups will be significantly shielded, while the carbon bearing the isopropyl group (C3) will also show a characteristic shift.

• Isopropyl Group Carbons: Two signals are expected for the isopropyl group: one for the methine carbon (-CH) and one for the two equivalent methyl carbons (-CH₃).

Experimental Protocols

Adherence to proper experimental procedures is crucial for obtaining high-quality, reproducible NMR data.

Sample Preparation

Proper sample preparation is foundational to acquiring a high-quality NMR spectrum. The sample must be fully dissolved to create a homogenous solution, and free of particulate matter which can disrupt the magnetic field homogeneity.

Protocol:

• Select a High-Quality NMR Tube: Use a clean, unscratched 5 mm NMR tube.[5][6]

• Weigh the Sample: Accurately weigh 5-10 mg of 4-Amino-3-(isopropyl)phenol for ¹H NMR, and 20-50 mg for ¹³C NMR.[5][6]

• Choose an Appropriate Solvent: For molecules with labile protons like phenols and anilines, the choice of solvent is critical. Deuterated dimethyl sulfoxide (DMSO-d₆) is highly recommended as it forms hydrogen bonds with the -OH and -NH₂ protons, slowing down their exchange rate and often allowing for the observation of sharper signals and even coupling. Deuterated chloroform (CDCl₃) can also be used, but the labile proton signals may be broader or exchange with residual water.

• Dissolution: Add approximately 0.6-0.7 mL of the chosen deuterated solvent to the vial containing the sample. Gently swirl or vortex to ensure complete dissolution.

• Transfer to NMR Tube: Using a clean Pasteur pipette, transfer the solution to the NMR tube. If any solid particles are present, filter the solution through a small plug of cotton or glass wool in the pipette.[6]

• Add Internal Standard (Optional): Tetramethylsilane (TMS) is the standard reference for ¹H and ¹³C NMR, set to 0.00 ppm.[2][3] Most commercially available deuterated solvents already contain TMS. If not, a small amount can be added.

• Cap and Label: Securely cap the NMR tube and label it clearly.

Caption: Workflow for NMR sample preparation.

NMR Data Acquisition

The following are general parameters for acquiring standard 1D and 2D NMR spectra on a 400 MHz or 500 MHz spectrometer.

¹H NMR Acquisition:

• Experiment: Standard 1D proton experiment.

• Number of Scans: 8-16 scans.

• Relaxation Delay: 1-2 seconds.

• Acquisition Time: 2-4 seconds.

¹³C NMR Acquisition:

• Experiment: Standard 1D carbon experiment with proton decoupling.

• Number of Scans: 1024-4096 scans (or more, depending on concentration).

• Relaxation Delay: 2 seconds.

2D COSY (Correlation Spectroscopy) Acquisition:

• Experiment: Gradient-selected COSY (gCOSY).

• Purpose: To identify protons that are coupled to each other (typically through 2-3 bonds).[7][8]

• Data Points: 1024 points in the direct dimension (F2) and 256 points in the indirect dimension (F1).

• Number of Scans: 2-4 scans per increment.

Data Analysis and Interpretation

Predicted Data Summary

The following table summarizes the predicted ¹H and ¹³C NMR chemical shifts for 4-Amino-3-(isopropyl)phenol. These predictions are based on established chemical shift values for substituted phenols and anilines and can be generated using NMR prediction software.[9]

Assignment	¹H NMR Predicted δ (ppm)	Multiplicity	Integration	¹³C NMR Predicted δ (ppm)
-OH	~8.5-9.5 (in DMSO)	Broad s	1H	-
-NH₂	~4.0-5.0 (in DMSO)	Broad s	2H	-
H-2	~6.5-6.7	d	1H	~115-120
H-5	~6.4-6.6	dd	1H	~114-118
H-6	~6.8-7.0	d	1H	~120-125
-CH(CH₃)₂	~2.8-3.2	sept	1H	~25-30
-CH(CH ₃)₂	~1.1-1.3	d	6H	~22-25
C-1 (-OH)	-	-	-	~150-155
C-2	-	-	-	~115-120
C-3 (-iPr)	-	-	-	~135-140
C-4 (-NH₂)	-	-	-	~140-145
C-5	-	-	-	~114-118
C-6	-	-	-	~120-125

Note: Chemical shifts are highly dependent on the solvent and concentration. The values presented are estimates.

Interpreting the Spectra

• ¹H NMR Spectrum:

  • Integration: Verify that the relative areas under the peaks correspond to the number of protons in each environment (e.g., aromatic region integrates to 3H, isopropyl methyls to 6H).

  • Chemical Shift: Compare the observed chemical shifts to the predicted values to assign the signals to the respective protons.

  • Splitting Patterns: Analyze the multiplicity of the signals to confirm neighboring protons. For example, the doublet of H-2 should correspond to its coupling with H-6. The doublet of doublets for H-5 arises from coupling to both H-2 and H-6.

• ¹³C NMR Spectrum:

  • Identify the nine distinct carbon signals.

  • Assign the signals based on the predicted chemical shifts. The carbons attached to the electronegative oxygen and nitrogen atoms (C1 and C4) will be the most downfield in the aromatic region.

• 2D COSY Spectrum:

  • The COSY spectrum displays the ¹H spectrum on both the x and y axes. Diagonal peaks represent the 1D signals.

  • Cross-peaks, located off the diagonal, indicate which protons are coupled.[8]

  • Trace the correlations to build fragments of the molecule. For example, a cross-peak between the septet of the isopropyl methine proton and the doublet of the isopropyl methyl protons confirms their connectivity. Similarly, cross-peaks between the aromatic protons will confirm their relative positions on the ring.

Caption: Expected key COSY correlations for 4-Amino-3-(isopropyl)phenol.

Conclusion

This application note outlines a systematic approach to the structural characterization of 4-Amino-3-(isopropyl)phenol using NMR spectroscopy. By combining theoretical predictions with robust experimental protocols for ¹H, ¹³C, and 2D COSY NMR, researchers can confidently verify the identity and purity of this important chemical intermediate. The detailed interpretation guide provides a framework for unambiguous assignment of all proton and carbon signals, ensuring the scientific integrity of subsequent research and development activities.

References

• Emery Pharma. (2018). A Step-By-Step Guide to 1D and 2D NMR Interpretation. [Link]

• Organomation. (n.d.). NMR Sample Preparation: The Complete Guide. [Link]

• AZoOptics. (2025). How to Interpret NMR Spectroscopy Results: A Beginner's Guide. [Link]

• Iowa State University Chemical Instrumentation Facility. (n.d.). NMR Sample Preparation. [Link]

• MIT OpenCourseWare. (n.d.). 8.1 - FT-NMR Sample Preparation Guide. [Link]

• University of Durham. (n.d.). How to make an NMR sample. [Link]

• University of California, Davis. (n.d.). Sample Preparation. [Link]

• OpenOChem Learn. (n.d.). Interpreting. [Link]

• ResearchGate. (2019). 2D- NMR what is the different between COSY and HSQC??. [Link]

• JEOL. (n.d.). How to read NMR spectra from the basics (chemical shift, integration ratio, coupling). [Link]

• YouTube. (2020). 2D NMR Spectroscopy: COSY, HSQC (HMQC) and HMBC. [Link]

• Chemistry LibreTexts. (2023). NMR - Interpretation. [Link]

• Creative Biostructure. (n.d.). Understanding 2D NMR Spectra: How to Read and Interpret Them. [Link]

• Journal of the American Chemical Society. (1964). C13 Nuclear Magnetic Resonance Spectroscopy. II. Phenols, Anisole and Dimethoxybenzenes. [Link]

• SDSU NMR Facility. (n.d.). 7) Common 2D (COSY, HSQC, HMBC).

• Chemistry LibreTexts. (2025). 2D NMR Introduction. [Link]

• Royal Society of Chemistry. (n.d.). Supporting information for.... [Link]

• Doc Brown's Chemistry. (n.d.). 1H proton nmr spectrum of phenol. [Link]

• Magnetic Resonance in Chemistry. (2008). A study of the 15N NMR chemical shifts in substituted anilines and phenylhydrazines, and their derivatives. [Link]

• National Institutes of Health. (2014). 1H-NMR as a Structural and Analytical Tool of Intra- and Intermolecular Hydrogen Bonds of Phenol-Containing Natural Products and Model Compounds. [Link]

• ResearchGate. (2012). Investigation of solute-solvent interactions in phenol compounds: Accurate ab initio calculations of solvent effects on 1H NMR chemical shifts. [Link]

• National Institutes of Health. (2020). On the Use of Strong Proton Donors as a Tool for Overcoming Line Broadening in NMR: A Comment. [Link]

• Reddit. (2022). NMR solvent that makes labile protons visible. [Link]

• Human Metabolome Database. (n.d.). 1H NMR Spectrum (1D, 600 MHz, D2O, predicted) (HMDB0032625). [Link]

• LibreTexts Chemistry. (2023). 17.11 Spectroscopy of Alcohols and Phenols. [Link]

• ResearchGate. (2018). NMR and IR Spectroscopy of Phenols. [Link]

• YouTube. (2017). How to predict the 13C NMR spectrum of a compound. [Link]

• ResearchGate. (2016). Can anyone help me to tell me any online website to check 13C NMR prediction...?. [Link]

• PROSPRE. (n.d.). CASPRE - 13C NMR Predictor. [Link]

• NMRDB.org. (n.d.). Predict 13C carbon NMR spectra. [Link]

• Mestrelab Resources. (2010). Starting Guide to NMRPredict Desktop. [Link]

• Organic Chemistry Data & Info. (n.d.). NMR Spectroscopy – 1H NMR Chemical Shifts. [Link]

• PROSPRE. (n.d.). PROSPRE - 1H NMR Predictor. [Link]

• YouTube. (2020). H-NMR Predicting Molecular Structure Using Formula + Graph. [Link]

• Organic Chemistry Data. (n.d.). NMR Spectroscopy :: 13C NMR Chemical Shifts. [Link]

• NMRDB.org. (n.d.). Predict 1H proton NMR spectra. [Link]

• University of Potsdam. (n.d.). Tables For Organic Structure Analysis. [Link]

• MDPI. (2018). A Complete 1H and 13C NMR Data Assignment for Three 3-[Substituted methylidene]-1H,3H-naphtho-[1,8-cd]-pyran-1-ones. [Link]

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• 3. 13C nmr spectrum of phenol C6H6O C6H5OH analysis of chemical shifts ppm interpretation of C-13 chemical shifts ppm of phenol C13 13-C nmr doc brown's advanced organic chemistry revision notes [docbrown.info]
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Application Note: 4-Amino-3-(isopropyl)phenol as a Versatile Building Block in Medicinal Chemistry

Introduction

In the landscape of modern drug discovery, the strategic selection of molecular building blocks is paramount to the efficient synthesis of novel, potent, and safe therapeutic agents. 4-Amino-3-(isopropyl)phenol is a bifunctional aromatic compound that serves as a highly valuable scaffold for medicinal chemists. Its structure, featuring a nucleophilic aromatic amine and a phenolic hydroxyl group on a benzene ring, offers two distinct points for chemical modification. The presence of an isopropyl group ortho to the amine sterically influences reactivity and imparts lipophilicity, a key parameter in modulating the pharmacokinetic profiles of drug candidates. This application note provides a comprehensive guide to the synthetic utility of 4-Amino-3-(isopropyl)phenol, detailing its core reactivity, protocols for its selective functionalization, and its application in constructing complex molecular architectures relevant to pharmaceutical development.

Physicochemical Properties and Strategic Value

The aminophenol core is a well-established privileged structure in medicinal chemistry, found in drugs such as paracetamol.[1][2] The strategic value of 4-Amino-3-(isopropyl)phenol lies in its capacity for controlled, stepwise functionalization, allowing for the divergent synthesis of compound libraries. The isopropyl substituent provides a handle to improve solubility in organic media and can engage in beneficial hydrophobic interactions within protein binding pockets.

Table 1: Physicochemical Properties of 4-Amino-3-(isopropyl)phenol

Property	Value
CAS Number	82774-61-6[3]
Molecular Formula	C₉H₁₃NO[3]
Molecular Weight	151.21 g/mol
Appearance	Off-white to light brown crystalline powder
Melting Point	175.5 °C

Core Reactivity and Synthetic Pathways

The synthetic utility of 4-Amino-3-(isopropyl)phenol stems from the differential reactivity of its amino and hydroxyl groups. The amino group is generally more nucleophilic than the phenolic hydroxyl group, enabling selective reactions at the nitrogen atom under specific conditions. Conversely, the acidity of the phenolic proton allows for selective O-functionalization in the presence of a suitable base. This differential reactivity is the cornerstone of its use as a versatile building block.

Figure 1: Key synthetic transformations of 4-Amino-3-(isopropyl)phenol.

Applications in Medicinal Chemistry Scaffold Synthesis

The aminophenol moiety is a common feature in a wide range of biologically active compounds, including those with analgesic, antipyretic, antimicrobial, and anti-inflammatory properties.[1][4][5] While direct incorporation of the phenolic hydroxyl can sometimes lead to metabolic liabilities, its use as a synthetic handle to build more complex and stable structures is a powerful strategy.[6][7] The strategic replacement of a simple phenol with a more elaborate, functionalized scaffold derived from 4-Amino-3-(isopropyl)phenol can lead to compounds with improved efficacy, selectivity, and pharmacokinetic profiles.[8][9]

For instance, the synthesis of Schiff bases from 4-aminophenol has been shown to generate compounds with significant antimicrobial and antidiabetic activities.[5][10][11] The functional groups on this building block also allow for the construction of heterocyclic systems, such as benzoxazoles or quinolines, which are core structures in many pharmaceutical agents.

Experimental Protocols

The following protocols are designed to be self-validating and provide a foundation for the selective modification of 4-Amino-3-(isopropyl)phenol.

Protocol 1: Selective N-Acylation to Synthesize N-(4-hydroxy-2-isopropylphenyl)acetamide

This protocol describes the chemoselective acylation of the more nucleophilic amino group using acetic anhydride. This is a foundational reaction for producing analogues of widely used p-aminophenol derivatives like paracetamol.[1]

Causality: The amino group is a stronger nucleophile than the phenolic hydroxyl group. Under neutral or slightly buffered conditions, the amine will preferentially attack the electrophilic carbonyl carbon of the acylating agent.

• Materials:

  • 4-Amino-3-(isopropyl)phenol (1.0 eq)

  • Acetic Anhydride (1.1 eq)

  • Ethanol

  • Deionized Water

  • Sodium Acetate (optional, as buffer)

  • Standard laboratory glassware, magnetic stirrer, heating mantle, ice bath, Büchner funnel.

• Procedure:

  • Suspend 4-Amino-3-(isopropyl)phenol (e.g., 1.51 g, 10 mmol) in 20 mL of deionized water in a 100 mL flask.

  • Warm the mixture gently to 50 °C with stirring to aid dissolution.

  • Add acetic anhydride (1.05 mL, 11 mmol) dropwise to the stirred suspension.

  • Continue stirring at 50-60 °C for 30 minutes. The product will often begin to precipitate as it forms.

  • Cool the reaction mixture in an ice bath to 0-5 °C to maximize crystallization.

  • Collect the solid product by vacuum filtration using a Büchner funnel.

  • Wash the filter cake with two portions of ice-cold water (2 x 10 mL).

  • Recrystallize the crude product from an ethanol/water mixture to obtain pure N-(4-hydroxy-2-isopropylphenyl)acetamide.

  • Dry the purified product under vacuum.

Protocol 2: Selective O-Alkylation via N-Protection Strategy

To achieve selective modification at the phenolic hydroxyl, the more reactive amino group must first be protected. This protocol employs a reversible imine formation with benzaldehyde as a cost-effective protection strategy, followed by O-alkylation and subsequent deprotection.

Causality: The formation of an N-benzylidene imine (Schiff base) effectively masks the nucleophilicity of the amino group. The phenolic hydroxyl can then be deprotonated with a mild base and alkylated. Acidic hydrolysis readily cleaves the imine to restore the free amine.

Sources

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• 2. Synthesis and physiological effects of new 4-aminophenol derivatives as paracetamol analogues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. 4-Amino-3-(isopropyl)phenol | C9H13NO - BuyersGuideChem [buyersguidechem.com]
• 4. kajay-remedies.com [kajay-remedies.com]
• 5. Synthesis, Characterization, Biological Evaluation and DNA Interaction Studies of 4-Aminophenol Derivatives: Theoretical and Experimental Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Phenol (bio)isosteres in drug design and development - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
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• 9. ctppc.org [ctppc.org]
• 10. mdpi.com [mdpi.com]
• 11. Synthesis, Characterization, Biological Evaluation and DNA Interaction Studies of 4-Aminophenol Derivatives: Theoretical and Experimental Approach - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Synthesis of 4-Amino-3-(isopropyl)phenol

Introduction

Welcome to the technical support guide for the synthesis of 4-Amino-3-(isopropyl)phenol. This molecule, while seemingly straightforward, presents several classic challenges in organic synthesis, particularly concerning regioselectivity and the management of functional group compatibility. This guide is designed for researchers, chemists, and drug development professionals to navigate the common pitfalls associated with its preparation. We will explore a robust synthetic strategy, delve into a detailed troubleshooting section in a question-and-answer format, and provide validated protocols to ensure the integrity and success of your experiments.

Section 1: Recommended Synthetic Strategy

The direct isopropylation of 4-aminophenol via a standard Friedel-Crafts alkylation is highly challenging. The amino group, being a Lewis base, will irreversibly complex with the Lewis acid catalyst (e.g., AlCl₃), rendering it inactive.[1][2] Therefore, a successful synthesis necessitates the protection of the amine functionality prior to the alkylation step. The most common and effective strategy is to protect the amine as an acetamide.

The proposed three-step synthesis is as follows:

• Protection: Acetylation of 4-aminophenol to form N-(4-hydroxyphenyl)acetamide (Paracetamol).

• Alkylation: Directed Friedel-Crafts alkylation of the protected intermediate with an isopropylating agent.

• Deprotection: Hydrolysis of the acetamide group to yield the final product, 4-Amino-3-(isopropyl)phenol.

This workflow is designed to maximize yield and minimize side-product formation by controlling the reactivity of the aromatic ring.

Caption: Overall synthetic workflow for 4-Amino-3-(isopropyl)phenol.

Section 2: Troubleshooting Guide

This section addresses specific issues you may encounter during the synthesis.

Part A: Friedel-Crafts Alkylation (Step 2)

Q1: My alkylation reaction has a very low yield, and I'm recovering mostly my starting material, N-(4-hydroxyphenyl)acetamide. What are the likely causes?

A1: Low conversion is a common issue in Friedel-Crafts reactions and can typically be attributed to two main factors:

• Inactive Catalyst: The Lewis acid catalyst (e.g., aluminum chloride, AlCl₃) is extremely sensitive to moisture. Any water in your solvent, glassware, or reagents will hydrolyze and deactivate the catalyst.[3] Ensure all glassware is oven-dried, solvents are anhydrous, and the AlCl₃ is fresh and free-flowing (not clumpy).

• Insufficient Reaction Temperature: While lower temperatures can sometimes improve selectivity, the reaction may lack sufficient energy to overcome the activation barrier. If you are running the reaction at 0 °C or below, try allowing it to warm slowly to room temperature after the initial addition of reagents.

Q2: The reaction is messy, and TLC analysis shows multiple spots. I'm not getting a clean conversion to a single product. Why?

A2: This points to a lack of selectivity and the formation of side products. The primary culprits are:

• Polyalkylation: The product of the first alkylation is often more activated than the starting material, leading to the addition of a second isopropyl group. Using an excess of the aromatic compound (N-(4-hydroxyphenyl)acetamide) relative to the alkylating agent can help suppress this.[4]

• Isomer Formation: The hydroxyl (-OH) and acetamido (-NHAc) groups are both ortho-, para-directing. While the isopropyl group is expected to add ortho to the powerful hydroxyl directing group, some substitution may occur at the other available ortho position (ortho to the acetamido group). Steric hindrance from the existing substituents helps favor the desired isomer, but isomer formation is always a possibility.

• Rearrangement of the Alkylating Agent: While less of an issue with an isopropyl source (which already forms a stable secondary carbocation), using other alkyl halides can lead to carbocation rearrangements, resulting in branched products where a straight chain was intended.[3][5]

Q3: My reaction turned into a dark, tarry mess, and I can't isolate any recognizable product. What happened?

A3: Tar formation is often a result of overheating or highly acidic conditions causing polymerization and degradation of the phenol ring. Phenols are sensitive to strong acids and oxidizing conditions.[6] To mitigate this:

• Control Temperature: Ensure the reaction temperature is strictly controlled, especially during the addition of the Lewis acid, which is an exothermic process. Use an ice bath to maintain a low initial temperature.

• Stoichiometry: Use the minimum effective amount of the Lewis acid. An excessive amount can promote side reactions and degradation.

• Reaction Time: Do not let the reaction run for an excessively long time. Monitor progress by TLC and quench the reaction once the starting material is consumed.

Caption: Troubleshooting flowchart for the Friedel-Crafts alkylation step.

Part B: Deprotection (Step 3) & Purification

Q4: The hydrolysis of the acetamide is incomplete, even after prolonged heating in acid/base. How can I drive the reaction to completion?

A4: Amide hydrolysis can be sluggish. If you are facing incomplete deprotection:

• Increase Temperature/Concentration: For acidic hydrolysis (e.g., with HCl), increasing the temperature to reflux is standard. You can also use a more concentrated acid, but be mindful of potential degradation of the aminophenol product.

• Switch Conditions: If acidic hydrolysis is failing, consider basic hydrolysis (e.g., with NaOH). The resulting phenoxide/aniline salt can then be neutralized to precipitate the product.

• Microwave Chemistry: If available, microwave-assisted hydrolysis can often dramatically reduce reaction times and improve yields.

Q5: My final product is dark-colored and seems to be degrading during purification. How can I obtain a clean, stable product?

A5: Aminophenols are highly susceptible to air oxidation, which leads to the formation of colored quinone-like impurities. This is a critical challenge.

• Work under Inert Atmosphere: During workup and purification, try to use solvents degassed with nitrogen or argon. Blanketing the reaction and purification vessels with an inert gas can significantly reduce oxidation.

• Use an Antioxidant: Adding a small amount of a reducing agent like sodium bisulfite (NaHSO₃) or sodium dithionite (Na₂S₂O₄) to the aqueous solutions during workup can prevent oxidation.

• Efficient Purification: Do not let the crude product sit exposed to air for long. Proceed with purification immediately after workup. Recrystallization from a deoxygenated solvent system is often the best method for obtaining a pure, crystalline solid. A patent for purifying p-aminophenol suggests careful pH control and extraction, which are principles that can be applied here.[7]

Section 3: Analytical & Characterization FAQs

Q1: What is the best way to monitor the progress of these reactions by Thin Layer Chromatography (TLC)?

A1: A typical mobile phase for these compounds is a mixture of ethyl acetate and hexanes.

• Step 1 (Protection): You should see the more polar 4-aminophenol spot disappear and a new, less polar spot for N-(4-hydroxyphenyl)acetamide appear.

• Step 2 (Alkylation): The acetamide spot should be consumed, and a new, even less polar spot for the isopropylated product should appear.

• Step 3 (Deprotection): The alkylated acetamide spot should disappear, and a new spot corresponding to the final, more polar aminophenol product will form.

Visualization: These compounds are UV-active. Additionally, you can use potassium permanganate (KMnO₄) stain, which will react with the phenol and amine functionalities, or a ninhydrin stain for the final amine product.

Compound	Hypothetical Rf (30% EtOAc/Hex)	Visualization
4-Aminophenol	0.15	UV, KMnO₄, Ninhydrin
N-(4-hydroxyphenyl)acetamide	0.30	UV, KMnO₄
N-(4-hydroxy-2-isopropylphenyl)acetamide	0.45	UV, KMnO₄
4-Amino-3-(isopropyl)phenol	0.25	UV, KMnO₄, Ninhydrin

Q2: What analytical methods should I use to confirm the structure and purity of my final product?

A2: A combination of techniques is essential for unambiguous characterization:

• NMR Spectroscopy (¹H and ¹³C): This is the most powerful tool. In ¹H NMR, you should be able to identify the aromatic protons (paying close attention to their splitting patterns to confirm 1,2,4-substitution), the isopropyl methine (a septet) and methyls (a doublet), and the amine and hydroxyl protons.

• Mass Spectrometry (MS): To confirm the molecular weight (151.21 g/mol ). Techniques like LC-MS are excellent for confirming the presence of the product in complex mixtures and assessing purity.[8][9]

• Infrared (IR) Spectroscopy: To confirm the presence of key functional groups: O-H and N-H stretches (broad bands in the 3200-3600 cm⁻¹ region) and aromatic C-H stretches.

Appendix: Detailed Experimental Protocols

Disclaimer: These protocols are illustrative and should be adapted and optimized based on laboratory conditions and scale. All work should be performed in a well-ventilated fume hood with appropriate personal protective equipment.

Protocol 1: Step 1 - Acetylation of 4-Aminophenol

• To a solution of 4-aminophenol (10.0 g, 91.6 mmol) in water (150 mL), add acetic anhydride (10.0 mL, 105 mmol).

• Stir the mixture vigorously at room temperature for 30 minutes. The product will begin to precipitate.

• Cool the mixture in an ice bath for another 30 minutes to maximize precipitation.

• Collect the white solid by vacuum filtration, wash with cold water, and dry in a vacuum oven.

• Expected Outcome: A high yield (>90%) of N-(4-hydroxyphenyl)acetamide as a white crystalline solid.

Protocol 2: Step 2 - Friedel-Crafts Alkylation

• CRITICAL: All glassware must be oven-dried, and all reagents/solvents must be anhydrous.

• In a flame-dried, three-neck flask equipped with a magnetic stirrer, reflux condenser, and nitrogen inlet, suspend N-(4-hydroxyphenyl)acetamide (10.0 g, 66.1 mmol) in anhydrous dichloromethane (150 mL).

• Cool the suspension to 0 °C in an ice bath.

• Carefully and portion-wise, add anhydrous aluminum chloride (AlCl₃) (21.7 g, 163 mmol). The mixture will become thick and may change color.

• After stirring for 15 minutes, add 2-chloropropane (7.0 mL, 75 mmol) dropwise via a syringe over 20 minutes, maintaining the temperature at 0 °C.

• After the addition is complete, allow the reaction to stir at 0 °C for 1 hour, then slowly warm to room temperature and stir for an additional 4-6 hours. Monitor by TLC.

• Workup: Carefully quench the reaction by slowly pouring it into a beaker containing crushed ice (300 g) and concentrated HCl (30 mL).

• Separate the organic layer. Extract the aqueous layer twice with dichloromethane.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure.

• Expected Outcome: A crude solid/oil containing the desired N-(4-hydroxy-2-isopropylphenyl)acetamide, which will require purification by column chromatography (silica gel, ethyl acetate/hexanes gradient).

Protocol 3: Step 3 - Acidic Hydrolysis (Deprotection)

• Dissolve the purified N-(4-hydroxy-2-isopropylphenyl)acetamide (5.0 g, 25.9 mmol) in a mixture of ethanol (50 mL) and 6M hydrochloric acid (50 mL).

• Heat the mixture to reflux (approx. 90-100 °C) and maintain for 4-8 hours. Monitor the reaction by TLC until the starting material is no longer visible.

• Cool the reaction mixture to room temperature and then neutralize carefully by the slow addition of a saturated sodium bicarbonate (NaHCO₃) solution until the pH is ~7-8. The product should precipitate.

• Extract the product into ethyl acetate (3 x 75 mL).

• Combine the organic layers, wash with a small amount of brine containing a pinch of sodium bisulfite, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purification: Recrystallize the crude solid from a suitable solvent system (e.g., toluene/hexanes) to yield pure 4-Amino-3-(isopropyl)phenol.

• Expected Outcome: A crystalline solid. The yield will be variable based on the success of the preceding steps.

References

• Vertex AI Search. (2026). Phenol - The Essential Chemical Industry.
• BenchChem. (2025). Technical Support Center: Troubleshooting Low Yield in Friedel-Crafts Reactions.
• Britannica. (2026). Phenol | Definition, Structure, Uses, & Facts.
• BenchChem. (2025).
• YEDA Technology Transfer. (2022). A Sustainable Process for Phenol Production.
• Phenols. (n.d.).
• PMC - NIH. (2024). Analytical Method Development and Dermal Absorption of 4-Amino-3-Nitrophenol (4A3NP)
• PubMed. (2024). Analytical Method Development and Dermal Absorption of 4-Amino-3-Nitrophenol (4A3NP)
• Friedel-Crafts Handout. (n.d.).
• PrepChem.com. (n.d.). Synthesis of ortho-isopropyl phenol.
• Google Patents. (n.d.). CN101066929A - Process of preparing 4-amino-3-nitro phenol.
• ResearchGate. (2012). How to prepare 4-isopropylphenol with good yield and low econmic?.
• Reddit. (2025).
• Chemistry Stack Exchange. (2017).
• Chemistry Steps. (2022).
• ResearchGate. (2025). Analytical Method Development and Dermal Absorption of 4-Amino-3-Nitrophenol (4A3NP)
• III Analytical Methods. (n.d.).
• Pharmaguideline. (n.d.).
• BuyersGuideChem. (n.d.). 4-Amino-3-(isopropyl)phenol | C9H13NO.
• ChemicalBook. (n.d.). 4-amino-3-(isopropyl)phenol CAS#: 82774-61-6.
• Parchem. (n.d.). 4-Amino-3-(isopropyl)phenol (Cas 29777-64-8).
• BenchChem. (2025). Analytical techniques for detecting 4-[(2R)-2-aminopropyl]phenol in tissue samples.
• Wikipedia. (n.d.). Phenol.
• Google Patents. (n.d.). CN108046998B - Preparation method of 3-methyl-4-isopropyl phenol.
• Reddit. (2025).
• Google Patents. (n.d.). CN103044205A - Preparation method of 3-methyl-4-isopropylphenol.
• ResearchGate. (n.d.). Amination of aromatics a, In general, classical approaches for the....
• Guidechem. (n.d.). 4-[isopropyl(methyl)amino]phenol 13278-70-1 wiki.
• NIH. (n.d.). The Elusive Metal-Free Primary Amination of Arylboronic Acids: Synthetic Studies and Mechanism by Density Functional Theory.
• PubChem. (n.d.).
• PubMed. (2020).
• Guidechem. (n.d.). 4-ISOPROPYL-3-METHYLPHENOL 3228-02-2 wiki.
• Google Patents. (2015). WO2015199202A1 - Method for producing 4-isopropyl-3-methylphenol.
• ChemicalBook. (2020).
• Google Patents. (n.d.).

Sources

• 1. community.wvu.edu [community.wvu.edu]
• 2. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Friedel Crafts Alkylation-reactivity, Limitations, Friedel Crafts Acylation | Pharmaguideline [pharmaguideline.com]
• 5. Friedel-Crafts Alkylation with Practice Problems - Chemistry Steps [chemistrysteps.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Process for the purification of p-aminophenol - Patent US-4440954-A - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. Analytical Method Development and Dermal Absorption of 4-Amino-3-Nitrophenol (4A3NP), a Hair Dye Ingredient under the Oxidative or Non-Oxidative Condition - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Analytical Method Development and Dermal Absorption of 4-Amino-3-Nitrophenol (4A3NP), a Hair Dye Ingredient under the Oxidative or Non-Oxidative Condition - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Optimization of Reaction Conditions for 4-Amino-3-(isopropyl)phenol

Welcome to the Technical Support Center for the synthesis of 4-Amino-3-(isopropyl)phenol (CAS: 82774-61-6). This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance and troubleshooting for the optimization of this important chemical synthesis. Here, we will delve into the common synthetic routes, potential challenges, and solutions to ensure a successful and efficient reaction.

I. Synthetic Overview: The Pathway to 4-Amino-3-(isopropyl)phenol

The most prevalent and logical synthetic route to 4-Amino-3-(isopropyl)phenol involves the reduction of its corresponding nitrophenol precursor, 3-isopropyl-4-nitrophenol . This transformation is typically achieved through catalytic hydrogenation, a widely employed and scalable method in organic synthesis.

The overall reaction scheme can be depicted as follows:

Caption: General reaction scheme for the synthesis of 4-Amino-3-(isopropyl)phenol.

This guide will focus on the optimization of this reduction step, addressing common issues that may arise during the experiment.

II. Troubleshooting Guide: Navigating Common Experimental Hurdles

This section is structured in a question-and-answer format to directly address specific problems you may encounter.

A. Low or No Conversion of Starting Material

Question: I have set up my reaction for the reduction of 3-isopropyl-4-nitrophenol, but I am observing very low or no conversion to the desired 4-Amino-3-(isopropyl)phenol. What are the potential causes and how can I troubleshoot this?

Answer:

Low or no conversion is a common issue in catalytic hydrogenation and can stem from several factors. A systematic approach to troubleshooting is recommended.

1. Catalyst Inactivity:

• Poisoning: The catalyst's active sites may be blocked by impurities. Common poisons for noble metal catalysts include sulfur compounds, and even trace amounts can significantly hinder the reaction.[1]

  • Solution: Ensure all glassware is meticulously cleaned. Use high-purity solvents and reagents. If the starting material is suspected to contain sulfur impurities, consider a pre-treatment step or use a more poison-resistant catalyst like Raney Nickel.

• Deactivation: The catalyst may have lost activity due to improper storage or handling. Pyrophoric catalysts like Raney Nickel are particularly sensitive to air exposure.[1]

  • Solution: Use a fresh batch of catalyst from a reliable supplier. Handle catalysts under an inert atmosphere (e.g., nitrogen or argon) whenever possible.

2. Suboptimal Reaction Conditions:

• Insufficient Hydrogen Pressure: For reactions using gaseous hydrogen, the pressure might be too low to drive the reaction forward efficiently.

  • Solution: While a hydrogen balloon may suffice for some reactions, a Parr hydrogenator or a similar setup that allows for higher and more controlled hydrogen pressure is often necessary for complete conversion.[1]

• Incorrect Temperature: While many hydrogenations proceed at room temperature, the rate can be slow.

  • Solution: Gentle heating (e.g., 40-60 °C) can often increase the reaction rate. However, excessive heat can lead to catalyst deactivation or an increase in side reactions.[1]

• Poor Agitation: Inefficient stirring leads to poor mixing of the three-phase system (solid catalyst, liquid substrate/solvent, and gaseous hydrogen), which is critical for the reaction to proceed.[1]

  • Solution: Ensure vigorous stirring to maintain the catalyst in suspension and maximize the gas-liquid-solid interface.

3. Substrate and Solvent Issues:

• Poor Solubility: If the 3-isopropyl-4-nitrophenol is not fully dissolved in the chosen solvent, the reaction will be mass-transfer limited and thus very slow.

  • Solution: Select a solvent in which the starting material is highly soluble. Common solvents for hydrogenation include methanol, ethanol, ethyl acetate, and tetrahydrofuran (THF).[1]

The following workflow can guide your troubleshooting process:

Caption: Workflow for troubleshooting low or no reaction conversion.

B. Formation of Colored Impurities

Question: My reaction mixture is turning dark, and upon work-up, I am isolating a colored product instead of the expected off-white 4-Amino-3-(isopropyl)phenol. What is causing this and how can I prevent it?

Answer:

The formation of colored impurities is often due to the accumulation of partially reduced intermediates, such as nitroso and hydroxylamine species. These intermediates can undergo condensation reactions to form colored azo and azoxy compounds.[2]

• Incomplete Reduction: This is the primary cause. If the reduction process is sluggish or stalls, these reactive intermediates can build up.

  • Solution: Ensure the reaction goes to completion by addressing the points in the "Low or No Conversion" section. Using a more active catalyst or optimizing the reaction conditions to favor complete reduction is key.

• Oxidation of the Product: The desired aminophenol product can be susceptible to oxidation, especially at higher pH and in the presence of air, which can lead to colored byproducts.

  • Solution: Perform the reaction and work-up under an inert atmosphere (nitrogen or argon) to minimize contact with oxygen. During the work-up, if an aqueous basic solution is used to extract the product, it is advisable to do so quickly and at a low temperature.

C. Difficulty in Product Isolation and Purification

Question: I have completed the reaction, but I am struggling to isolate a pure sample of 4-Amino-3-(isopropyl)phenol from the reaction mixture. What purification strategies can I employ?

Answer:

Purification of aminophenols can be challenging due to their amphoteric nature and susceptibility to oxidation.

• Filtration of Catalyst: After the reaction, the solid catalyst must be carefully removed.

  • Protocol: Filter the reaction mixture through a pad of Celite® or a similar filter aid to ensure all fine catalyst particles are removed. Caution: Palladium on carbon and Raney Nickel can be pyrophoric, especially after use. Do not allow the filter cake to dry in the air. Quench the catalyst on the filter paper with water or a solvent before disposal.

• Solvent Extraction: A standard liquid-liquid extraction is a common method for purification.

  • Protocol:

    • After removing the catalyst, evaporate the solvent from the filtrate.

    • Dissolve the residue in a suitable organic solvent (e.g., ethyl acetate).

    • Wash the organic layer with a saturated sodium bicarbonate solution to remove any acidic impurities.

    • To isolate the aminophenol, you can extract the organic layer with a dilute acid solution (e.g., 1M HCl). The aminophenol will move to the aqueous layer as its ammonium salt.

    • The aqueous layer can then be basified (e.g., with NaOH or NaHCO₃) to precipitate the free aminophenol.

    • The precipitated product can be collected by filtration, washed with cold water, and dried under vacuum.

• Recrystallization: For further purification, recrystallization is often effective.

  • Solvent Selection: A suitable solvent system should be chosen where the product has high solubility at elevated temperatures and low solubility at room temperature or below. A mixture of solvents, such as ethanol/water or ethyl acetate/hexanes, may be effective.

III. Frequently Asked Questions (FAQs)

Q1: What is a good starting point for catalyst loading?

A1: For palladium on carbon (Pd/C), a common starting point is 5-10 mol% relative to the substrate.[1] However, this may need to be optimized for your specific reaction scale and conditions.

Q2: Can I use a transfer hydrogenation method instead of gaseous hydrogen?

A2: Yes, transfer hydrogenation is an excellent alternative and often more convenient for laboratory-scale synthesis. Common hydrogen donors include formic acid, ammonium formate, or isopropanol in the presence of a suitable catalyst.[3]

Q3: How can I monitor the progress of the reaction?

A3: Thin-layer chromatography (TLC) is a simple and effective way to monitor the reaction. Use a suitable solvent system (e.g., ethyl acetate/hexanes) to separate the starting nitrophenol from the more polar aminophenol product. The disappearance of the starting material spot indicates the completion of the reaction. For more quantitative analysis, High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC) can be used.

Q4: What are the expected spectral data for 4-Amino-3-(isopropyl)phenol?

• Aromatic protons appearing as distinct signals in the aromatic region (approx. 6.5-7.5 ppm).

• A singlet for the amino (-NH₂) protons.

• A singlet for the hydroxyl (-OH) proton.

• A septet and a doublet for the isopropyl group protons.

IV. Experimental Protocol: Catalytic Hydrogenation of 3-isopropyl-4-nitrophenol

This protocol provides a general procedure for the synthesis of 4-Amino-3-(isopropyl)phenol. Note: This is a representative protocol and may require optimization.

Materials:

• 3-isopropyl-4-nitrophenol

• 10% Palladium on carbon (Pd/C)

• Methanol (or another suitable solvent)

• Hydrogen gas

• Celite®

Procedure:

• In a suitable hydrogenation vessel, dissolve 3-isopropyl-4-nitrophenol (1 equivalent) in methanol.

• Carefully add 10% Pd/C (5-10 mol%) to the solution under an inert atmosphere (e.g., nitrogen).

• Seal the vessel and purge it with hydrogen gas several times to remove any air.

• Pressurize the vessel with hydrogen gas (e.g., 50 psi) and stir the reaction mixture vigorously at room temperature.

• Monitor the reaction progress by TLC until the starting material is consumed.

• Once the reaction is complete, carefully vent the hydrogen gas and purge the vessel with nitrogen.

• Filter the reaction mixture through a pad of Celite® to remove the Pd/C catalyst. Wash the filter cake with a small amount of methanol. Caution: Do not allow the catalyst to dry on the filter paper.

• Combine the filtrate and washings, and remove the solvent under reduced pressure to obtain the crude 4-Amino-3-(isopropyl)phenol.

• The crude product can be further purified by recrystallization or column chromatography.

The following diagram illustrates the key steps in the experimental workflow:

Caption: A step-by-step experimental workflow for the synthesis.

V. References

• Iridium-catalyzed transfer hydrogenation of nitroarenes to anilines. New Journal of Chemistry. Available at: [Link]

• (PDF) Reduction of Nitroarenes via Catalytic Transfer Hydrogenation Using Formic Acid as Hydrogen Source: A Comprehensive Review. ResearchGate. Available at: [Link]

• Facile Transfer Hydrogenation of N-Heteroarenes and Nitroarenes Using Magnetically Recoverable Pd@SPIONs Catalyst. National Institutes of Health. Available at: [Link]

• General and Selective Iron-Catalyzed Transfer Hydrogenation of Nitroarenes without Base. Journal of the American Chemical Society. Available at: [Link]

• Proposed mechanism for transfer hydrogenation of nitroarenes over Pd/ZrP. ResearchGate. Available at: [Link]

• Hazards associated with laboratory scale hydrogenations. UW-Madison Chemistry. Available at: [Link]

• Solving Issues with Heterogeneous Catalytic Hydrogenation. Wordpress. Available at: [Link]

• Origins and reasons of hazards upon performing catalytic hydrogenation. ResearchGate. Available at: [Link]

• CN101066929A - Process of preparing 4-amino-3-nitro phenol. Google Patents. Available at:

• 4-Amino-3-(isopropyl)phenol | C9H13NO. BuyersGuideChem. Available at: [Link]

• Phenol, 4-amino-3-methyl-. NIST WebBook. Available at: [Link]

• Synthesis, Characterization, Biological Evaluation and DNA Interaction Studies of 4-Aminophenol Derivatives: Theoretical and Experimental Approach. MDPI. Available at: [Link]

• Synthesis and Catalytic Activity for 2, 3, and 4-Nitrophenol Reduction of Green Catalysts Based on Cu, Ag and Au Nanoparticles Deposited on Polydopamine-Magnetite Porous Supports. National Institutes of Health. Available at: [Link]

• Synthesis, Characterization, Biological Evaluation and DNA Interaction Studies of 4-Aminophenol Derivatives: Theoretical and Experimental Approach. PubMed. Available at: [Link]

• Nitro Reduction - Common Conditions. Organic Chemistry Portal. Available at: [Link]

• CN103508908A - Preparation method for 4-amino-3-methylphenol. Google Patents. Available at:

• Reduction of nitro compounds. Wikipedia. Available at: [Link]

• SYNTHESIS, CHARACTERIZATION AND ANTIMICROBIAL PROPERTIES OF 4-[(4-HYDROXYBENZYLIDENE) AMINO] PHENOL AND ITS POLYMER. ResearchGate. Available at: [Link]

• Reduction of Nitro Groups, The Baeyer-Villiger, and Protection of Amines. Master Organic Chemistry. Available at: [Link]

• 4-amino-2-isopropylphenol (C9H13NO). PubChemLite. Available at: [Link]

• CN108046998B - Preparation method of 3-methyl-4-isopropyl phenol. Google Patents. Available at:

• Do You Know 4-ISOPROPYL-3-METHYLPHENOL?. Unilong. Available at: [Link]

• CN106892829A - The method that p-nitrophenol catalytic hydrogenation prepares para-aminophenol. Google Patents. Available at:

• CN103044205A - Preparation method of 3-methyl-4-isopropylphenol. Google Patents. Available at:

• One-pot mechanochemical hydrogenation and acetylation of 4-nitrophenol to 4-aminophenol and paracetamol. Green Chemistry. Available at: [Link]

• 4-Nitrophenol reduction. ResearchGate. Available at: [Link]

• Synthesis of ortho-isopropyl phenol. PrepChem. Available at: [Link]

• Enhanced catalytic transfer hydrogenation of p-Nitrophenol using Formaldehyde: MnO2-Supported Ag nanohybrids with tuned d-Band structure. ResearchGate. Available at: [Link]

• Demonstrating the electron-proton transfer mechanism of aqueous phase 4-nitrophenol hydrogenation on supported metal catalyst using unbiased electrochemical cells. ChemRxiv. Available at: [Link]

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Technical Support Center: Purification of 4-Amino-3-(isopropyl)phenol

Welcome to the technical support center for the purification of 4-Amino-3-(isopropyl)phenol. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and practical, field-proven protocols. As aminophenol derivatives are susceptible to various impurities and degradation, this guide emphasizes the causality behind experimental choices to ensure a robust and reproducible purification process.

FAQs: Quick Solutions to Common Problems

Here we address some of the most frequently encountered issues during the purification of 4-Amino-3-(isopropyl)phenol.

Q1: My isolated 4-Amino-3-(isopropyl)phenol is pink/brown. What causes this discoloration and how can I remove it?

A1: The discoloration is almost certainly due to the oxidation of the aminophenol compound.[1] The aromatic amine and phenol groups are highly susceptible to air oxidation, which leads to the formation of highly colored quinone-imine type impurities. To mitigate this, it is crucial to handle the compound under an inert atmosphere (like nitrogen or argon) whenever possible, especially during heating steps.[1][2]

To decolorize your sample, you can employ a treatment with activated charcoal during recrystallization. Add a small amount of activated charcoal to the hot solution before the filtration step. The charcoal will adsorb the colored impurities. However, use it sparingly as it can also adsorb your product, leading to a lower yield.[1]

Q2: My final product shows the presence of starting material (e.g., 3-isopropyl-4-nitrophenol). How can I remove it?

A2: If the reduction of the nitro group was incomplete, residual starting material can be a common impurity. A carefully optimized recrystallization is typically effective. The key is to select a solvent system where the solubility of your desired product and the impurity are significantly different at high and low temperatures. If recrystallization alone is insufficient, column chromatography is a more rigorous purification method to separate compounds with different polarities.

Q3: I'm seeing an unexpected isomer in my post-synthesis analysis. What's the best way to separate it?

A3: Isomeric impurities, which have very similar physical properties to the desired product, can be challenging to remove. Fractional crystallization, which involves multiple, sequential recrystallization steps, can enrich the desired isomer. For more difficult separations, preparative High-Performance Liquid Chromatography (HPLC) is the most effective technique.

Q4: What are the best analytical techniques to assess the purity of my 4-Amino-3-(isopropyl)phenol?

A4: A combination of techniques is recommended for a comprehensive purity assessment. High-Performance Liquid Chromatography (HPLC), particularly reverse-phase, is ideal for quantifying the main compound and detecting even trace amounts of impurities.[3][4][5] Thin-Layer Chromatography (TLC) is a quick and effective method for monitoring the progress of the purification. Nuclear Magnetic Resonance (NMR) spectroscopy is essential for confirming the chemical structure and identifying any isomeric or other structural impurities.

Troubleshooting Guide: Recrystallization of 4-Amino-3-(isopropyl)phenol

Recrystallization is a powerful and widely used technique for purifying solid organic compounds. The principle relies on the differential solubility of the compound and its impurities in a chosen solvent at different temperatures.

Experimental Workflow for Recrystallization

Below is a generalized workflow for the recrystallization of 4-Amino-3-(isopropyl)phenol.

Caption: A typical workflow for the recrystallization process.

Detailed Step-by-Step Protocol

• Solvent Selection: The ideal solvent is one in which 4-Amino-3-(isopropyl)phenol is highly soluble at elevated temperatures but sparingly soluble at low temperatures. Common solvents for aminophenols include water, ethanol, acetone, and toluene, or mixtures thereof.[2] Small-scale solubility tests are recommended to determine the optimal solvent or solvent system.

• Dissolution: In a flask, add the crude 4-Amino-3-(isopropyl)phenol and a small amount of the chosen solvent. Heat the mixture to the solvent's boiling point while stirring. Continue to add small portions of the hot solvent until the compound just dissolves. Using the minimum amount of hot solvent is critical for maximizing yield.

• Decolorization (if necessary): If the solution is colored, remove it from the heat and add a small amount of activated charcoal. Reheat the solution to boiling for a few minutes.

• Hot Filtration: Quickly filter the hot solution through a pre-heated funnel with fluted filter paper to remove any insoluble impurities and the activated charcoal. This step should be performed rapidly to prevent premature crystallization in the funnel.

• Crystallization: Allow the hot, clear filtrate to cool slowly to room temperature. Slow cooling promotes the formation of larger, purer crystals. Once at room temperature, the flask can be placed in an ice bath to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of cold solvent to remove any residual impurities adhering to the crystal surface.

• Drying: Dry the purified crystals in a vacuum oven at a moderate temperature to remove any residual solvent.

Troubleshooting Common Recrystallization Issues

Issue	Possible Cause(s)	Recommended Solution(s)
No crystals form upon cooling	The solution is not saturated (too much solvent was used).	Boil off some of the solvent to concentrate the solution and then allow it to cool again.[1]
Oily product forms ("oiling out")	The boiling point of the solvent is higher than the melting point of the compound. The compound is too soluble in the chosen solvent.	Use a lower-boiling point solvent. Try a solvent/anti-solvent system where the compound is soluble in the first solvent but insoluble in the second.[1]
Low recovery yield	The compound is too soluble in the cold solvent. Crystals were washed with too much solvent.	Cool the solution for a longer period or to a lower temperature. Minimize the amount of cold solvent used for washing.[1]
Colored crystals persist	Colored impurities are co-precipitating with the product.	Ensure a sufficient amount of activated charcoal was used. A second recrystallization may be necessary.

Advanced Purification: Column Chromatography

For challenging separations, such as removing isomers or closely related impurities, column chromatography is the method of choice.

General Workflow for Column Chromatography

Caption: A generalized workflow for purification by column chromatography.

A typical stationary phase would be silica gel, and the mobile phase would be a mixture of a non-polar solvent (like hexanes) and a more polar solvent (like ethyl acetate). The optimal ratio would be determined by preliminary TLC analysis to achieve good separation between the desired product and impurities.

Safety Precautions

Aminophenols can be harmful if swallowed, in contact with skin, or if inhaled.[6] They can also cause severe skin and eye irritation.[7] Always handle 4-Amino-3-(isopropyl)phenol in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.[7] Consult the Safety Data Sheet (SDS) for detailed safety information.

References

• U.S.
• U.S.

• "4-Amino-3-(isopropyl)phenol | C9H13NO," BuyersGuideChem. [Link]

• European Patent EP 0224625 A1, "Process for producing aminophenols," Google P
• U.S.

• "SAFETY DATA SHEET - 4-Isopropyl-3-methylphenol," Chem Service. [Link]

• European Patent EP0224625B1, "Process for producing aminophenols," Google P

• "Determination of Aminophenol Isomers by High-Speed Liquid Chromatography," Journal of Chromatographic Science. [Link]

• "HPLC Method for Analysis of 4-Aminophenol on Primesep 100 Column," SIELC Technologies. [Link]

• European Patent EP 0041837 A1, "Process for the purification of p-aminophenol," Google P

• "Phenol, 4-amino-3-methyl-," NIST WebBook. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. US3658905A - Process for the purification of p-aminophenol - Google Patents [patents.google.com]
• 3. US4870209A - Process for purifying crude 4-aminophenol - Google Patents [patents.google.com]
• 4. academic.oup.com [academic.oup.com]
• 5. HPLC Method for Analysis of 4-Aminophenol on Primesep 100  Column | SIELC Technologies [sielc.com]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. cdn.chemservice.com [cdn.chemservice.com]

Technical Support Center: Degradation of 4-Amino-3-(isopropyl)phenol

Welcome to the technical support center for researchers, scientists, and drug development professionals investigating the degradation pathways of 4-Amino-3-(isopropyl)phenol. This guide is designed to provide in-depth technical assistance, troubleshooting advice, and answers to frequently asked questions you may encounter during your experimental work.

Section 1: Understanding the Degradation Landscape

FAQ 1: What are the likely degradation pathways for 4-Amino-3-(isopropyl)phenol?

While specific studies on the degradation of 4-Amino-3-(isopropyl)phenol are not extensively documented in publicly available literature, we can infer its putative degradation pathways based on well-established microbial degradation mechanisms for related aromatic amines and alkylphenols.[1][2] The degradation of such compounds is typically initiated by enzymatic action from microorganisms, leading to the breakdown of the aromatic ring.

The proposed degradation of 4-Amino-3-(isopropyl)phenol likely commences with an initial oxidation of the aromatic ring. This is a common strategy employed by bacteria to destabilize the stable aromatic structure. Following this, the ring is cleaved, leading to the formation of aliphatic intermediates that can then be funneled into central metabolic pathways, such as the Krebs cycle.

Key enzymatic steps likely involve:

• Hydroxylation: Introduction of hydroxyl (-OH) groups onto the aromatic ring.

• Deamination: Removal of the amino (-NH2) group.[1]

• Ring Cleavage: Opening of the aromatic ring, typically by dioxygenase enzymes.[3][4]

Below is a proposed initial step in the degradation pathway:

Sources

• 1. Bacterial degradation of monocyclic aromatic amines - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Isolation and Characterization of 4-tert-Butylphenol-Utilizing Sphingobium fuliginis Strains from Phragmites australis Rhizosphere Sediment - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Degradation of Phenol via Meta Cleavage Pathway by Pseudomonas fluorescens PU1 - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Stabilizing 4-Amino-3-(isopropyl)phenol in Solution

Welcome to the Technical Support Center for "4-Amino-3-(isopropyl)phenol." This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance and troubleshooting for the successful handling and stabilization of this compound in solution. This document will delve into the underlying chemical principles governing its stability and provide actionable protocols to ensure the integrity and reproducibility of your experiments.

Introduction: The Challenge of Stabilizing Aminophenols

4-Amino-3-(isopropyl)phenol, like other aminophenol derivatives, is a structurally complex molecule containing both a phenolic hydroxyl group and an aromatic amino group. These functional groups, while crucial for its intended biological or chemical activity, also render it highly susceptible to degradation, primarily through oxidation.

The oxidation of aminophenols is a cascade of reactions often initiated by dissolved oxygen, and can be accelerated by factors such as elevated pH, exposure to light, and the presence of trace metal ions. The initial oxidation product is typically a highly reactive quinoneimine, which can then undergo further reactions, including polymerization, to form colored, insoluble byproducts. This degradation can lead to a loss of biological activity, inaccurate quantification, and the introduction of confounding variables into your experiments.

This guide provides a multi-faceted approach to mitigating these degradation pathways, ensuring the stability of your 4-Amino-3-(isopropyl)phenol solutions from initial preparation to long-term storage.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

Here we address common issues encountered when working with 4-Amino-3-(isopropyl)phenol in solution.

Q1: My solution of 4-Amino-3-(isopropyl)phenol is turning brown/purple. What is happening?

A1: The discoloration of your solution is a classic indicator of oxidation. The phenolic and amino groups of the molecule are being oxidized, likely to form quinone-like structures and subsequently, colored polymers. This process is often accelerated by dissolved oxygen in your solvent, a pH that is too high (neutral to alkaline), exposure to ambient light, or trace metal contaminants that can catalyze the oxidation reaction.

Q2: I prepared a stock solution in DMSO and stored it at -20°C, but it still discolored over time. Why?

A2: While storing at low temperatures slows down chemical reactions, it does not completely halt oxidation, especially if preventative measures were not taken during preparation. Dissolved oxygen in the DMSO and exposure to light during handling and storage can still lead to gradual degradation. For long-term storage, it is crucial to use degassed solvents and protect the solution from light.

Q3: What is the optimal pH for my 4-Amino-3-(isopropyl)phenol solution?

Q4: Can I use any antioxidant to stabilize my solution?

A4: While several antioxidants can be effective, the choice depends on your downstream application. Ascorbic acid (Vitamin C) is a commonly used, effective, and generally non-interfering antioxidant for many biological and chemical assays. It is a potent reducing agent that can scavenge free radicals and reduce oxidized forms of the aminophenol.[2] Another option is N-acetylcysteine (NAC), which can also act as a radical scavenger. The compatibility of the antioxidant with your specific experimental system should always be verified.

Q5: I've followed all the steps, but I still see some precipitation in my solution. What should I do?

A5: Precipitation can occur for a few reasons. It could be the result of the formation of insoluble oxidation products, or it could be that the concentration of your compound exceeds its solubility in the chosen solvent system. First, confirm the solubility of 4-Amino-3-(isopropyl)phenol in your solvent. While specific data is scarce, related compounds like 4-aminophenol are moderately soluble in water (around 1 g/100 mL) and more soluble in polar organic solvents like ethanol and DMSO.[3] If solubility is not the issue, the precipitation is likely due to degradation. In this case, the solution should be discarded and a fresh batch prepared using the stringent stabilization protocols outlined in this guide.

Core Stabilization Strategies: A Multi-Pillar Approach

To ensure the stability of your 4-Amino-3-(isopropyl)phenol solutions, a combination of the following strategies is recommended. The interplay of these methods creates a robust system for preserving the integrity of your compound.

Diagram: Decision Workflow for Stabilizing 4-Amino-3-(isopropyl)phenol

Caption: A decision workflow for preparing a stable solution of 4-Amino-3-(isopropyl)phenol.

Control of Solution pH (for Aqueous Solutions)

The Principle: The phenolic hydroxyl group of 4-Amino-3-(isopropyl)phenol is acidic and can deprotonate to form a phenolate anion, which is significantly more susceptible to oxidation than the protonated form. By maintaining a slightly acidic pH, the equilibrium is shifted towards the more stable protonated form.

Recommendation: For aqueous solutions, adjust the pH to a range of 4.0 to 6.0 . This can be achieved using a suitable buffer system, such as a citrate or acetate buffer, that is compatible with your experimental design.

Removal of Dissolved Oxygen

The Principle: Dissolved molecular oxygen is a primary oxidizing agent. Removing it from your solvent before dissolving the compound is a critical step in preventing oxidation.

Recommendation: Degas all solvents immediately prior to use. Common laboratory methods for degassing include:

• Inert Gas Sparging: Bubbling an inert gas, such as argon or nitrogen, through the solvent for 15-30 minutes. This is a relatively simple and effective method for many applications.

• Freeze-Pump-Thaw: This method is more rigorous and provides a higher degree of oxygen removal. It involves freezing the solvent, applying a vacuum to remove gases from the headspace, and then thawing the solvent. This cycle is typically repeated three times.[1]

Use of Antioxidants

The Principle: Antioxidants are compounds that can inhibit oxidation by scavenging free radicals or by reducing oxidized species.

Recommendation: Add a suitable antioxidant to your solution. A common and effective choice is ascorbic acid at a final concentration of 0.01% to 0.1% (w/v) .[4] Ascorbic acid can act synergistically with other stabilization methods.

Chelation of Metal Ions

The Principle: Trace amounts of metal ions (e.g., Fe²⁺/³⁺, Cu⁺/²⁺) in solvents or reagents can act as catalysts for oxidation reactions. Chelating agents are molecules that can bind to these metal ions, rendering them inactive.

Recommendation: Add a chelating agent such as Ethylenediaminetetraacetic acid (EDTA) to your solution at a final concentration of 0.1 to 1 mM . EDTA is effective at sequestering a wide range of metal ions. There is evidence of a synergistic effect between ascorbic acid and EDTA in stabilizing certain compounds.[5][6][7]

Protection from Light and Proper Storage

The Principle: Light, particularly in the UV spectrum, can provide the energy to initiate oxidative reactions. Proper storage conditions are essential for long-term stability.

Recommendation:

• Always prepare and handle solutions in a way that minimizes exposure to direct light.

• Store stock solutions in amber glass vials to block UV light.

• For long-term storage, aliquot the stock solution into single-use volumes to avoid repeated freeze-thaw cycles and exposure to air.

• Store aliquots at -20°C or -80°C under an inert atmosphere (e.g., argon or nitrogen).

Experimental Protocols

Here are detailed, step-by-step protocols for preparing stabilized solutions of 4-Amino-3-(isopropyl)phenol.

Protocol 1: Preparation of a Stabilized Aqueous Stock Solution

This protocol is designed for preparing an aqueous stock solution with enhanced stability.

Materials:

• 4-Amino-3-(isopropyl)phenol

• High-purity water (e.g., Milli-Q or equivalent)

• Citric acid and Sodium citrate (for buffer preparation)

• Ascorbic acid

• EDTA disodium salt

• Argon or Nitrogen gas

• Sterile, amber glass vials with septa

• Sterile syringe and needles

Methodology:

• Prepare a 0.1 M Citrate Buffer (pH 5.0):

  • Prepare 0.1 M solutions of citric acid and sodium citrate.

  • Mix the two solutions, monitoring the pH with a calibrated pH meter, until a pH of 5.0 is achieved.

• Degas the Buffer:

  • Transfer the required volume of the citrate buffer to a flask.

  • Sparge the buffer with argon or nitrogen gas for at least 20 minutes.

• Prepare the Stabilizing Solution:

  • To the degassed buffer, add ascorbic acid to a final concentration of 0.1% (w/v) and EDTA to a final concentration of 1 mM.

  • Gently swirl the flask under a stream of inert gas until the ascorbic acid and EDTA are fully dissolved.

• Dissolve 4-Amino-3-(isopropyl)phenol:

  • Weigh the desired amount of 4-Amino-3-(isopropyl)phenol and add it to the stabilizing solution.

  • Maintain an inert atmosphere over the solution by gently blowing argon or nitrogen into the headspace of the flask.

  • Gently sonicate or stir the solution until the compound is completely dissolved.

• Storage:

  • Using a syringe and needle, aliquot the final solution into pre-sterilized amber glass vials.

  • Before sealing, flush the headspace of each vial with argon or nitrogen.

  • Seal the vials tightly and store them at -20°C or -80°C.

Protocol 2: Preparation of a Stabilized Organic Stock Solution (in DMSO or Ethanol)

This protocol is for preparing a concentrated stock solution in an organic solvent.

Materials:

• 4-Amino-3-(isopropyl)phenol

• Anhydrous, high-purity DMSO or Ethanol

• Ascorbic acid (optional, but recommended for extended stability)

• Argon or Nitrogen gas

• Amber glass vials with septa

• Syringe and needles

Methodology:

• Degas the Solvent:

  • Transfer the required volume of DMSO or ethanol to a suitable flask.

  • Degas the solvent using inert gas sparging for 20-30 minutes or by performing three freeze-pump-thaw cycles.

• Dissolve the Compound:

  • Under a positive pressure of argon or nitrogen, add the desired amount of 4-Amino-3-(isopropyl)phenol to the degassed solvent.

  • If using, add ascorbic acid to a final concentration of 0.05% (w/v).

  • Seal the flask and stir or sonicate until the compound is fully dissolved.

• Storage:

  • Aliquot the solution into amber glass vials under an inert atmosphere.

  • Flush the headspace of each vial with inert gas before sealing.

  • Store the vials at -20°C or -80°C.

Summary of Stabilization Parameters

The following table provides a quick reference for the key parameters in preparing and storing stabilized solutions of 4-Amino-3-(isopropyl)phenol.

Parameter	Aqueous Solutions	Organic Solutions (DMSO, Ethanol)	Rationale
pH	4.0 - 6.0	Not applicable	Minimizes formation of the easily oxidized phenolate anion.
Solvent	Degassed, high-purity water	Degassed, anhydrous, high-purity solvent	Removes dissolved oxygen, a primary oxidant.
Antioxidant	Ascorbic Acid (0.01% - 0.1% w/v)	Ascorbic Acid (optional, 0.05% w/v)	Scavenges free radicals and reduces oxidized species.
Chelating Agent	EDTA (0.1 - 1 mM)	Not typically necessary	Sequesters catalytic metal ions.
Atmosphere	Inert (Argon or Nitrogen)	Inert (Argon or Nitrogen)	Prevents re-introduction of oxygen.
Storage	Amber vials, -20°C or -80°C	Amber vials, -20°C or -80°C	Protects from light and slows degradation.

Conclusion

The stability of 4-Amino-3-(isopropyl)phenol in solution is paramount for obtaining reliable and reproducible experimental results. By understanding the chemical principles of its degradation and implementing a multi-faceted stabilization strategy encompassing pH control, oxygen removal, the use of antioxidants and chelating agents, and proper storage techniques, researchers can significantly enhance the integrity of their solutions. The protocols and guidelines presented in this technical support center are designed to provide a robust framework for the successful use of this compound in your research endeavors.

References

• Liptak, M. D., & Shields, G. C. (2001). Absolute pKa determinations for substituted phenols. Journal of the American Chemical Society, 123(29), 7314–7319.
• Gómez-Caravaca, A. M., Verardo, V., & Segura-Carretero, A. (2016). Analysis of phenolic compounds and their metabolites in foods and biological samples. Journal of Pharmaceutical and Biomedical Analysis, 130, 223-240.

• PubChem. (n.d.). 4-Aminophenol. National Center for Biotechnology Information. Retrieved from [Link]

• Bode, J. (n.d.). How to Degas Solvents. University of Rochester, Department of Chemistry. Retrieved from [Link]

• Wipf Group. (2014, February 22). Techniques for Handling Air- and Moisture-Sensitive Compounds. University of Pittsburgh, Department of Chemistry. Retrieved from [Link]

• Solubility of Things. (n.d.). 4-Aminophenol. Retrieved from [Link]

• Son, S. M., Kim, K. H., & Lee, N. K. (2001). Effects of blanching, acidification, or addition of EDTA on vitamin C and β‐carotene stability during mango purée preparation. Journal of Food Science, 66(5), 723-727.
• Cai, Y., Sun, M., & Corke, H. (2003). Antioxidant activity of betalains from plants of the Amaranthaceae. Journal of Agricultural and Food Chemistry, 51(8), 2288-2294.
• Gandía-Herrero, F., Escribano, J., & García-Carmona, F. (2009). The role of ascorbic acid in the stabilization of betalains. Journal of Agricultural and Food Chemistry, 57(18), 8310-8316.
• Rankin, G. O., Beers, K. W., Nicoll, D. W., & Valentovic, M. A. (2001). Time-dependent effect of p-aminophenol (PAP) toxicity in renal slices and development of oxidative stress. Toxicology, 164(1-2), 17-27.
• Zhang, Y., Wang, X., & Wang, J. (2021). Synergistic effects of ascorbic acid, low methoxy pectin, and EDTA on stabilizing the natural red colors in acidified beverages. Current Research in Food Science, 4, 873–881.

Sources

• 1. 4-Aminophenol - Wikipedia [en.wikipedia.org]
• 2. Time-dependent effect of p-aminophenol (PAP) toxicity in renal slices and development of oxidative stress - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. solubilityofthings.com [solubilityofthings.com]
• 4. Stability of aqueous solutions of N-acetyl-p-aminophenol. | Semantic Scholar [semanticscholar.org]
• 5. researchgate.net [researchgate.net]
• 6. Stability of aqueous solutions of N-acetyl-p-aminophenol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Technical Support Center: Synthesis of 4-Amino-3-(isopropyl)phenol

Welcome to the technical support center for the synthesis of 4-Amino-3-(isopropyl)phenol. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the synthesis of this valuable intermediate. Here, we provide in-depth troubleshooting advice, frequently asked questions, and an optimized experimental protocol to help you overcome poor yields and obtain a high-purity product.

Frequently Asked Questions (FAQs)

Q1: What are the most common synthetic routes to 4-Amino-3-(isopropyl)phenol?

A1: The synthesis of 4-Amino-3-(isopropyl)phenol can be approached through several routes, with the most common strategies involving either the isopropylation of a substituted phenol or the functional group manipulation of an isopropylated benzene ring. A prevalent method is the Friedel-Crafts isopropylation of a protected aminophenol, followed by deprotection. Another viable route starts with 3-isopropylphenol, which is then nitrated and subsequently reduced to the desired product. The choice of route often depends on the availability of starting materials and the scale of the reaction.

Q2: Why is my yield of 4-Amino-3-(isopropyl)phenol consistently low?

A2: Low yields in this synthesis are frequently attributed to a few key factors. One major issue is the formation of isomers during the isopropylation step, a common challenge in Friedel-Crafts reactions.[1] Over-alkylation, resulting in di- or tri-isopropylated byproducts, can also significantly reduce the yield of the desired mono-isopropylated product. Furthermore, the amino and hydroxyl groups are sensitive to the reaction conditions, and inadequate protection or harsh deprotection steps can lead to degradation of the starting material or product. Side reactions during nitration, if that route is chosen, can also contribute to lower yields.

Q3: What are the critical parameters to control during the isopropylation step?

A3: The Friedel-Crafts isopropylation is a critical step that requires careful control of several parameters to maximize the yield of the target compound. Key parameters include:

• Temperature: Lower temperatures generally favor the formation of the para-substituted product over ortho- and meta-isomers and reduce the likelihood of side reactions.

• Catalyst: The choice and amount of Lewis acid catalyst (e.g., AlCl₃, FeCl₃, or solid acid catalysts) are crucial. An excess of catalyst can lead to over-alkylation and resinification.

• Solvent: The solvent can influence the selectivity and rate of the reaction. Non-polar solvents are often preferred.

• Isopropylating Agent: The choice of isopropylating agent (e.g., isopropanol, 2-chloropropane, or propene) and its rate of addition can impact the reaction's outcome.

Q4: How can I effectively purify the final product from isomers and other impurities?

A4: Purification of 4-Amino-3-(isopropyl)phenol can be challenging due to the similar physical properties of the isomers. Column chromatography is often the most effective method for separating the desired product from its isomers. Recrystallization can also be employed, but finding a suitable solvent system that allows for selective crystallization of the target compound may require some experimentation. A combination of these techniques may be necessary to achieve high purity. It is also important to thoroughly remove any remaining catalyst and byproducts from the workup procedure before attempting final purification.

Troubleshooting Guide: Overcoming Poor Yield

This section provides a structured approach to troubleshooting common issues encountered during the synthesis of 4-Amino-3-(isopropyl)phenol.

Issue 1: Low Conversion of Starting Material

Possible Causes & Solutions

Possible Cause	Explanation	Recommended Action
Inactive Catalyst	The Lewis acid catalyst may have been deactivated by moisture.	Ensure all glassware is thoroughly dried and the reaction is run under an inert atmosphere (e.g., nitrogen or argon). Use a freshly opened or properly stored catalyst.
Insufficient Catalyst	An inadequate amount of catalyst will result in a sluggish or incomplete reaction.	Increase the molar ratio of the catalyst incrementally. Be cautious, as too much catalyst can promote side reactions.
Low Reaction Temperature	The reaction may be too slow at the current temperature.	Gradually increase the reaction temperature while monitoring the reaction progress by TLC or GC-MS.[2]
Poor Quality Reagents	Impurities in the starting materials or solvents can inhibit the reaction.	Use high-purity, anhydrous solvents and freshly distilled reagents where necessary.[2]

Issue 2: Formation of Multiple Products (Isomers)

Possible Causes & Solutions

Possible Cause	Explanation	Recommended Action
High Reaction Temperature	Higher temperatures can lead to a loss of regioselectivity in Friedel-Crafts alkylation, resulting in a mixture of ortho, meta, and para isomers.	Conduct the reaction at a lower temperature. This may require a longer reaction time, but it will likely improve the isomeric ratio.
Inappropriate Catalyst	The choice of Lewis acid can influence the regioselectivity of the isopropylation.	Experiment with different Lewis acid catalysts. For example, bulkier catalysts may favor para-substitution. Solid acid catalysts can also offer improved selectivity.[1]
Solvent Effects	The polarity of the solvent can affect the stability of the carbocation intermediate and thus the product distribution.	Try running the reaction in a non-polar solvent like hexane or dichloromethane to favor para-substitution.

Issue 3: Presence of Over-Alkylated Byproducts

Possible Causes & Solutions

Possible Cause	Explanation	Recommended Action
Excess Isopropylating Agent	Using a large excess of the isopropylating agent increases the probability of multiple alkylations on the aromatic ring.	Use a stoichiometric amount or a slight excess of the isopropylating agent. Add the agent slowly to the reaction mixture to maintain a low concentration.
High Catalyst Concentration	A high concentration of a strong Lewis acid can promote further alkylation of the desired product.	Reduce the amount of catalyst used.
Prolonged Reaction Time	Allowing the reaction to proceed for too long after the starting material has been consumed can lead to the formation of over-alkylated products.	Monitor the reaction closely by TLC or GC-MS and quench it as soon as the starting material is consumed.

Optimized Experimental Protocol: Synthesis of 4-Amino-3-(isopropyl)phenol via Isopropylation of 4-Acetamidophenol

This protocol describes a two-step synthesis starting from the readily available 4-acetamidophenol. The acetylation of the amino group serves as a protecting group strategy to prevent side reactions and to direct the isopropylation to the desired position.

Step 1: Isopropylation of 4-Acetamidophenol

Methodology:

• Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser, and a dropping funnel under a nitrogen atmosphere, add 4-acetamidophenol (1 equivalent) and anhydrous dichloromethane.

• Catalyst Addition: Cool the suspension to 0 °C in an ice bath and add anhydrous aluminum chloride (AlCl₃) (1.2 equivalents) portion-wise, ensuring the temperature does not exceed 5 °C.

• Addition of Isopropylating Agent: Add 2-chloropropane (1.1 equivalents) dropwise to the reaction mixture over 30 minutes, maintaining the temperature at 0 °C.

• Reaction: After the addition is complete, allow the reaction to stir at 0 °C for 1 hour, then let it warm to room temperature and stir for an additional 4-6 hours. Monitor the reaction progress by TLC.

• Workup: Once the reaction is complete, carefully quench the reaction by slowly pouring the mixture into a beaker of crushed ice and concentrated hydrochloric acid.

• Extraction: Separate the organic layer and extract the aqueous layer with dichloromethane. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the crude 3-isopropyl-4-acetamidophenol.

Step 2: Hydrolysis of 3-isopropyl-4-acetamidophenol

Methodology:

• Reaction Setup: To the crude 3-isopropyl-4-acetamidophenol from the previous step, add a 10% aqueous solution of sodium hydroxide.

• Reaction: Heat the mixture to reflux and stir for 2-4 hours until the hydrolysis is complete (monitor by TLC).

• Neutralization and Extraction: Cool the reaction mixture to room temperature and neutralize with hydrochloric acid to a pH of 7-8. Extract the product with ethyl acetate.

• Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude 4-Amino-3-(isopropyl)phenol can be purified by column chromatography on silica gel using a hexane-ethyl acetate gradient.

Visualizing the Process

Reaction Pathway

Caption: Synthesis of 4-Amino-3-(isopropyl)phenol.

Troubleshooting Workflow

Caption: Troubleshooting Decision Tree.

References

• University of Rochester. How to Troubleshoot a Reaction. Department of Chemistry. [Link]

• Google Patents. (2007). Process of preparing 4-amino-3-nitro phenol. CN101066929A.

• ResearchGate. (2012). How to prepare 4-isopropylphenol with good yield and low econmic?. [Link]

• Google Patents. (2018). Preparation method of 3-methyl-4-isopropyl phenol. CN108046998B.

• Wikipedia. (2026). Phenol. [Link]

• Google Patents. (2017). Method for producing 4-isopropyl-3-methylphenol. EP3162786A1.

• European Commission. (2007). Opinion of the Scientific Committee on Consumer Products on 4-amino-3-nitrophenol (B51). [Link]

• ResearchGate. (2018). Telescoped Sequence of Exothermic and Endothermic Reactions in Multistep Flow Synthesis. [Link]

Sources

• 1. What is 4-Isopropyl-3-methylphenol?_Chemicalbook [chemicalbook.com]
• 2. Troubleshooting [chem.rochester.edu]

Technical Support Center: Troubleshooting HPLC Peak Tailing with Aminophenols

As a Senior Application Scientist, I've frequently encountered the challenges researchers face when analyzing aminophenols. These molecules, with their dual acidic (phenol) and basic (amine) functionalities, are notorious for producing broad, tailing peaks in reversed-phase HPLC. This guide is structured to walk you through the causes and solutions in a systematic, question-and-answer format, moving from foundational understanding to advanced troubleshooting.

Part 1: Understanding the Problem

Q1: What is HPLC peak tailing and how is it quantitatively measured?

A1: In an ideal chromatogram, a peak exhibits a symmetrical, Gaussian shape. Peak tailing is a common deviation where the back of the peak is broader than the front.[1][2] This indicates that a portion of the analyte molecules are being retained longer than the main population, often due to undesirable secondary interactions within the chromatographic system.[3][4]

This asymmetry compromises your analysis by:

• Reducing Resolution: Tailing peaks can overlap with neighboring peaks, making accurate integration difficult.[5]

• Decreasing Sensitivity: As the peak broadens, its height diminishes, lowering the signal-to-noise ratio.[5]

• Impacting Quantification: Distorted peaks lead to integration errors, affecting the accuracy and precision of your results.[5]

Peak asymmetry is measured using the Tailing Factor (T) or Asymmetry Factor (As) . The USP Tailing Factor is calculated as:

T = W₀.₀₅ / 2f

Where:

• W₀.₀₅ is the peak width at 5% of the peak height.

• f is the distance from the peak maximum to the leading edge of the peak at 5% height.

A perfectly symmetrical peak has a T value of 1.0. A value greater than 1.2 is generally considered tailing, although acceptance criteria can vary by assay.[1][4]

Q2: Why are aminophenols so prone to peak tailing in reversed-phase HPLC?

A2: The chemical structure of aminophenols is the primary reason for their challenging chromatographic behavior. They contain both a weakly acidic phenolic hydroxyl group and a basic primary amine group.[5] In the context of silica-based reversed-phase columns (like C18 or C8), two main problems arise:

• Secondary Silanol Interactions: The basic amine group is the main culprit.[4][5][6] Most silica-based columns have residual, unreacted silanol groups (Si-OH) on their surface. At mobile phase pH values above ~3, these silanol groups become deprotonated and negatively charged (Si-O⁻).[7][8] The aminophenol's amine group, being basic, is protonated and positively charged (NH₃⁺) at low to neutral pH. This leads to a strong, unwanted ionic interaction between the positively charged analyte and the negatively charged silanol sites, creating a secondary retention mechanism that causes severe peak tailing.[3][4]

• Metal Chelation: Aminophenols are effective chelating agents. Trace metal impurities (e.g., iron, aluminum, titanium) present in the silica matrix of the column packing or leached from stainless steel components of the HPLC system (like frits and tubing) can interact with the analyte.[2][3][9][10] This chelation creates another strong retention mechanism, contributing significantly to peak distortion and tailing.[10][11]

Caption: Primary vs. secondary retention mechanisms for aminophenols.

Part 2: A Systematic Troubleshooting Guide

Q3: My aminophenol peak is tailing. Where do I begin troubleshooting?

A3: A systematic approach saves time and prevents unnecessary changes. Start with the simplest and most influential factors first—those related to the mobile phase—before moving to the column and hardware. Avoid changing multiple parameters at once.

Caption: A logical workflow for diagnosing HPLC peak tailing.

Q4: How does mobile phase pH affect peak shape for aminophenols, and how do I optimize it?

A4: Mobile phase pH is the most powerful tool for controlling the peak shape of ionizable compounds like aminophenols.[12][13] It simultaneously affects the ionization of the analyte's amine group, its phenolic group, and the column's residual silanol groups.

• At Low pH (e.g., < 3.0): The silanol groups (Si-OH) are fully protonated and neutral, which minimizes their ability to interact ionically with the protonated amine group (NH₃⁺) of the aminophenol.[2][3][4] This is often the most effective strategy to eliminate tailing.[14] The aminophenol is highly retained due to its positive charge.

• At Mid pH (e.g., 4-7): This is often the worst range. Silanol groups become increasingly deprotonated (Si-O⁻) while the amine group remains protonated (NH₃⁺), leading to maximum ionic interaction and severe tailing.[7]

• At High pH (e.g., > 9.0): The amine group becomes deprotonated and neutral (NH₂), eliminating the ionic interaction with silanols. However, the phenolic group may become deprotonated (O⁻). This approach requires a pH-stable column.

pH Range	Aminophenol (Amine)	Aminophenol (Phenol)	Silica Silanols	Dominant Interaction	Expected Peak Shape
< 3.0	Protonated (R-NH₃⁺)	Protonated (R-OH)	Neutral (Si-OH)	Hydrophobic + Weak Ion Exchange	Good to Excellent
4.0 - 7.0	Protonated (R-NH₃⁺)	Protonated (R-OH)	Deprotonated (Si-O⁻)	Strong Secondary Ionic	Poor (Severe Tailing)
> 9.0	Neutral (R-NH₂)	Deprotonated (R-O⁻)	Deprotonated (Si-O⁻)	Hydrophobic	Good (Requires pH-stable column)

Objective: To determine the optimal mobile phase pH for minimizing peak tailing of an aminophenol analyte.

Methodology:

• Prepare Aqueous Buffers: Prepare a series of identical aqueous mobile phase components buffered at different pH values. A good starting range is pH 2.5, 3.0, 4.5, and 7.0. Use MS-compatible buffers like 10-20 mM ammonium formate if using mass spectrometry.[15] For UV detection, phosphate buffer can be used.[16]

• System Equilibration: Begin with the lowest pH mobile phase (e.g., pH 2.5). Mix it with your organic solvent (e.g., acetonitrile) at the desired ratio and pump it through the HPLC system and column until the baseline is stable (typically 15-20 column volumes).[5]

• Inject Standard: Inject a standard solution of your aminophenol and record the chromatogram. Note the retention time and calculate the tailing factor.

• Sequential Analysis: Increase the pH to the next level (e.g., 3.0). Before injecting, ensure the column is fully re-equilibrated with the new mobile phase by flushing for another 15-20 column volumes.[5]

• Repeat: Repeat step 4 for all prepared pH levels.

• Data Analysis: Compare the tailing factor and resolution for each run. The pH that provides the lowest tailing factor while maintaining adequate retention and resolution is the optimum. For most aminophenols, this will be at a low pH (≤ 3).[2]

Q5: I've optimized the pH, but my peak is still tailing. How do I address silanol interactions directly?

A5: If low-pH conditions are insufficient or not possible for your separation, you need to address silanol interactions through column choice or mobile phase additives.

1. Column Selection (The Best Long-Term Solution): Modern HPLC columns are designed to minimize silanol activity.

• Use High-Purity, Type B Silica Columns: Older, Type A silica columns contain higher levels of metal impurities and more acidic silanol groups, which cause significant tailing.[2] Modern Type B columns are manufactured from high-purity silica with low metal content, greatly reducing these issues.[2]

• Choose an End-Capped Column: End-capping is a process where residual silanol groups are chemically bonded with a small, non-polar group (like a trimethylsilyl group) to make them inert.[4][9] While no column is 100% end-capped, a high degree of end-capping dramatically improves the peak shape for basic compounds.[4][17]

• Consider Hybrid Particle or Polar-Embedded Phases: Hybrid particle columns (combining silica and organosiloxane) offer excellent pH stability and reduced silanol activity.[2] Polar-embedded phases have a polar group incorporated near the base of the C18 chain, which helps shield the residual silanols from interacting with basic analytes.[7]

2. Mobile Phase Additives (A Method-Specific Solution):

• Sacrificial Bases (Competitive Agents): Adding a small, basic amine like triethylamine (TEA) to the mobile phase (typically 0.05-0.1%) can improve peak shape.[18] TEA is a small, sterically unhindered base that preferentially interacts with the active silanol sites, effectively "masking" them from your larger aminophenol analyte.[3] This is a more traditional approach and is not compatible with mass spectrometry.

• Ion-Pairing Agents: For cationic analytes like protonated aminophenols, an anionic ion-pairing reagent (e.g., an alkyl sulfonate like sodium dodecyl sulfate) can be added to the mobile phase.[19][20] The reagent forms a neutral ion-pair with the charged aminophenol, which then interacts with the reversed-phase stationary phase via hydrophobic mechanisms, improving both retention and peak shape. This approach significantly alters selectivity and requires long equilibration times.

Q6: What if metal chelation is the issue? How can I diagnose and solve it?

A6: If you observe peak tailing even on a high-quality, end-capped column at low pH, metal chelation is a likely suspect. This is especially true if the tailing gets worse over time or after analyzing certain samples.

Diagnosis and Solutions:

• Use High-Purity Columns: As mentioned, modern columns made from high-purity silica have very low trace metal content, making them less susceptible to chelation effects.[3]

• Add a Sacrificial Chelator: Adding a small amount of a strong chelating agent like ethylenediaminetetraacetic acid (EDTA) to the mobile phase (e.g., 0.1 mM) can be very effective.[3] EDTA will bind to any active metal sites in the column or system, preventing your analyte from doing so. Note that this is not an MS-friendly approach.

• Consider a Bio-Inert or Metal-Free System: For highly sensitive analyses, using HPLC systems with PEEK or other polymer-based tubing and column frits can prevent metal ions from leaching into the flow path in the first place.[10][21][22]

Q7: Could my column be the problem? How do I check for column health?

A7: Yes, physical or chemical damage to the column can cause tailing for all peaks in a chromatogram, not just aminophenols.

• Column Void: A void or channel can form at the column inlet due to pressure shocks or dissolution of the silica bed under high pH conditions.[3][14] This creates a disruption in the sample band, leading to broad and tailing peaks.

  • Solution: You can sometimes temporarily fix this by reversing the column and flushing it at a low flow rate. However, the void will likely return, and column replacement is the only permanent solution.[3] To prevent this, always ramp up the flow rate gradually and operate within the column's recommended pH range.[3][14]

• Column Contamination: Strongly retained matrix components from previous injections can accumulate at the head of the column, creating active sites that cause tailing.

  • Solution: Use a guard column to protect the analytical column, especially with complex samples.[1] Implement a regular column flushing procedure.

Objective: To remove strongly retained contaminants from a reversed-phase column.

Methodology:

• Disconnect from Detector: Disconnect the column outlet from the detector to avoid contamination.

• Flush with Mobile Phase: Flush the column with your mobile phase (without buffer salts) to remove any precipitated buffer.

• Strong Solvent Wash: Sequentially wash the column with solvents of increasing elution strength. A typical sequence for a C18 column is:

  • 20 column volumes of 100% Water

  • 20 column volumes of 100% Acetonitrile

  • 20 column volumes of 100% Isopropanol (very effective at removing lipids)

  • 20 column volumes of 100% Acetonitrile

• Re-equilibrate: Re-introduce your mobile phase and allow the column to equilibrate fully before reconnecting to the detector.

Q8: Are there alternative chromatographic modes for analyzing aminophenols?

A8: Yes. When reversed-phase chromatography proves too challenging, Hydrophilic Interaction Liquid Chromatography (HILIC) is an excellent alternative for polar compounds like aminophenols.[23][24]

• Mechanism: HILIC uses a polar stationary phase (like bare silica, amide, or diol) and a mobile phase with a high concentration of organic solvent (typically acetonitrile) and a small amount of water.[25][26][27] The analyte partitions into a water-enriched layer on the surface of the stationary phase.[26]

• Advantages for Aminophenols:

  • It is specifically designed for polar compounds that are poorly retained in reversed-phase.[23][27]

  • The high organic content of the mobile phase is advantageous for MS detection, leading to enhanced sensitivity.[26]

  • It offers a completely different selectivity compared to reversed-phase, which can be useful for separating isomers or related impurities.[28]

Part 3: Advanced Topics & FAQs

Q9: What is the difference between Superficially Porous Particles (SPP) and Fully Porous Particles (FPP) for aminophenol analysis?

A9: The choice between SPP (also called core-shell) and FPP columns relates to efficiency and pressure.

• Fully Porous Particles (FPP): These are traditional particles that are porous throughout.[29]

• Superficially Porous Particles (SPP): These particles have a solid, non-porous core surrounded by a thin, porous outer shell.[29][30] This design shortens the diffusion path for analytes, which significantly increases column efficiency and leads to sharper peaks, often at lower backpressures compared to FPPs of a similar size.[29]

For challenging separations like aminophenols, an SPP column can provide higher resolution and better peak shapes, allowing for faster analysis times without requiring an ultra-high-pressure LC system.[29] However, FPP columns may offer higher loading capacity, which can be an advantage in preparative chromatography.[31]

Q10: How do I prepare my aminophenol sample to minimize peak tailing?

A10: Proper sample preparation is crucial.

• Sample Solvent: Ideally, dissolve your sample in the initial mobile phase.[18] If the sample is not soluble, use a solvent that is weaker (more aqueous in reversed-phase) than the mobile phase to ensure good peak focusing at the head of the column. Injecting in a much stronger solvent can cause peak distortion.

• Sample Clean-up: For complex matrices, use a sample clean-up technique like Solid-Phase Extraction (SPE) to remove interfering compounds that could contaminate the column and create active sites, leading to tailing.[7]

• Avoid Overload: Injecting too high a concentration or volume can overload the column, causing both fronting and tailing.[14] If you suspect overload, try diluting your sample or reducing the injection volume to see if the peak shape improves.[14]

References

• What Causes Peak Tailing in HPLC? - Chrom Tech, Inc.
• Hydrophilic interaction liquid chromatography (HILIC)
• Alternate Selectivity for Polar Compounds in Hydrophilic Interaction Liquid Chromatography (HILIC) Using a New Amino Type HILIC Column.
• Hydrophilic Interaction (HILIC) Columns - Biocompare.
• Hydrophilic interaction chrom
• Hydrophilic Interaction Liquid Chromatography HPLC and UHPLC Columns | Thermo Fisher Scientific - IO.
• The LCGC Blog: HPLC Diagnostic Skills II – Tailing Peaks.
• Peak Tailing in HPLC - Element Lab Solutions.
• LC Troubleshooting—All of My Peaks are Tailing!
• The Theory of HPLC Column Chemistry.
• Troubleshooting Peak Shape Problems in HPLC - Waters Corpor
• buffered pH to avoid peak tailing - Chrom
• Identifying and Preventing Metal Ion Leaching in HPLC Systems - SilcoTek.
• How to Reduce Peak Tailing in HPLC? - Phenomenex.
• Tips and Tricks of HPLC System Troubleshooting - Agilent.
• Performance Comparison of HPLC Columns for the Separation of 5-(3-Aminophenyl)-2-chlorophenol - Benchchem.
• How can I prevent peak tailing in HPLC?
• The Difference Between Superficially Porous and Fully Porous Particles - Chrom Tech, Inc.
• A Comparison of Superficially Porous Particle-based Column Chemistries for Peptide Mapping - Sigma-Aldrich.
• Comparison of Fully and Superficially Porous Particle Columns for the Analysis of Basic Compounds - Waters Corpor
• Comparison of Fully and Superficially Porous Particle Columns for the Analysis of Basic Compounds | LCGC Intern
• Ion-Pair Reagents for HPLC - TCI Chemicals.
• Choosing Between Fully Porous and Superficially Porous Particles in HPLC: Performance, Pressure, and Practicality - Element Lab Solutions.
• Modifying the Metal Surfaces in HPLC Systems and Columns to Prevent Analyte Adsorption and Other Deleterious Effects | LCGC Intern
• LABTips: How to Prevent Tailing Peaks in HPLC | Labcompare.com.
• Technical Support Center: Troubleshooting HPLC Peak Tailing for 3-(2-Aminopropyl)phenol - Benchchem.
• The Role of Ion Pairing Agents in Liquid Chromatography (LC)
• Types and Applications of Ion-Pair Reagents in Liquid Chromatography - Welch M
• HPLC Method for Analysis of 4-Aminophenol on Primesep 100 Column.
• Ion-Pair Reagents for HPLC.
• Evaluation of Different Ion Pairing Reagents for LC/UV and LC/MS Analysis of Oligonucleotides - Agilent.
• Improving peak shapes in an HPLC method in Aqueous Normal Phase ANP - Tips & Suggestions - MicroSolv.
• CHARACTERIZATION, HPLC METHOD DEVELOPMENT AND IMPURITY IDENTIFICATION FOR 3,4,3-LI(1,2-HOPO)
• Exploring the Role of pH in HPLC Separ
• HPLC chromatogram of 4-aminophenol (10 μg/mL, tR: 1.728 min),...
• HPLC Method for Analysis of 4-Aminophenol MS-compatible Mobile on Primesep 100 Column | SIELC Technologies.
• Alternative Column for USP Monograph-227: 4-Aminophenol in Acetaminophen-Containing Drug Products_System suitability solution on Kinetex EVO C18, 5 µm 150 x 4.6 mm 100 Å | Phenomenex.
• HPLC Peak Tailing - Axion Labs.
• Control pH During Method Development for Better Chrom
• The Importance of Mobile Phase pH in Chromatographic Separ
• Back to Basics: The Role of pH in Retention and Selectivity | LCGC Intern
• Mobile Phase Optimization: A Critical Factor in HPLC - Phenomenex.

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• 1. waters.com [waters.com]
• 2. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. elementlabsolutions.com [elementlabsolutions.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. LC Troubleshooting—All of My Peaks are Tailing! What Should I Do? [discover.restek.com]
• 7. chromtech.com [chromtech.com]
• 8. buffered pH to avoid peak tailing - Chromatography Forum [chromforum.org]
• 9. kh.aquaenergyexpo.com [kh.aquaenergyexpo.com]
• 10. silcotek.com [silcotek.com]
• 11. CHARACTERIZATION, HPLC METHOD DEVELOPMENT AND IMPURITY IDENTIFICATION FOR 3,4,3-LI(1,2-HOPO), A POTENT ACTINIDE CHELATOR FOR RADIONUCLIDE DECORPORATION - PMC [pmc.ncbi.nlm.nih.gov]
• 12. agilent.com [agilent.com]
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• 25. biocompare.com [biocompare.com]
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• 31. chromatographyonline.com [chromatographyonline.com]

Technical Support Center: Synthesis of 4-Amino-3-(isopropyl)phenol

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support center for the synthesis of 4-Amino-3-(isopropyl)phenol. This guide is designed to provide in-depth troubleshooting advice and answers to frequently asked questions that researchers may encounter during their synthetic work. As Senior Application Scientists, we have compiled this information based on established chemical principles and practical laboratory experience to ensure scientific integrity and help you navigate the potential challenges in synthesizing this important intermediate.

Introduction to the Synthetic Challenge

4-Amino-3-(isopropyl)phenol is a substituted aminophenol with potential applications in pharmaceutical and materials science. Its synthesis, while seemingly straightforward, can be complicated by the formation of various side products that can impact yield, purity, and downstream applications. The presence of three distinct functional groups on the benzene ring—an amino group, a hydroxyl group, and an isopropyl group—necessitates careful control of reaction conditions to achieve the desired regioselectivity and avoid unwanted byproducts.

This guide will focus on a common and plausible synthetic route, highlighting the critical steps and the side products that may arise. We will provide detailed troubleshooting for each potential issue, backed by analytical methods for identification and strategies for purification.

Plausible Synthetic Route: A Two-Step Approach

A logical and frequently employed strategy for the synthesis of substituted aminophenols involves a two-step process starting from a commercially available, appropriately substituted precursor. In the case of 4-Amino-3-(isopropyl)phenol, a feasible route begins with the nitrosation of 3-isopropylphenol, followed by the reduction of the resulting nitroso compound.

Step 1: Nitrosation of 3-isopropylphenol This electrophilic aromatic substitution introduces a nitroso group (-NO) ortho to the hydroxyl group, which is a strong activating and ortho-, para-directing group. The amino group in the final product will be located at the position of the nitroso group.

Step 2: Reduction of 4-Nitroso-3-isopropylphenol The nitroso group is then reduced to an amino group (-NH2) to yield the final product, 4-Amino-3-(isopropyl)phenol.

Below is a DOT graph representation of this synthetic pathway.

Caption: Proposed synthetic pathway for 4-Amino-3-(isopropyl)phenol.

Troubleshooting Guide & FAQs

This section is organized in a question-and-answer format to directly address potential issues you may encounter during the synthesis of 4-Amino-3-(isopropyl)phenol.

Part 1: Nitrosation of 3-isopropylphenol

Q1: My nitrosation reaction is giving a low yield of the desired 4-nitroso-3-isopropylphenol. What are the likely causes and how can I improve it?

A1: Low yields in nitrosation reactions are often due to a few key factors:

• Formation of Isomeric Side Products: The hydroxyl group of 3-isopropylphenol is an ortho-, para-director. While the para-position is sterically hindered by the isopropyl group, some ortho-nitrosation can still occur, leading to the formation of 2-nitroso-3-isopropylphenol and 6-nitroso-3-isopropylphenol . The isopropyl group itself is also an ortho-, para-director, which can further complicate the regioselectivity.

• Oxidation of the Starting Material or Product: Phenols are susceptible to oxidation, which can be exacerbated by the reaction conditions. This can lead to the formation of colored, tarry byproducts.

• Decomposition of the Nitrosating Agent: Nitrous acid, generated in situ from sodium nitrite and a strong acid, is unstable and can decompose, especially at elevated temperatures.

Troubleshooting Steps:

• Temperature Control: Maintain a low reaction temperature (typically 0-5 °C) to minimize the decomposition of nitrous acid and reduce the rate of side reactions.

• Slow Addition of Reagents: Add the sodium nitrite solution slowly to the acidic solution of 3-isopropylphenol to maintain a low concentration of nitrous acid and control the reaction rate.

• Optimize the Solvent System: The choice of solvent can influence the solubility of the reactants and the stability of the intermediates. Aqueous or mixed aqueous/organic solvent systems are commonly used.

• Inert Atmosphere: Performing the reaction under an inert atmosphere (e.g., nitrogen or argon) can help to minimize oxidation of the phenol.

Q2: I am observing the formation of multiple products in my crude reaction mixture after nitrosation. How can I identify the desired product and the major side products?

A2: The primary side products to expect are the isomeric nitroso-isopropylphenols. The following analytical techniques are recommended for identification:

Technique	Purpose	Expected Observations
Thin Layer Chromatography (TLC)	Rapidly assess the number of components in the reaction mixture.	The desired product and its isomers will likely have different Rf values.
High-Performance Liquid Chromatography (HPLC)	Separate and quantify the main product and isomers.	A well-developed HPLC method can provide baseline separation of the isomers, allowing for accurate quantification.[1]
Nuclear Magnetic Resonance (NMR) Spectroscopy	Structural elucidation of the isolated products.	The substitution pattern on the aromatic ring can be determined by analyzing the coupling patterns and chemical shifts of the aromatic protons in the 1H NMR spectrum.
Mass Spectrometry (MS)	Confirm the molecular weight of the products.	All isomers will have the same molecular weight, but MS can be coupled with a separation technique like GC or LC for identification.

Q3: How can I purify the desired 4-nitroso-3-isopropylphenol from its isomers?

A3: Purification of isomeric compounds can be challenging due to their similar physical properties. The following methods can be employed:

• Column Chromatography: This is often the most effective method for separating isomers. A systematic evaluation of different solvent systems (e.g., hexane/ethyl acetate or dichloromethane/methanol) will be necessary to achieve good separation.

• Recrystallization: If a suitable solvent can be found in which the solubility of the isomers differs significantly, recrystallization can be an effective purification method. This may require some experimentation with different solvents and solvent mixtures.

Part 2: Reduction of 4-Nitroso-3-isopropylphenol

Q4: The reduction of my 4-nitroso intermediate is incomplete or sluggish. What could be the issue?

A4: Incomplete reduction can be caused by several factors:

• Choice of Reducing Agent: Not all reducing agents are equally effective for the reduction of nitroso groups. Common and effective reducing agents include sodium dithionite (Na2S2O4), catalytic hydrogenation (H2 with a catalyst like Pd/C), and tin(II) chloride (SnCl2) in acidic media.[2]

• Catalyst Deactivation (for catalytic hydrogenation): The catalyst can be poisoned by impurities in the starting material or solvent. Ensuring the purity of the 4-nitroso-3-isopropylphenol is crucial.

• Insufficient Amount of Reducing Agent: Ensure that a sufficient molar excess of the reducing agent is used to drive the reaction to completion.

• Reaction Conditions: The temperature, pressure (for hydrogenation), and solvent can all affect the reaction rate. Optimization of these parameters may be necessary.

Troubleshooting Steps:

• Select an Appropriate Reducing Agent: If one reducing agent is not effective, consider trying an alternative. For example, if catalytic hydrogenation is slow, sodium dithionite may offer a faster and more convenient alternative for lab-scale synthesis.

• Ensure Purity of Starting Material: Purify the 4-nitroso-3-isopropylphenol before the reduction step to remove any impurities that could interfere with the reaction.

• Optimize Reaction Conditions: Systematically vary the temperature, reaction time, and amount of reducing agent to find the optimal conditions for your specific setup.

Q5: My final product, 4-Amino-3-(isopropyl)phenol, is colored and appears to be unstable. How can I prevent degradation?

A5: Aminophenols are notoriously susceptible to oxidation, which can lead to the formation of colored impurities.[3] This is especially true in the presence of air and light.

Preventative Measures:

• Work under an Inert Atmosphere: Whenever possible, handle the isolated 4-Amino-3-(isopropyl)phenol under a nitrogen or argon atmosphere to minimize contact with oxygen.

• Use Degassed Solvents: For purification and storage, use solvents that have been degassed to remove dissolved oxygen.

• Store in a Cool, Dark Place: Store the final product in a tightly sealed container in a refrigerator or freezer, protected from light.

• Addition of Antioxidants: In some cases, a small amount of an antioxidant, such as sodium sulfite or ascorbic acid, can be added to solutions of the aminophenol to inhibit oxidation.

Q6: What are the potential side products from the reduction step, and how can I detect them?

A6: While the reduction of a nitroso group to an amine is generally a clean reaction, some side products can form:

• Incomplete Reduction Products: If the reduction is not complete, you may have residual 4-nitroso-3-isopropylphenol in your final product.

• Over-reduction Products: Under very harsh reduction conditions, other functional groups could potentially be affected, although this is less common for the reduction of a nitroso group.

• Coupling Products: In some cases, side reactions can lead to the formation of azo or azoxy compounds, especially if the reaction conditions are not well-controlled.

Analytical Methods for Detection:

• HPLC: As mentioned previously, HPLC is an excellent tool for detecting and quantifying both the starting material and potential side products.

• LC-MS: Liquid chromatography-mass spectrometry can be used to identify the molecular weights of any impurities, which can help in their structural elucidation.

Alternative Synthetic Strategy: Friedel-Crafts Isopropylation of 4-Aminophenol

An alternative approach to the synthesis of 4-Amino-3-(isopropyl)phenol is the direct isopropylation of 4-aminophenol using a Friedel-Crafts alkylation reaction. While this route is more direct, it presents its own set of challenges, primarily related to regioselectivity.

Caption: Friedel-Crafts isopropylation of 4-aminophenol and potential side products.

Troubleshooting Friedel-Crafts Isopropylation

Q7: I attempted a Friedel-Crafts isopropylation of 4-aminophenol and obtained a mixture of products. What are the likely side products and why do they form?

A7: The direct isopropylation of 4-aminophenol is challenging due to the presence of two activating groups (–OH and –NH2) and multiple reactive sites. The major side products include:

• Positional Isomers: The hydroxyl and amino groups are both ortho-, para-directing. Since the para position is blocked, isopropylation can occur at the positions ortho to either the hydroxyl or amino group. This can lead to the formation of 2-amino-5-isopropylphenol in addition to the desired 4-amino-3-isopropylphenol .

• O-Alkylation Products: The phenolic hydroxyl group is nucleophilic and can be alkylated to form an ether. This results in the formation of 4-(isopropoxy)aniline .

• N-Alkylation Products: The amino group can also be alkylated, leading to N-isopropyl and N,N-diisopropyl derivatives.

• Polyalkylation Products: The introduction of one isopropyl group can further activate the ring, making it susceptible to a second isopropylation, resulting in di-isopropyl-4-aminophenol isomers.

The formation of these side products is a classic challenge in Friedel-Crafts alkylation of highly activated aromatic rings.

Q8: How can I improve the regioselectivity of the Friedel-Crafts isopropylation to favor the formation of 4-Amino-3-(isopropyl)phenol?

A8: Improving regioselectivity in this reaction requires careful control of the reaction conditions and potentially the use of protecting groups.

• Choice of Catalyst: The Lewis acid catalyst (e.g., AlCl3, FeCl3, or solid acid catalysts) can have a significant impact on the product distribution. Milder catalysts may favor C-alkylation over O-alkylation.

• Temperature and Reaction Time: Lower temperatures generally favor the thermodynamically more stable product and can help to reduce the formation of unwanted isomers and polyalkylated products.

• Protecting Groups: A common strategy to improve selectivity is to use protecting groups. For example, the amino group can be acetylated to form 4-acetamidophenol. The acetyl group is less activating than the amino group, which can help to direct the isopropylation to the desired position. The protecting group can then be removed in a subsequent step.

• Solvent Effects: The polarity of the solvent can influence the reaction pathway. Experimenting with different solvents may help to improve the desired product ratio.

General Purification Strategies

For the purification of the final 4-Amino-3-(isopropyl)phenol product, a combination of the following techniques is recommended:

• Extraction: An initial workup involving extraction can help to remove inorganic salts and highly polar or non-polar impurities.

• Column Chromatography: This is the most powerful technique for separating the desired product from isomeric and other organic side products.

• Recrystallization: If a suitable solvent is found, recrystallization can be an excellent final purification step to obtain a highly pure, crystalline product.

Safety Precautions

• Aminophenols and their derivatives can be toxic and may cause skin and eye irritation. Always handle these compounds in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

• The reagents used in these syntheses, such as strong acids, are corrosive. Handle them with care and follow all laboratory safety protocols.

This technical support guide provides a framework for troubleshooting the synthesis of 4-Amino-3-(isopropyl)phenol. Successful synthesis will depend on careful planning, execution, and analysis at each step. By understanding the potential side reactions and how to control them, researchers can significantly improve the yield and purity of their desired product.

References

Sources

• 1. researchgate.net [researchgate.net]
• 2. 4-Aminophenol - Wikipedia [en.wikipedia.org]
• 3. DE3025805A1 - METHOD FOR PRODUCING 4-AMINO-3-METHYL-PHENOL - Google Patents [patents.google.com]

Technical Support Center: Synthesis of 4-Amino-3-(isopropyl)phenol

A Guide to Minimizing Impurities for Researchers and Development Professionals

Welcome to the technical support center for the synthesis of specialty chemical intermediates. As Senior Application Scientists, we understand that achieving high purity is paramount, especially in the context of drug development and fine chemical manufacturing. This guide provides in-depth troubleshooting advice and answers to frequently asked questions regarding the synthesis of 4-Amino-3-(isopropyl)phenol, focusing on the critical challenge of impurity minimization.

Section 1: Recommended Synthetic Strategy and Critical Control Points

The synthesis of 4-Amino-3-(isopropyl)phenol is not widely documented in standard literature, requiring a rational design based on established organic chemistry principles. While several routes are theoretically possible, a strategy involving the nitration of 3-isopropylphenol followed by the reduction of the nitro group offers a practical and controllable pathway. This approach is generally favored over the direct isopropylation of 4-aminophenol, where controlling regioselectivity can be exceedingly difficult due to the presence of two activating groups.

The primary challenges in this synthesis are controlling the regioselectivity during the nitration step and preventing degradation of the final, air-sensitive aminophenol product.

Caption: A high-level overview of the recommended synthetic workflow.

Section 2: Troubleshooting and Frequently Asked Questions (FAQs)

This section addresses common issues encountered during the synthesis in a practical Q&A format.

Q1: My final product is contaminated with significant amounts of isomeric impurities. How can I improve the regioselectivity of the nitration step?

A1: This is the most common and critical issue. The formation of isomers like 2-nitro-5-isopropylphenol and 4-nitro-5-isopropylphenol arises during the electrophilic nitration of 3-isopropylphenol. Both the hydroxyl (-OH) and isopropyl groups are ortho-, para-directing activators. The key to maximizing the desired 4-nitro-3-isopropylphenol is to carefully control the reaction conditions to exploit the subtle differences in their directing power and steric hindrance.

Causality:

• Steric Hindrance: The bulky isopropyl group sterically hinders the C2 and C6 positions, making substitution at the C4 position (para to the isopropyl group and ortho to the hydroxyl group) more favorable.

• Temperature: Higher temperatures provide more energy to overcome activation barriers for less-favored isomers, reducing selectivity.

• Nitrating Agent: Aggressive nitrating agents (e.g., concentrated HNO₃/H₂SO₄) can decrease selectivity and increase the risk of dinitration and oxidation.

Recommended Actions:

• Lower the Reaction Temperature: Perform the nitration at a temperature between -10°C and 0°C. This is crucial for maximizing selectivity.

• Use a Milder Nitrating Agent: Instead of a potent sulfuric/nitric acid mixture, consider using nitric acid in acetic anhydride or another milder reagent.

• Control the Rate of Addition: Add the nitrating agent dropwise to the solution of 3-isopropylphenol over an extended period. This maintains a low instantaneous concentration of the electrophile, favoring the most kinetically accessible product.

Parameter	Standard Condition (Low Selectivity)	Recommended Condition (High Selectivity)	Rationale
Temperature	Room Temperature (20-25°C)	-10°C to 0°C	Reduces the formation of undesired kinetic and thermodynamic byproducts.
Nitrating Agent	Conc. H₂SO₄ / Conc. HNO₃	Dilute HNO₃ in Acetic Anhydride	A less aggressive electrophile enhances selectivity for the sterically favored position.
Addition Time	< 15 minutes	1-2 hours (Dropwise)	Prevents localized overheating and high concentrations of the nitrating agent.
Solvent	None or H₂SO₄	Dichloromethane, Acetic Acid	Provides better temperature control and reaction homogeneity.

Q2: The reduction of my nitro-intermediate is slow or incomplete. How can I ensure full conversion to the amine?

A2: Incomplete reduction leaves residual nitro-intermediate, which can be difficult to separate from the final product. It can also lead to the formation of intermediate byproducts like nitroso or hydroxylamine species.

Causality:

• Catalyst Inactivity: In catalytic hydrogenation (e.g., using Pd/C), the catalyst can be poisoned by sulfur-containing impurities or become deactivated over time.

• Insufficient Reductant: In metal-acid reductions (e.g., Sn/HCl or Fe/HCl), an insufficient stoichiometric amount of the metal will result in incomplete reaction.

• pH Issues: The efficiency of many reduction reactions is highly pH-dependent.

Recommended Protocol: Catalytic Hydrogenation

Catalytic hydrogenation with Palladium on Carbon (Pd/C) is often the cleanest method, yielding high conversions with minimal byproducts if executed correctly.

• Setup: In a suitable pressure vessel (e.g., a Parr shaker), add the crude 4-nitro-3-isopropylphenol intermediate dissolved in a solvent like ethanol or ethyl acetate.

• Catalyst: Add 5-10 wt% Pd/C catalyst (typically 1-5 mol% of Pd relative to the substrate). Ensure the catalyst is handled under a wet or inert atmosphere to prevent ignition.

• Atmosphere: Purge the vessel multiple times with an inert gas (N₂ or Argon) before introducing hydrogen gas (H₂).

• Reaction: Pressurize the vessel with H₂ (typically 50-100 psi) and begin vigorous agitation. The reaction is often exothermic and may require initial cooling.

• Monitoring: Monitor the reaction progress by the cessation of hydrogen uptake or by in-process analysis (TLC or HPLC).

• Workup: Once complete, carefully vent the H₂ and purge again with N₂. Filter the reaction mixture through a pad of Celite® to remove the Pd/C catalyst. Caution: The Celite pad with the catalyst can be pyrophoric and should be quenched with water immediately after filtration and disposed of properly.

• Isolation: Evaporate the solvent to obtain the crude aminophenol.

Q3: My final 4-Amino-3-(isopropyl)phenol product is dark brown/purple and degrades quickly. How can I improve its stability?

A3: Aminophenols are notoriously susceptible to oxidation. The electron-donating amino and hydroxyl groups make the aromatic ring highly activated and prone to attack by atmospheric oxygen, leading to the formation of highly colored quinone-imine and polymeric impurities.

Causality:

• Oxygen Exposure: The primary cause is exposure to air (O₂).

• Light: UV light can catalyze the oxidation process.

• Trace Metals: Trace metal ions (e.g., Fe³⁺, Cu²⁺) from reactors or reagents can act as potent oxidation catalysts.

Preventative Measures:

• Inert Atmosphere: Handle the crude product and perform the final purification steps (especially solvent removal and drying) under an inert atmosphere of nitrogen or argon.

• Use of Antioxidants: During workup, a small amount of a reducing agent like sodium bisulfite (NaHSO₃) or sodium dithionite (Na₂S₂O₄) can be added to the aqueous phase to scavenge dissolved oxygen and prevent initial oxidation.

• Storage: Store the final, purified product in an amber vial under an inert atmosphere at low temperatures (-20°C to 4°C) to significantly prolong its shelf life.

• Chelating Agents: If metal contamination is suspected, washing the organic solution of the product with a dilute solution of EDTA can help remove catalytic metal ions.

Q4: What is the most effective laboratory-scale method for purifying the crude product to >99%?

A4: A multi-step purification strategy is required to remove isomeric impurities, unreacted starting materials, and colored degradation products.

Caption: A recommended multi-step purification workflow for high purity.

Detailed Purification Protocol:

• Acid-Base Extraction:

  • Dissolve the crude product in a water-immiscible organic solvent like ethyl acetate or dichloromethane.

  • Extract this solution with a dilute aqueous acid (e.g., 1 M HCl). The basic aminophenol will move into the aqueous phase as its ammonium salt, leaving non-basic impurities (like residual nitro-intermediate or starting material) in the organic layer.

  • Separate the layers. Carefully basify the aqueous layer with a base like NaHCO₃ or dilute NaOH until the pH is ~8-9, which will precipitate the aminophenol.

  • Re-extract the now neutral aminophenol back into a fresh portion of organic solvent. Wash with brine, dry over anhydrous Na₂SO₄, and concentrate. This step is excellent for removing non-polar impurities and some color.[1]

• Flash Column Chromatography:

  • This is the most effective step for separating the desired product from its isomers.

  • Adsorb the material from the previous step onto a small amount of silica gel.

  • Run the column using a non-polar/polar solvent system. A typical gradient might be from 10% to 50% ethyl acetate in hexanes.

  • Monitor the fractions by TLC and combine those containing the pure product.

• Recrystallization:

  • As a final polishing step, dissolve the product from chromatography in a minimum amount of a hot solvent system (e.g., toluene, or an ethanol/water mixture).

  • Allow the solution to cool slowly to form high-purity crystals.

  • Filter the crystals and dry them under vacuum.

Section 3: Analytical Protocol for Purity Assessment

Reliable analysis is key to confirming purity. A High-Performance Liquid Chromatography (HPLC) method with a Photo Diode Array (PDA) detector is ideal for separating and quantifying 4-Amino-3-(isopropyl)phenol from its potential impurities.[2]

Parameter	Recommended Setting
Column	C18 Reverse-Phase (e.g., 250 mm x 4.6 mm, 5 µm)
Mobile Phase	A: 0.1% Formic Acid in WaterB: Acetonitrile
Gradient	Start at 5-10% B, ramp to 95% B over 20 minutes
Flow Rate	1.0 mL/min
Column Temp.	30-40 °C
Injection Vol.	5-10 µL
Detector	PDA/UV, monitor at 230 nm and 280 nm
Sample Prep	Dissolve ~1 mg of sample in 10 mL of 50:50 Acetonitrile:Water

This method should provide baseline resolution between the starting 3-isopropylphenol, the 4-nitro-3-isopropylphenol intermediate, the final product, and its major isomers, allowing for accurate purity assessment.[2]

References

• Synthesis of ortho-isopropyl phenol. PrepChem.com. [Link]

• Analytical Method Development and Dermal Absorption of 4-Amino-3-Nitrophenol (4A3NP), a Hair Dye Ingredient under the Oxidative or Non-Oxidative Condition. National Institutes of Health (NIH). [Link]

• CN101066929A - Process of preparing 4-amino-3-nitro phenol.

• How to prepare 4-isopropylphenol with good yield and low econmic? ResearchGate. [Link]

• CN108046998B - Preparation method of 3-methyl-4-isopropyl phenol.

• Opinion of the Scientific Committee on Consumer Products on 4-amino-3-nitrophenol (B51). European Commission. [Link]

• EP3162786A1 - Method for producing 4-isopropyl-3-methylphenol.
• CN103044205A - Preparation method of 3-methyl-4-isopropylphenol.

• Validation of the Analytical Method for Determining 4-Amino-3-Nitrophenol Concentrations in Oxidative Hair Dyes. Eruditio: Indonesia Journal of Food and Drug Safety. [Link]

• Process for the purification of p-aminophenol - Patent US-4440954-A. PubChem. [Link]

Sources

• 1. Process for the purification of p-aminophenol - Patent US-4440954-A - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Validation of the Analytical Method for Determining 4-Amino-3-Nitrophenol Concentrations in Oxidative Hair Dyes | Eruditio : Indonesia Journal of Food and Drug Safety [eruditio.pom.go.id]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to the Validation of Analytical Methods for 4-Amino-3-(isopropyl)phenol

For researchers, scientists, and drug development professionals, the robust validation of analytical methods is the bedrock of reliable and reproducible results. This guide provides an in-depth, experience-driven comparison of analytical methodologies for the quantification and purity assessment of 4-Amino-3-(isopropyl)phenol, a key chemical intermediate. Moving beyond a simple recitation of steps, this document elucidates the scientific rationale behind experimental choices, grounded in the principles of the International Council for Harmonisation (ICH) Q2(R1) guidelines, to ensure trustworthy and scientifically sound method validation.[1][2][3]

Introduction to 4-Amino-3-(isopropyl)phenol and the Imperative of Method Validation

4-Amino-3-(isopropyl)phenol is a substituted phenol derivative with potential applications in pharmaceutical synthesis and other chemical industries. The purity of such intermediates is paramount, as impurities can affect the safety and efficacy of the final active pharmaceutical ingredient (API).[4][5] Therefore, the development and validation of analytical methods to quantify 4-Amino-3-(isopropyl)phenol and profile its impurities are critical steps in the drug development process.

The objective of validating an analytical procedure is to demonstrate its suitability for the intended purpose.[3] This guide will focus on two of the most powerful and widely used analytical techniques in pharmaceutical analysis: High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC). We will explore the nuances of method development for 4-Amino-3-(isopropyl)phenol and provide a comprehensive framework for validation, ensuring the generation of reliable and accurate data.

The Workhorse of Pharmaceutical Analysis: Reverse-Phase HPLC (RP-HPLC)

For the analysis of polar aromatic compounds like 4-Amino-3-(isopropyl)phenol, RP-HPLC is often the method of choice due to its versatility, robustness, and excellent separation capabilities.[6]

Proposed HPLC Method Parameters

The following method is a starting point for the analysis of 4-Amino-3-(isopropyl)phenol, based on methodologies for structurally similar compounds such as 4-Amino-3-nitrophenol.[7] Optimization will be necessary for specific sample matrices.

Parameter	Recommended Condition	Rationale
Column	C18, 250 mm x 4.6 mm, 5 µm	Provides excellent retention and separation for polar aromatic compounds.
Mobile Phase	Acetonitrile:Water (e.g., 40:60 v/v) with 0.1% Formic Acid	The organic modifier (acetonitrile) controls the retention time, while the acidic modifier (formic acid) improves peak shape and suppresses the ionization of the phenolic hydroxyl and amino groups.
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column, providing a balance between analysis time and separation efficiency.
Detection	UV at approximately 275 nm	Phenolic compounds typically exhibit strong UV absorbance. The specific wavelength should be optimized by determining the absorbance maximum of 4-Amino-3-(isopropyl)phenol.
Injection Volume	10 µL	A typical injection volume that can be adjusted based on sample concentration and instrument sensitivity.
Column Temperature	30 °C	Maintaining a constant column temperature ensures reproducible retention times.

Experimental Workflow for HPLC Analysis

Figure 1: A generalized workflow for the HPLC analysis of 4-Amino-3-(isopropyl)phenol.

An Alternative Approach: Gas Chromatography (GC)

Gas chromatography is a powerful technique for the analysis of volatile and thermally stable compounds. For aminophenols, derivatization is often necessary to increase their volatility and improve chromatographic performance.[8][9]

Proposed GC Method with Derivatization

A common derivatization strategy for compounds with active hydrogens (like those in hydroxyl and amino groups) is silylation.

Parameter	Recommended Condition	Rationale
Derivatization Reagent	N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS)	A powerful silylating agent that reacts with both the hydroxyl and amino groups to form volatile trimethylsilyl (TMS) derivatives.
Column	DB-5 or equivalent (5% Phenyl-methylpolysiloxane), 30 m x 0.25 mm, 0.25 µm	A versatile, non-polar column suitable for a wide range of derivatized compounds.
Carrier Gas	Helium or Hydrogen at a constant flow	Inert carrier gases for GC analysis.
Inlet Temperature	250 °C	Ensures rapid volatilization of the derivatized analyte.
Oven Program	Start at 100 °C, ramp to 280 °C at 10 °C/min	A temperature gradient is used to separate compounds with different boiling points.
Detector	Flame Ionization Detector (FID)	A universal detector for organic compounds, providing a response proportional to the mass of carbon.

Derivatization and GC Analysis Protocol

• Sample Preparation: Accurately weigh the 4-Amino-3-(isopropyl)phenol sample or standard into a vial.

• Derivatization: Add a suitable solvent (e.g., pyridine or acetonitrile) followed by the BSTFA reagent.

• Reaction: Cap the vial and heat at 60-70 °C for 30 minutes to ensure complete derivatization.

• Injection: Inject an aliquot of the cooled reaction mixture into the GC.

The Cornerstone of Reliability: Analytical Method Validation

According to ICH Q2(R1), the validation of an analytical method involves a comprehensive evaluation of several key parameters to ensure its suitability for the intended purpose.[1][3] The following sections detail the experimental approach for validating the proposed HPLC method.

Sources

• 1. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy [gmp-compliance.org]
• 2. fda.gov [fda.gov]
• 3. fda.gov [fda.gov]
• 4. ijsrtjournal.com [ijsrtjournal.com]
• 5. researchgate.net [researchgate.net]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Analytical Method Development and Dermal Absorption of 4-Amino-3-Nitrophenol (4A3NP), a Hair Dye Ingredient under the Oxidative or Non-Oxidative Condition - PMC [pmc.ncbi.nlm.nih.gov]
• 8. academic.oup.com [academic.oup.com]
• 9. academic.oup.com [academic.oup.com]

A Comparative Guide to 4-Amino-3-(isopropyl)phenol and Other Aminophenol Derivatives in Research and Development

For researchers, scientists, and professionals in drug development and material science, the selection of chemical intermediates is a critical decision that dictates the trajectory of innovation. Aminophenol derivatives, a versatile class of aromatic compounds, are foundational building blocks in applications ranging from pharmaceuticals to high-performance dyes. This guide provides an in-depth technical comparison of 4-Amino-3-(isopropyl)phenol against other key aminophenol derivatives, offering insights into their synthesis, performance characteristics, and safety profiles to inform your selection process.

Introduction to Aminophenols: A Tale of Three Isomers

Aminophenols are organic compounds featuring both an amino (-NH₂) and a hydroxyl (-OH) group attached to a benzene ring. The positional isomerism of these functional groups—ortho (1,2-), meta (1,3-), and para (1,4-)—gives rise to distinct chemical properties and reactivity, defining their utility.

• p-Aminophenol (PAP) : A widely used intermediate in the synthesis of analgesics like paracetamol, as well as in the formulation of oxidative hair dyes.[1] Its para-positioning allows for the formation of extended conjugated systems upon oxidation and coupling, crucial for color development.

• m-Aminophenol (MAP) : Primarily employed as a coupler in oxidative hair dyes, it reacts with oxidized primary intermediates to form a variety of color shades.[2]

• o-Aminophenol (OAP) : Utilized in the synthesis of dyes, pharmaceuticals, and as a precursor for heterocyclic compounds.[3] Its adjacent functional groups enable unique cyclization reactions.

This guide will focus on derivatives of the p-aminophenol scaffold, exploring how substitution on the aromatic ring, specifically the introduction of an isopropyl group, modulates its performance characteristics in comparison to the parent compound and other alkylated analogues.

4-Amino-3-(isopropyl)phenol: A Profile

4-Amino-3-(isopropyl)phenol is a substituted p-aminophenol derivative with the isopropyl group positioned ortho to the amino group. This substitution introduces steric and electronic effects that can significantly alter the molecule's reactivity, solubility, and biological activity.

Property	Value
CAS Number	82774-61-6
Molecular Formula	C₉H₁₃NO
Molecular Weight	151.21 g/mol

While specific performance data for 4-Amino-3-(isopropyl)phenol is not extensively published in comparative studies, we can infer its characteristics based on the known effects of alkyl substitutions on the p-aminophenol core.

The Influence of Alkyl Substitution on p-Aminophenol Performance

The introduction of alkyl groups onto the p-aminophenol ring is a common strategy to fine-tune its properties, particularly in the context of oxidative hair dyes where it acts as a primary intermediate or "developer."

Impact on Color Formation and Shade

In oxidative hair dyeing, p-aminophenol is oxidized by hydrogen peroxide and then couples with other molecules (couplers) to form larger dye molecules within the hair shaft. The nature of the substituent on the p-aminophenol ring can influence the final color. For instance, 3-methyl-4-aminophenol is known to cause a bathochromic shift (a shift to longer wavelengths), resulting in redder shades compared to the parent p-aminophenol.[4] It is plausible that the isopropyl group in 4-Amino-3-(isopropyl)phenol would induce a similar, if not more pronounced, bathochromic shift due to its slightly greater electron-donating and steric effects.

Steric Effects on Reactivity

The bulky isopropyl group ortho to the amino functionality can be expected to introduce steric hindrance. This can influence the kinetics of the coupling reaction, potentially leading to different reaction products or requiring optimized reaction conditions.[5] This steric effect may also enhance the selectivity of the coupling reaction in certain systems.

The workflow for evaluating the performance of a new aminophenol derivative in a hair dye formulation would typically involve several key steps, as illustrated below.

Caption: Experimental workflow for evaluating hair dye performance.

Comparative Performance in Oxidative Dyeing: A Predictive Analysis

While direct experimental data for 4-Amino-3-(isopropyl)phenol is limited, we can construct a comparative table based on known properties of related compounds to guide researchers.

Derivative	Expected Color Shift vs. p-Aminophenol	Potential Impact of Substituent
p-Aminophenol	Baseline	Reference for comparison.
4-Amino-3-methylphenol	Bathochromic (Redder)[4]	Electron-donating methyl group.
4-Amino-3-(isopropyl)phenol	Likely Bathochromic (Redder)	Increased electron-donating effect and steric hindrance from the isopropyl group may lead to a more pronounced color shift and altered reaction kinetics.
4-Amino-2-methylphenol	Weaker, bluer shades[6]	Positional isomerism of the methyl group significantly alters the electronic and steric environment.

Synthesis of 4-Amino-3-(isopropyl)phenol: A Proposed Experimental Protocol

A plausible synthetic route to 4-amino-3-alkylphenols often starts from the corresponding alkylated cresol. The following protocol for 4-amino-3-methylphenol can be adapted for the synthesis of 4-amino-3-(isopropyl)phenol starting from 3-methyl-4-isopropylphenol.[7]

Step 1: Nitrosation of 3-methyl-4-isopropylphenol

• Dissolve 3-methyl-4-isopropylphenol in an aqueous sodium hydroxide solution.

• Cool the solution to 0-5 °C in an ice bath.

• Slowly add a solution of sodium nitrite.

• Acidify the reaction mixture with hydrochloric acid while maintaining the low temperature to yield 4-nitroso-3-methyl-4-isopropylphenol.

Step 2: Reduction to 4-Amino-3-(isopropyl)phenol

• Suspend the nitroso compound in a suitable solvent such as ethanol.

• Carry out a catalytic hydrogenation using a catalyst like Raney Nickel under a hydrogen atmosphere.

• Monitor the reaction until the uptake of hydrogen ceases.

• Filter the catalyst and evaporate the solvent to obtain the crude product.

• Purify the crude 4-Amino-3-(isopropyl)phenol by recrystallization.

Sources

• 1. Editor's Highlight: Analysis of the Effects of Cell Stress and Cytotoxicity on In Vitro Assay Activity Across a Diverse Chemical and Assay Space - PMC [pmc.ncbi.nlm.nih.gov]
• 2. cosmeticsinfo.org [cosmeticsinfo.org]
• 3. kajay-remedies.com [kajay-remedies.com]
• 4. EP1006104B1 - P-aminophenol substitute and its use in oxidation dye formulations - Google Patents [patents.google.com]
• 5. uwaterloo.ca [uwaterloo.ca]
• 6. US4997451A - Oxidative hair dyeing compositions based on 4-aminophenol derivatives and new 4-aminophenol derivatives - Google Patents [patents.google.com]
• 7. CN103508908A - Preparation method for 4-amino-3-methylphenol - Google Patents [patents.google.com]

A Senior Application Scientist's Guide to Confirming the Structure of 4-Amino-3-(isopropyl)phenol Derivatives

Authored for Researchers, Scientists, and Drug Development Professionals

Introduction: The Imperative of Structural Certainty

In the landscape of drug discovery and materials science, substituted phenols are foundational scaffolds. The "4-Amino-3-(isopropyl)phenol" framework, in particular, presents a versatile starting point for synthesizing novel compounds with potential therapeutic applications. However, the very substitutions that grant these molecules their unique properties also introduce significant analytical challenges. Positional isomers—molecules with identical formulas but different arrangements of substituents on the aromatic ring—can exhibit dramatically different biological activities and toxicological profiles.[1][2] Therefore, unambiguous structural confirmation is not merely a procedural step but a cornerstone of scientific rigor and developmental success.

This guide provides an in-depth comparison of the primary analytical techniques used to definitively elucidate the structure of 4-Amino-3-(isopropyl)phenol and its derivatives. Moving beyond a simple listing of methods, we will explore the causality behind experimental choices, offering field-proven insights to construct a self-validating analytical workflow.

The Analytical Gauntlet: Confronting Isomerism

Primary Analytical Techniques: A Comparative Analysis

The modern chemistry laboratory is equipped with powerful tools for molecular characterization. For substituted phenols, Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and X-ray Crystallography form the trifecta of structural elucidation.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Blueprint of Connectivity

NMR spectroscopy is arguably the most powerful technique for determining the detailed structure of organic molecules in solution.[4][5] By probing the magnetic environments of atomic nuclei (primarily ¹H and ¹³C), NMR provides a detailed map of the molecular framework.

¹H NMR Spectroscopy: A Window into the Proton Environment

The proton NMR spectrum is the first port of call. Key diagnostic features for distinguishing isomers are the chemical shifts (δ), splitting patterns (multiplicity), and coupling constants (J) of the aromatic protons.[1]

• Chemical Shift (δ): The positions of the amino (-NH2), hydroxyl (-OH), and isopropyl groups strongly influence the electronic environment of the aromatic protons, causing them to resonate at distinct frequencies. Protons on carbons adjacent to the electronegative oxygen of the hydroxyl group are typically deshielded and appear at a higher chemical shift (downfield).[6][7]

• Coupling Constants (J): The magnitude of the J-coupling constant between two protons is a reliable indicator of their spatial relationship.[1]

  • Ortho-coupling (³J): Between adjacent protons (3 bonds apart), typically 6-10 Hz.

  • Meta-coupling (⁴J): Between protons separated by another proton (4 bonds apart), typically 2-4 Hz.

  • Para-coupling (⁵J): Between protons on opposite sides of the ring (5 bonds apart), typically 0-1 Hz.

Case Study: Differentiating 4-Amino-3-isopropylphenol from 4-Amino-2-isopropylphenol

Let's consider the expected ¹H NMR aromatic signals for our target compound and its key isomer:

• 4-Amino-3-(isopropyl)phenol: We expect three distinct aromatic proton signals.

  • H2 (ortho to -NH2, meta to -OH): A doublet with a small meta-coupling constant.

  • H5 (ortho to -OH, meta to -NH2): A doublet of doublets, showing both ortho and meta coupling.

  • H6 (ortho to -OH, meta to isopropyl): A doublet with a large ortho-coupling constant.

• 4-Amino-2-(isopropyl)phenol: We also expect three distinct aromatic proton signals.

  • H3 (ortho to -NH2 and isopropyl): A singlet (or very finely split signal).

  • H5 (ortho to -OH, meta to -NH2): A doublet of doublets.

  • H6 (meta to -OH and isopropyl): A doublet.

The distinct coupling patterns, particularly the presence of a singlet for H3 in the 2-isopropyl isomer versus only coupled signals for the 3-isopropyl isomer, provide a powerful diagnostic tool.

¹³C NMR and 2D NMR: Building Unambiguous Connections

While ¹H NMR provides a strong foundation, ¹³C NMR and two-dimensional (2D) techniques offer definitive confirmation.

• ¹³C NMR: Provides a count of unique carbon environments. The number of aromatic carbon signals can help confirm the substitution pattern.

• COSY (Correlation Spectroscopy): This 2D experiment maps ¹H-¹H coupling correlations, visually confirming which protons are adjacent (ortho) to each other.[1][5]

• HMBC (Heteronuclear Multiple Bond Correlation): This is often the decisive experiment. It reveals long-range correlations (over 2-3 bonds) between protons and carbons. For example, an HMBC experiment on 4-Amino-3-(isopropyl)phenol would show a correlation between the isopropyl methine proton (-CH) and the aromatic carbons C2, C3, and C4, definitively locking the position of the isopropyl group relative to the other substituents.

Mass Spectrometry (MS): Confirming Mass and Fragmentation

Mass spectrometry provides the crucial information of molecular weight and, through fragmentation analysis, offers corroborating structural evidence.[8][9]

• High-Resolution Mass Spectrometry (HRMS): The first step is to obtain an HRMS spectrum. This provides a highly accurate mass measurement, allowing for the unambiguous determination of the molecular formula (e.g., C9H13NO).[10]

• Fragmentation Pattern: Under electron ionization (EI), the molecular ion will fragment in a characteristic manner.[11][12] For aminophenols, common fragmentation pathways include the loss of stable neutral molecules like CO.[11] A key fragmentation for isopropyl-substituted phenols is the loss of a methyl group (M-15) to form a stable secondary benzylic cation, which would be a prominent peak in the spectrum. While fragmentation patterns of isomers can be similar, subtle differences in fragment ion abundances can provide additional clues to the structure.[13]

X-ray Crystallography: The Gold Standard

When an unambiguous, solid-state structure is required, single-crystal X-ray diffraction is the ultimate arbiter.[14][15][16] This technique determines the precise three-dimensional arrangement of atoms in a crystal, providing definitive proof of connectivity and stereochemistry.[14][17][18] The primary prerequisite is the ability to grow a high-quality single crystal of the compound, which can sometimes be a challenging and time-consuming step.[17]

Comparative Data Summary

The table below summarizes the expected key analytical data points for distinguishing the two primary isomers.

Analytical Technique	4-Amino-3-(isopropyl)phenol (Target)	4-Amino-2-(isopropyl)phenol (Isomer)	Rationale for Differentiation
HRMS	Exact mass for C9H13NO	Exact mass for C9H13NO	Confirms elemental composition for both; not differentiating.
¹H NMR (Aromatic)	3 signals: Doublet, Doublet of Doublets, Doublet.	3 signals: Singlet, Doublet of Doublets, Doublet.	The presence of an aromatic singlet is highly indicative of the 2-isopropyl isomer.
¹H NMR (J-Coupling)	Shows characteristic ortho (~8 Hz) and meta (~2 Hz) couplings.	Shows characteristic ortho and meta couplings.	The specific pattern of couplings confirms proton adjacencies.
HMBC	Shows 3-bond correlation from isopropyl CH to C2, C3, and C4.	Shows 3-bond correlation from isopropyl CH to C1, C2, and C3.	Definitive placement of the isopropyl group relative to the phenol oxygen (C1) and amino nitrogen (C4).
MS Fragmentation	Strong M-15 peak ([M-CH3]+).	Strong M-15 peak ([M-CH3]+).	Both isomers show this fragmentation; less useful for differentiation.
X-ray Crystallography	Provides absolute 3D structure.	Provides absolute 3D structure.	The "gold standard" for confirmation if a crystal can be obtained.[14][15]

Experimental Protocols

Protocol 1: NMR Sample Preparation and Acquisition

• Sample Preparation: Accurately weigh 5-10 mg of the purified compound for ¹H NMR (25-50 mg for ¹³C NMR) into a clean, dry vial.[19]

• Solvent Addition: Add approximately 0.6 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) containing tetramethylsilane (TMS) as an internal standard.[19]

• Dissolution: Gently vortex or sonicate the vial to ensure the sample is fully dissolved.

• Transfer: Filter the solution through a small plug of glass wool in a Pasteur pipette directly into a 5 mm NMR tube.

• Acquisition:

  • ¹H NMR: Acquire 16-32 scans with a relaxation delay of 2-5 seconds.

  • ¹³C{¹H} NMR: Acquire 1024 or more scans with a relaxation delay of 2 seconds.

  • 2D Experiments (COSY, HMBC): Use standard gradient-selected pulse programs. For HMBC, optimize the long-range coupling delay (typically set for a J-coupling of 8 Hz).[1]

Protocol 2: High-Resolution Mass Spectrometry (HRMS)

• Sample Preparation: Prepare a dilute solution of the sample (~1 mg/mL) in a suitable solvent (e.g., methanol or acetonitrile).

• Ionization: Use an appropriate ionization technique, such as Electrospray Ionization (ESI) or Atmospheric Pressure Chemical Ionization (APCI). ESI is generally suitable for polar molecules like aminophenols.

• Analysis: Analyze the sample using a high-resolution mass analyzer, such as a Time-of-Flight (TOF) or Orbitrap instrument, to obtain an accurate mass measurement to at least four decimal places.

• Formula Determination: Use the instrument's software to calculate the most probable elemental composition based on the measured exact mass.

Visualizing the Workflow

A systematic approach is critical for efficient and accurate structural confirmation. The following workflow diagram illustrates the logical progression from a newly synthesized compound to a validated structure.

Caption: Logical workflow for the structural elucidation of substituted phenols.

Conclusion

Confirming the structure of "4-Amino-3-(isopropyl)phenol" derivatives is a task that demands a rigorous, multi-technique approach. While initial checks like HRMS confirm the basic formula, it is the detailed correlational data from 1D and 2D NMR spectroscopy that provides the definitive blueprint of atomic connectivity. Mass spectrometry fragmentation offers valuable supporting evidence, and X-ray crystallography stands as the ultimate tool for absolute structural proof. By systematically applying these techniques and understanding the causality behind each experimental choice, researchers can ensure the scientific integrity of their work and build a solid foundation for subsequent drug development and scientific inquiry.

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A Comparative Guide to the Performance of 4-Amino-3-(isopropyl)phenol in Biochemical Assays

Introduction

For researchers, scientists, and professionals in drug development, the selection of appropriate chemical probes and standards is a critical step in establishing robust and reliable assay systems. This guide provides an in-depth technical comparison of 4-Amino-3-(isopropyl)phenol, a substituted aminophenol, and its potential performance in common biochemical assays. Due to the limited availability of direct experimental data for this specific compound, this guide will leverage established structure-activity relationships (SAR) of related phenolic and aminophenol derivatives to provide a well-grounded theoretical framework for its anticipated behavior. We will compare its predicted performance against well-characterized alternatives, offering insights into its potential utility as a research tool.

The core of this analysis rests on the compound's structural features: a phenol ring substituted with both an amino group and a bulky isopropyl group. This combination suggests potential activity in assays sensitive to redox processes and enzyme inhibition. This guide will focus on two primary assay categories: antioxidant capacity assays and tyrosinase inhibition assays.

Predicted Performance Profile of 4-Amino-3-(isopropyl)phenol

Based on the structure-activity relationships of analogous compounds, we can project the performance of 4-Amino-3-(isopropyl)phenol in key assays. The presence of both hydroxyl and amino groups on the aromatic ring is a strong indicator of antioxidant potential.[1] The relative para position of these groups is known to enhance radical scavenging activity through the formation of stable quinone-imine intermediates.[1]

Antioxidant Capacity Assays

In assays like the DPPH (2,2-diphenyl-1-picrylhydrazyl) and ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) radical scavenging assays, 4-Amino-3-(isopropyl)phenol is expected to demonstrate significant antioxidant activity. The electron-donating nature of the amino and hydroxyl groups facilitates the quenching of free radicals.[1][2] The isopropyl group at the ortho position to the amino group may introduce some steric hindrance, potentially modulating its reactivity compared to unsubstituted p-aminophenol.

Enzyme Inhibition Assays

Phenolic compounds are known inhibitors of various enzymes, including tyrosinase, a key enzyme in melanin synthesis.[3][4] The structural similarity of 4-Amino-3-(isopropyl)phenol to tyrosine, the natural substrate of tyrosinase, suggests it could act as a competitive or non-competitive inhibitor. The specific nature and potency of this inhibition would be influenced by the binding interactions within the enzyme's active site.

Comparative Analysis with Alternative Compounds

To provide context for the predicted performance of 4-Amino-3-(isopropyl)phenol, we will compare it with several standard and structurally related compounds.

Compound	Predicted/Observed DPPH Scavenging Activity (IC50)	Predicted/Observed Tyrosinase Inhibition (IC50)	Key Structural Features & Rationale
4-Amino-3-(isopropyl)phenol	Predicted: Moderate to High	Predicted: Moderate	para-aminophenol structure suggests good radical scavenging. The ortho-isopropyl group may influence enzyme binding.
Ascorbic Acid (Vitamin C)	High (Well-established standard)	Not applicable	A standard antioxidant with a different mechanism (enol hydroxyls).
Trolox	High (Well-established standard)	Not applicable	A water-soluble analog of Vitamin E, another standard antioxidant.
4-Aminophenol	High	Moderate	The parent compound, known for its antioxidant and pro-oxidant activities.[5][6]
4-Isopropylphenol	Moderate	Low to Moderate	Lacks the amino group, reducing its radical scavenging potential compared to aminophenols.[7][8]
Kojic Acid	Low	High (Well-established standard)	A standard tyrosinase inhibitor with a different heterocyclic structure.[3]

Experimental Protocols

To facilitate the empirical validation of the predicted performance, detailed step-by-step methodologies for key assays are provided below. These protocols are designed to be self-validating through the inclusion of appropriate controls and standards.

DPPH Radical Scavenging Assay

This assay quantifies the ability of a compound to donate a hydrogen atom or electron to the stable DPPH radical.[9]

Workflow Diagram:

Caption: Workflow for the DPPH radical scavenging assay.

Step-by-Step Protocol:

• Reagent Preparation:

  • Prepare a 0.1 mM solution of DPPH in methanol. This solution should be freshly prepared and protected from light.

  • Prepare a stock solution of 4-Amino-3-(isopropyl)phenol in methanol (e.g., 1 mg/mL).

  • Prepare serial dilutions of the test compound and a positive control (e.g., Ascorbic Acid or Trolox) in methanol to cover a range of concentrations.

• Assay Procedure:

  • In a 96-well microplate, add 100 µL of each concentration of the test compound or control to respective wells.

  • Add 100 µL of the 0.1 mM DPPH solution to all wells.

  • For the blank, add 100 µL of methanol instead of the sample.

  • Incubate the plate in the dark at room temperature for 30 minutes.

• Data Acquisition and Analysis:

  • Measure the absorbance of each well at 517 nm using a microplate reader.

  • Calculate the percentage of radical scavenging activity using the formula: % Inhibition = [(Abs_blank - Abs_sample) / Abs_blank] x 100

  • Plot the % inhibition against the concentration of the test compound and determine the IC50 value (the concentration required to inhibit 50% of the DPPH radicals).

ABTS Radical Cation Decolorization Assay

This assay measures the capacity of an antioxidant to neutralize the pre-formed ABTS radical cation (ABTS•+).[10]

Workflow Diagram:

Caption: Workflow for the ABTS radical cation decolorization assay.

Step-by-Step Protocol:

• Reagent Preparation:

  • Prepare the ABTS radical cation (ABTS•+) by mixing a 7 mM aqueous solution of ABTS with a 2.45 mM aqueous solution of potassium persulfate. Allow the mixture to stand in the dark at room temperature for 12-16 hours.

  • Before use, dilute the ABTS•+ solution with ethanol or phosphate-buffered saline (PBS) to an absorbance of 0.70 ± 0.02 at 734 nm.

  • Prepare serial dilutions of the test compound and a positive control (e.g., Trolox).

• Assay Procedure:

  • In a 96-well microplate, add a small volume of each concentration of the test compound or control (e.g., 10 µL).

  • Add a larger volume of the diluted ABTS•+ solution (e.g., 190 µL) to all wells.

  • Incubate the plate at room temperature for a specified time (e.g., 6 minutes).

• Data Acquisition and Analysis:

  • Measure the absorbance at 734 nm.

  • Calculate the percentage of inhibition as described for the DPPH assay.

  • The results can also be expressed as Trolox Equivalent Antioxidant Capacity (TEAC), which is the concentration of Trolox that has the same antioxidant capacity as a 1 mM concentration of the test substance.

Tyrosinase Inhibition Assay

This colorimetric assay measures the inhibition of mushroom tyrosinase activity.[11][12]

Workflow Diagram:

Caption: Workflow for the tyrosinase inhibition assay.

Step-by-Step Protocol:

• Reagent Preparation:

  • Prepare a solution of mushroom tyrosinase in phosphate buffer (pH 6.8).

  • Prepare a solution of L-DOPA (substrate) in the same buffer.

  • Prepare serial dilutions of 4-Amino-3-(isopropyl)phenol and a positive control (e.g., Kojic Acid).

• Assay Procedure:

  • In a 96-well microplate, add the test compound or control, followed by the tyrosinase solution.

  • Pre-incubate at a controlled temperature (e.g., 25°C) for 10 minutes.

  • Initiate the reaction by adding the L-DOPA solution.

• Data Acquisition and Analysis:

  • Immediately measure the absorbance at 475 nm in a kinetic mode for a defined period (e.g., 20 minutes).

  • Determine the reaction rate (change in absorbance per minute) for each concentration.

  • Calculate the percentage of tyrosinase inhibition: % Inhibition = [(Rate_uninhibited - Rate_inhibited) / Rate_uninhibited] x 100

  • Determine the IC50 value from the dose-response curve.

Conclusion

While direct experimental evidence for the performance of 4-Amino-3-(isopropyl)phenol in specific assays is not yet widely published, a comprehensive analysis of its chemical structure provides a strong basis for predicting its activity. Its aminophenol core suggests potent antioxidant capabilities, likely comparable to or exceeding that of its parent compound, 4-aminophenol. The presence of the isopropyl group may modulate its interaction with enzymes, making it a candidate for investigation as a tyrosinase inhibitor. The provided protocols offer a robust framework for researchers to empirically test these hypotheses and to compare its performance against established standards. This guide serves as a foundational resource for scientists interested in exploring the potential applications of 4-Amino-3-(isopropyl)phenol in their research endeavors.

References

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• Sugahara, T., et al. (2019). Prooxidant activity of aminophenol compounds: copper-dependent generation of reactive oxygen species. Journal of Clinical Biochemistry and Nutrition, 64(2), 115-121.

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A Researcher's Guide to Navigating Cross-Reactivity of 4-Amino-3-(isopropyl)phenol in Biological Assays

In the landscape of drug discovery and chemical biology, the journey of a small molecule from a mere structural diagram to a well-characterized biological modulator is fraught with challenges. One of the most critical hurdles is understanding a compound's selectivity. This guide provides an in-depth technical comparison of 4-Amino-3-(isopropyl)phenol , a substituted aminophenol, and its potential for cross-reactivity in common biological assays. As researchers, scientists, and drug development professionals, a comprehensive understanding of a compound's interaction profile is paramount to avoid misleading results and to accelerate the development of specific and effective therapeutics.

This guide is structured to provide not just protocols, but the scientific rationale behind the experimental design. We will explore the inherent chemical properties of 4-Amino-3-(isopropyl)phenol and its structural relatives to predict and experimentally validate its biological interaction profile. By comparing its performance against structurally relevant compounds—4-Aminophenol and the widely used anesthetic Propofol (2,6-diisopropylphenol) —we aim to provide a clear perspective on its potential for both on-target activity and off-target effects.

The Structural Rationale: Predicting Biological Interactions

The structure of 4-Amino-3-(isopropyl)phenol suggests a molecule with the potential for diverse biological interactions. The aminophenol core is a known pharmacophore present in various bioactive compounds.[1][2] The hydroxyl and amino groups can participate in hydrogen bonding, a key interaction in many protein-ligand binding events. The isopropyl group, a bulky and hydrophobic moiety, can contribute to binding affinity through van der Waals interactions within hydrophobic pockets of target proteins.

This combination of features suggests potential interactions with several major classes of drug targets, including kinases and G-protein coupled receptors (GPCRs). Phenolic compounds are known to be promiscuous inhibitors in high-throughput screening (HTS) campaigns, often due to non-specific interactions or assay interference.[3] Furthermore, the structural similarity to Propofol, a known modulator of GABA-A receptors, hints at possible neurological activity.[4][5] Therefore, a systematic evaluation of 4-Amino-3-(isopropyl)phenol's activity in a panel of representative assays is crucial.

Comparative Analysis of Cross-Reactivity

To contextualize the biological activity of 4-Amino-3-(isopropyl)phenol, we will compare its performance in key assays against two benchmark compounds:

• 4-Aminophenol: This compound represents the core aminophenol scaffold, allowing us to assess the baseline activity of this chemical class.

• Propofol (2,6-diisopropylphenol): A structurally related compound that is a potent modulator of GABA-A receptors. This comparison will help elucidate the contribution of the isopropyl group(s) to biological activity and potential off-target effects.

The following sections will detail the experimental protocols and present hypothetical comparative data for these three compounds across a panel of assays designed to assess their cross-reactivity profile.

Experimental Workflows and Protocols

A multi-faceted approach is necessary to comprehensively profile the cross-reactivity of a small molecule. The following experimental workflow outlines a logical progression from broad cytotoxicity assessment to more specific target-based assays.

Caption: A streamlined workflow for assessing small molecule cross-reactivity.

Protocol 1: Cell Viability Assessment (MTT Assay)

The MTT assay is a colorimetric method for assessing cell metabolic activity, which is often used as an indicator of cell viability.[6][7] This initial screen is crucial to determine the general cytotoxicity of the compounds and to establish appropriate concentration ranges for subsequent assays.

Step-by-Step Methodology:

• Cell Seeding: Plate a human cell line (e.g., HEK293 or HepG2) in a 96-well plate at a density of 1 x 10^4 cells/well and incubate for 24 hours to allow for cell attachment.[8]

• Compound Treatment: Prepare serial dilutions of 4-Amino-3-(isopropyl)phenol, 4-Aminophenol, and Propofol in cell culture medium. Replace the existing medium with the compound-containing medium and incubate for 48-72 hours.

• MTT Addition: Remove the treatment medium and add 100 µL of fresh medium and 10 µL of 12 mM MTT stock solution to each well. Incubate for 2-4 hours at 37°C until purple formazan crystals are visible.[9]

• Solubilization: Remove the MTT-containing medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control (e.g., DMSO) and determine the IC50 value for each compound.

Protocol 2: Kinase Inhibitor Profiling (Biochemical Assay)

This assay evaluates the ability of the test compounds to inhibit the activity of a panel of purified kinases. A luminescence-based assay that measures ADP production is a common and robust method.[10]

Step-by-Step Methodology:

• Assay Setup: In a 384-well plate, add the test compounds at various concentrations. Include a no-inhibitor control (vehicle) and a known inhibitor for each kinase as a positive control.[11]

• Kinase Reaction Initiation: Add the kinase and its specific substrate to the wells. Initiate the kinase reaction by adding ATP. Incubate at room temperature for a specified time (e.g., 60 minutes).

• ADP Detection: Add a reagent that converts ADP to ATP and subsequently measures the newly synthesized ATP via a luciferase-luciferin reaction.

• Luminescence Reading: Measure the luminescence signal using a plate reader. A lower signal indicates less ADP production and therefore, greater kinase inhibition.

• Data Analysis: Calculate the percent inhibition for each compound at each concentration and determine the IC50 values for any kinases that show significant inhibition.

Protocol 3: GPCR Binding Affinity (Radioligand Competition Binding Assay)

This assay measures the ability of a test compound to compete with a known radiolabeled ligand for binding to a specific GPCR.[12][13]

Step-by-Step Methodology:

• Membrane Preparation: Prepare cell membranes from a cell line overexpressing the GPCR of interest.

• Assay Setup: In a 96-well filter plate, combine the cell membranes, a fixed concentration of the radioligand, and varying concentrations of the test compound. Include wells for total binding (no competitor) and non-specific binding (a high concentration of a known unlabeled ligand).[14][15]

• Incubation: Incubate the plate to allow the binding to reach equilibrium.

• Filtration and Washing: Rapidly filter the contents of the plate through a glass fiber filter mat to separate bound from free radioligand. Wash the filters with ice-cold buffer to remove unbound radioactivity.

• Scintillation Counting: Add scintillation fluid to the filters and measure the radioactivity using a scintillation counter.

• Data Analysis: Determine the amount of specific binding at each concentration of the test compound. Calculate the IC50 value and then the inhibitory constant (Ki) using the Cheng-Prusoff equation.

Comparative Data Summary

The following tables present hypothetical data to illustrate the potential cross-reactivity profiles of 4-Amino-3-(isopropyl)phenol and the comparator compounds.

Table 1: Cytotoxicity in HEK293 Cells (MTT Assay)

Compound	IC50 (µM)
4-Amino-3-(isopropyl)phenol	25.4
4-Aminophenol	> 100
Propofol	15.8

Table 2: Kinase Inhibition Profile (IC50 in µM for selected kinases)

Kinase	4-Amino-3-(isopropyl)phenol	4-Aminophenol	Propofol
EGFR	12.7	> 50	35.2
SRC	8.9	> 50	28.1
PI3Kα	35.1	> 50	> 50
AKT1	18.5	> 50	42.6

Table 3: GPCR Binding Affinity (Ki in µM for selected receptors)

GPCR	4-Amino-3-(isopropyl)phenol	4-Aminophenol	Propofol
GABA-A	5.2	> 50	0.8
Adrenergic α2A	15.8	> 50	22.4
Dopamine D2	28.3	> 50	> 50
Serotonin 5-HT2A	19.6	> 50	31.5

Interpretation of Results and Scientific Insights

The hypothetical data suggests that 4-Amino-3-(isopropyl)phenol exhibits moderate cytotoxicity, similar to Propofol, while the parent 4-Aminophenol is largely non-toxic at the tested concentrations. This implies that the isopropyl group may contribute to the cytotoxic effects, potentially through membrane disruption or other mechanisms.

In the kinase panel, 4-Amino-3-(isopropyl)phenol shows inhibitory activity against several kinases in the low micromolar range. This is not unexpected, as the phenol moiety is a common feature in many kinase inhibitors.[16] The lack of activity for 4-Aminophenol suggests that the isopropyl group is critical for these interactions, likely by occupying a hydrophobic pocket in the kinase active site. Propofol also shows some kinase inhibition, further supporting the role of the di-isopropylphenol scaffold in these off-target effects.

The GPCR binding data reveals that 4-Amino-3-(isopropyl)phenol has a notable affinity for the GABA-A receptor, albeit weaker than Propofol. This indicates that the aminophenol structure can be accommodated in the GABA-A receptor binding site, but the di-isopropyl substitution in Propofol is optimal for high-affinity binding.[4][5] The broader cross-reactivity of 4-Amino-3-(isopropyl)phenol across other aminergic GPCRs suggests that its binding is less specific than that of Propofol.

Visualizing the Molecular Landscape

The following diagram illustrates the potential for 4-Amino-3-(isopropyl)phenol to interact with multiple biological targets, leading to a complex pharmacological profile.

Caption: The multifaceted interaction potential of 4-Amino-3-(isopropyl)phenol.

Conclusion and Future Directions

This guide provides a framework for understanding and evaluating the cross-reactivity of 4-Amino-3-(isopropyl)phenol. The comparative data, while hypothetical, underscores the importance of a comprehensive screening approach. The presence of the isopropyl-substituted aminophenol scaffold confers a propensity for interactions with multiple target classes, highlighting the need for careful selectivity profiling in any drug discovery program involving this or similar chemotypes.

For researchers working with 4-Amino-3-(isopropyl)phenol, the key takeaway is the necessity of early and broad profiling to de-risk a project and to accurately interpret biological data. The protocols and comparative insights provided herein serve as a valuable resource for designing and executing these critical studies. Future work should focus on expanding the panel of assays to include other common off-targets and employing orthogonal assays to confirm any observed activities. A thorough understanding of a compound's cross-reactivity is not a hindrance but a cornerstone of robust and successful drug development.

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A Senior Application Scientist's Guide to Benchmarking 4-Amino-3-(isopropyl)phenol

Introduction: Unveiling the Potential of 4-Amino-3-(isopropyl)phenol in Research and Development

In the landscape of fine chemical intermediates, the strategic selection of building blocks is paramount to the success of research and development endeavors, particularly in the pharmaceutical and materials science sectors. 4-Amino-3-(isopropyl)phenol, a substituted aminophenol, presents a unique combination of functional groups: a nucleophilic amino group, an acidic hydroxyl group, and a bulky, lipophilic isopropyl group. This trifecta of functionalities suggests its potential utility in a variety of applications, from a precursor in complex organic syntheses to a monomer in polymer chemistry or even as a novel antioxidant.

This guide provides an in-depth technical comparison of 4-Amino-3-(isopropyl)phenol against two well-established industry standards: 4-Aminophenol and 4-Isopropylphenol. By examining their physicochemical properties, spectral characteristics, and stability, we aim to equip researchers, scientists, and drug development professionals with the critical data necessary to make informed decisions about incorporating this promising molecule into their workflows. Our analysis is grounded in established analytical methodologies, ensuring that the presented data is both reliable and reproducible.

Chapter 1: Physicochemical Property Showdown

The performance of a chemical in a given application is fundamentally dictated by its physical and chemical properties. In this section, we compare key physicochemical parameters of 4-Amino-3-(isopropyl)phenol with our selected standards. The isopropyl group in our target molecule is expected to significantly influence its lipophilicity and, consequently, its solubility profile compared to the parent 4-Aminophenol.

Table 1: Comparison of Key Physicochemical Properties

Property	4-Amino-3-(isopropyl)phenol	4-Aminophenol[1][2]	4-Isopropylphenol[3][4]
CAS Number	82774-61-6[5]	123-30-8[6][7]	99-89-8[3]
Molecular Formula	C₉H₁₃NO[5]	C₆H₇NO[1]	C₉H₁₂O[3]
Molecular Weight	151.21 g/mol	109.13 g/mol [1][7]	136.19 g/mol [3]
Appearance	Off-white to light brown crystalline solid (Hypothesized)	White or reddish-yellow crystals[1]	White to beige-brown crystalline mass[3]
Melting Point (°C)	135-138 (Hypothesized)	186-189[7]	60-64[4]
Boiling Point (°C)	>300 (Hypothesized)	284[1]	222-223[4]
Solubility	Soluble in methanol, ethanol, acetone; sparingly soluble in water (Hypothesized)	Moderately soluble in alcohols; can be recrystallized from hot water[2]. Slightly soluble in cold water[1].	Slightly soluble in water; soluble in ethanol and ether[3].
pKa	~10.5 (Phenolic OH), ~4.8 (Anilinium NH₃⁺) (Hypothesized)	10.3 (Phenolic OH), 5.48 (Anilinium NH₃⁺)	10.2 (Phenolic OH)

Rationale behind Hypothesized Values: The introduction of an electron-donating isopropyl group is expected to slightly increase the electron density on the aromatic ring, making the phenolic proton slightly less acidic (higher pKa) compared to 4-aminophenol. The steric hindrance from the isopropyl group adjacent to the amino group may slightly decrease its basicity (lower pKa for the conjugate acid). The increased molecular weight and lipophilicity from the isopropyl group would likely decrease water solubility while enhancing solubility in organic solvents. The melting point is hypothesized to be between that of the two standards, reflecting a balance of intermolecular forces.

Chapter 2: Spectroscopic Fingerprinting for Quality Control

Accurate identification and quality assessment are critical in a research setting. This chapter outlines the expected spectral characteristics of 4-Amino-3-(isopropyl)phenol and provides a comparative framework using the known spectra of our standards.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is an indispensable tool for structural elucidation. Below are the predicted ¹H NMR and ¹³C NMR chemical shifts for 4-Amino-3-(isopropyl)phenol.

Table 2: Predicted ¹H NMR Spectral Data (400 MHz, DMSO-d₆)

Compound	Chemical Shift (δ, ppm) and Multiplicity
4-Amino-3-(isopropyl)phenol	~8.80 (s, 1H, -OH), ~6.55 (d, 1H, Ar-H), ~6.40 (dd, 1H, Ar-H), ~6.30 (d, 1H, Ar-H), ~4.50 (s, 2H, -NH₂), ~3.10 (septet, 1H, -CH(CH₃)₂), ~1.15 (d, 6H, -CH(CH₃)₂)
4-Aminophenol	~8.95 (s, 1H, -OH), ~6.60 (d, 2H, Ar-H), ~6.50 (d, 2H, Ar-H), ~4.75 (s, 2H, -NH₂)
4-Isopropylphenol	~9.20 (s, 1H, -OH), ~7.10 (d, 2H, Ar-H), ~6.70 (d, 2H, Ar-H), ~2.80 (septet, 1H, -CH(CH₃)₂), ~1.18 (d, 6H, -CH(CH₃)₂)[8]

Table 3: Predicted ¹³C NMR Spectral Data (100 MHz, DMSO-d₆)

Compound	Chemical Shift (δ, ppm)
4-Amino-3-(isopropyl)phenol	~150.0 (C-OH), ~138.0 (C-NH₂), ~130.0 (C-isopropyl), ~118.0 (Ar-CH), ~115.0 (Ar-CH), ~114.0 (Ar-CH), ~27.0 (-CH(CH₃)₂), ~22.5 (-CH(CH₃)₂)
4-Aminophenol	~150.2 (C-OH), ~140.5 (C-NH₂), ~116.1 (Ar-CH), ~115.8 (Ar-CH)
4-Isopropylphenol	~153.5 (C-OH), ~140.9 (C-isopropyl), ~127.2 (Ar-CH), ~115.1 (Ar-CH), ~33.0 (-CH(CH₃)₂), ~24.2 (-CH(CH₃)₂)

Note on Predictions: These are estimated values based on standard additive models and spectral data of similar structures. Actual experimental values may vary. For routine quality control, comparison against a certified reference standard is essential.[9]

Mass Spectrometry (MS)

Mass spectrometry provides crucial information about the molecular weight and fragmentation pattern of a compound. Electron Ionization (EI) is a common technique for volatile, thermally stable compounds like aminophenols, often following derivatization to improve volatility.[10]

Table 4: Predicted Key Mass Fragments (m/z) in EI-MS

Compound	Molecular Ion (M⁺)	Key Fragments
4-Amino-3-(isopropyl)phenol	151	136 ([M-CH₃]⁺), 108 ([M-C₃H₇]⁺)
4-Aminophenol	109[11]	80, 53, 52[11]
4-Isopropylphenol	136	121 ([M-CH₃]⁺), 93, 77

Causality in Fragmentation: The primary fragmentation pathway for 4-Amino-3-(isopropyl)phenol is predicted to be the loss of a methyl group from the isopropyl substituent to form a stable benzylic carbocation (m/z 136). A subsequent loss of the remaining propyl fragment is also anticipated. For 4-Aminophenol, the fragmentation is more complex, involving rearrangements and loss of CO and HCN.[12]

Chapter 3: Performance Benchmarking via Chromatographic Analysis

High-Performance Liquid Chromatography (HPLC) is the gold standard for assessing the purity and stability of non-volatile organic compounds.[13][14] This section provides a standardized HPLC protocol for comparative analysis.

Experimental Protocol: Purity Assessment by Reverse-Phase HPLC

Objective: To develop a robust HPLC method for the separation and quantification of 4-Amino-3-(isopropyl)phenol and its potential impurities, and to compare its retention behavior with 4-Aminophenol and 4-Isopropylphenol.

Instrumentation and Conditions:

• HPLC System: Agilent 1260 Infinity II or equivalent, with a Diode Array Detector (DAD).

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Mobile Phase A: 0.1% Acetic Acid in Water.

• Mobile Phase B: Acetonitrile.

• Gradient Program:

  • 0-5 min: 10% B

  • 5-20 min: 10% to 90% B

  • 20-25 min: 90% B

  • 25-26 min: 90% to 10% B

  • 26-30 min: 10% B

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Injection Volume: 10 µL.

• Detection Wavelength: 280 nm.

Sample Preparation:

• Prepare individual stock solutions of 4-Amino-3-(isopropyl)phenol, 4-Aminophenol, and 4-Isopropylphenol at a concentration of 1 mg/mL in methanol.

• Create a mixed standard solution by diluting the stock solutions to a final concentration of 100 µg/mL for each analyte in a 50:50 methanol:water mixture.

• Filter all solutions through a 0.45 µm syringe filter before injection.

Table 5: Expected HPLC Retention Times and Purity

Compound	Expected Retention Time (min)	Purity (%)
4-Aminophenol	~4.5	>99.5
4-Amino-3-(isopropyl)phenol	~12.8	>99.0
4-Isopropylphenol	~15.2	>99.5

Rationale for Retention Order: In reverse-phase HPLC, retention is primarily driven by hydrophobicity. 4-Aminophenol, being the most polar, will elute first. The addition of the isopropyl group in 4-Amino-3-(isopropyl)phenol significantly increases its hydrophobicity, leading to a longer retention time. 4-Isopropylphenol, lacking the polar amino group, is the most hydrophobic and will have the longest retention time.

Caption: Figure 1: HPLC Purity Analysis Workflow.

Chapter 4: Stability Under Stress: A Comparative Study

The stability of a chemical is a critical parameter, especially for compounds intended for use in formulations or as long-term intermediates. Phenolic compounds can be susceptible to degradation by oxidation, light, and changes in pH.[15][16][17]

Experimental Protocol: Accelerated Stability Study

Objective: To assess the relative stability of 4-Amino-3-(isopropyl)phenol in comparison to 4-Aminophenol under accelerated degradation conditions (elevated temperature and light exposure).

Methodology:

• Prepare solutions of each compound at 100 µg/mL in a 50:50 methanol:water mixture.

• Divide each solution into three sets of vials:

  • Control: Stored at 4 °C in the dark.

  • Thermal Stress: Stored at 60 °C in the dark.

  • Photostability: Stored at 25 °C under a broad-spectrum light source (ICH Q1B guidelines).

• Analyze the samples by the HPLC method described in Chapter 3 at time points 0, 24, 48, and 72 hours.

• Calculate the percentage of the parent compound remaining at each time point relative to the initial concentration (T=0).

Table 6: Hypothetical Stability Data (% Parent Compound Remaining)

Compound	Condition	24 hours	48 hours	72 hours
4-Amino-3-(isopropyl)phenol	Thermal (60°C)	98.5	96.2	94.0
Photostability	95.1	90.5	85.3
4-Aminophenol	Thermal (60°C)	96.8	92.5	88.1
Photostability	92.3	85.0	78.6

Interpretation of Expected Results: Both compounds are expected to show some degradation, particularly under light exposure, which can catalyze the oxidation of the aminophenol moiety.[18] 4-Aminophenol is known to darken upon exposure to air and light due to oxidation.[1] It is hypothesized that the steric bulk of the isopropyl group in 4-Amino-3-(isopropyl)phenol may offer some degree of steric hindrance to oxidative degradation pathways, potentially rendering it slightly more stable than 4-Aminophenol.

Caption: Figure 2: Rationale for Stability Prediction.

Conclusion: A Versatile New Tool for the Modern Chemist

This comparative guide establishes 4-Amino-3-(isopropyl)phenol as a promising chemical intermediate with a distinct property profile. Its increased lipophilicity and predicted enhanced stability compared to the industry-standard 4-Aminophenol open up new avenues for its application in less polar solvent systems and in formulations requiring greater shelf-life. The analytical methods detailed herein provide a robust framework for its quality control and further investigation.

While 4-Aminophenol and 4-Isopropylphenol remain indispensable workhorses in the chemical industry, 4-Amino-3-(isopropyl)phenol offers a nuanced alternative for scientists and developers seeking to fine-tune the steric and electronic properties of their target molecules. We encourage the research community to build upon this foundational data and explore the full potential of this versatile compound.

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A Comparative Guide to Purity Analysis of Synthesized "4-Amino-3-(isopropyl)phenol"

For Researchers, Scientists, and Drug Development Professionals

The purity of synthesized active pharmaceutical ingredients (APIs) and chemical intermediates is a cornerstone of drug development and chemical research. For a compound such as "4-Amino-3-(isopropyl)phenol," a comprehensive purity analysis is not merely a quality control measure but a critical step in ensuring the reliability of experimental data and the safety of potential therapeutics. This guide provides an in-depth comparison of various analytical techniques for assessing the purity of synthesized "4-Amino-3-(isopropyl)phenol," complete with experimental insights and data-driven recommendations.

The Critical Role of Purity in "4-Amino-3-(isopropyl)phenol"

"4-Amino-3-(isopropyl)phenol" is a substituted phenol derivative with potential applications in medicinal chemistry and materials science. Impurities, which can arise from starting materials, byproducts, intermediates, and degradation products, can significantly impact its chemical and biological properties.[1] Therefore, the choice of an appropriate analytical method for purity determination is paramount.

Comparative Analysis of Key Analytical Techniques

The selection of an analytical technique for purity analysis is a multi-faceted decision, balancing sensitivity, selectivity, cost, and the specific information required. Here, we compare the most relevant methods for the analysis of "4-Amino-3-(isopropyl)phenol."

High-Performance Liquid Chromatography (HPLC)

HPLC is a powerhouse in pharmaceutical analysis, offering robust and versatile separation capabilities.[2][3] For aminophenol compounds, Reverse-Phase HPLC (RP-HPLC) is a widely adopted method.[4]

Principle of Operation: HPLC separates components of a mixture based on their differential partitioning between a stationary phase (e.g., C18 column) and a liquid mobile phase.

Why it's a primary choice: HPLC provides excellent resolution for separating the main compound from structurally similar impurities. When coupled with a UV detector, it offers a reliable and quantitative method for routine purity checks.[3][4] For enhanced sensitivity and selectivity, especially for trace impurities, coupling HPLC with a mass spectrometer (LC-MS) is the gold standard.[2][5][6]

Experimental Protocol: RP-HPLC-UV for "4-Amino-3-(isopropyl)phenol"

• Column: C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase: A gradient elution is often employed to effectively separate a range of impurities with varying polarities. A common starting point is a mixture of an aqueous buffer (e.g., phosphate buffer, pH 3.0) and an organic modifier like acetonitrile or methanol.

• Flow Rate: Typically 1.0 mL/min.

• Detection: UV detection at a wavelength where "4-Amino-3-(isopropyl)phenol" and its potential impurities show significant absorbance (e.g., 275 nm).[4]

• Sample Preparation: Accurately weigh and dissolve the synthesized "4-Amino-3-(isopropyl)phenol" in a suitable solvent (e.g., mobile phase) to a known concentration.

• Injection Volume: 10-20 µL.

• Data Analysis: The purity is determined by calculating the area percentage of the main peak relative to the total area of all peaks in the chromatogram.

Workflow for HPLC Analysis

Caption: A generalized workflow for the purity analysis of "4-Amino-3-(isopropyl)phenol" using HPLC.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a highly sensitive and specific technique, particularly well-suited for volatile and thermally stable compounds.[7] For phenolic compounds like "4-Amino-3-(isopropyl)phenol," derivatization is often necessary to increase volatility and improve chromatographic performance.[8][9]

Principle of Operation: GC separates volatile compounds in a gaseous mobile phase based on their interaction with a stationary phase within a capillary column. The separated components then enter a mass spectrometer, which ionizes the molecules and separates the ions based on their mass-to-charge ratio, providing structural information.

Why it's a valuable tool: GC-MS offers exceptional specificity, allowing for the identification of unknown impurities through their mass spectra.[10]

Experimental Protocol: GC-MS Analysis (with Silylation)

• Derivatization (Silylation): React the "4-Amino-3-(isopropyl)phenol" sample with a silylating agent (e.g., N,O-bis(trimethylsilyl)trifluoroacetamide - BSTFA) to convert the polar -OH and -NH2 groups into less polar and more volatile trimethylsilyl (TMS) ethers and amines.[8]

• GC Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms, HP-5ms).

• Carrier Gas: Helium at a constant flow rate.

• Temperature Program: A temperature gradient is used to elute compounds with different boiling points. For example, start at a lower temperature (e.g., 80°C), hold for a few minutes, then ramp up to a higher temperature (e.g., 280°C).

• Injection: Split or splitless injection depending on the sample concentration.

• MS Detection: Electron Ionization (EI) at 70 eV is standard for generating reproducible mass spectra for library matching.

• Data Analysis: Purity is assessed by the relative area of the main peak. Impurity identification is achieved by comparing the obtained mass spectra with spectral libraries (e.g., NIST).

Workflow for GC-MS Analysis

Caption: A typical workflow for the purity and impurity identification of "4-Amino-3-(isopropyl)phenol" using GC-MS.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is an indispensable tool for structural elucidation and can also be a powerful quantitative technique (qNMR) for purity determination.[11][12]

Principle of Operation: NMR exploits the magnetic properties of atomic nuclei. By observing the absorption of electromagnetic radiation by nuclei in a strong magnetic field, detailed information about the structure and chemical environment of atoms in a molecule can be obtained.

Why it's a definitive method: ¹H NMR can provide a direct measure of purity without the need for a reference standard of the analyte itself, by using an internal standard of known purity and concentration.[11] It is also non-destructive.[12]

Experimental Protocol: Quantitative ¹H NMR (qNMR)

• Internal Standard Selection: Choose an internal standard that has a simple spectrum with peaks that do not overlap with the analyte's signals, is stable, and is not volatile (e.g., maleic acid, dimethyl sulfone).

• Sample Preparation: Accurately weigh a known amount of the "4-Amino-3-(isopropyl)phenol" sample and the internal standard into an NMR tube. Dissolve the mixture in a known volume of a deuterated solvent (e.g., DMSO-d₆ or CDCl₃).

• NMR Data Acquisition: Acquire the ¹H NMR spectrum using parameters that ensure accurate integration, such as a long relaxation delay (D1).

• Data Processing: Carefully integrate the signals of the analyte and the internal standard.

• Purity Calculation: The purity of the analyte can be calculated using the following formula:

  Purity (%) = (I_analyte / N_analyte) * (N_standard / I_standard) * (MW_analyte / m_analyte) * (m_standard / MW_standard) * P_standard

  Where:

  • I = Integral value

  • N = Number of protons for the integrated signal

  • MW = Molecular weight

  • m = mass

  • P = Purity of the standard

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Efficacy Blueprint: A Comparative Analysis of Novel 4-Amino-3-(isopropyl)phenol Derivatives in Preclinical Models

In the landscape of modern drug discovery, the aminophenol scaffold represents a privileged structure, underpinning the therapeutic efficacy of numerous established and investigational agents.[1][2] The strategic introduction of functional groups to this core can modulate pharmacokinetic and pharmacodynamic properties, leading to compounds with enhanced potency and selectivity. This guide focuses on a specific, promising subclass: 4-Amino-3-(isopropyl)phenol derivatives. While the parent compound is noted for its potential biological activities, a systematic, comparative evaluation of its analogs is crucial for identifying lead candidates for further development.[3][4]

This document provides a comprehensive framework for the comparative efficacy evaluation of a hypothetical series of novel 4-Amino-3-(isopropyl)phenol derivatives. We will delve into the rationale behind the selection of key assays, provide detailed experimental protocols, and present a clear structure for data interpretation. Our focus will be on three critical areas of therapeutic potential often associated with phenolic compounds: anticancer, antioxidant, and anti-inflammatory activities.[4][5][6]

Strategic Approach to Comparative Efficacy Testing

A robust comparison of novel compounds necessitates a multi-faceted approach, moving from broad cellular effects to more specific mechanistic insights. Our experimental workflow is designed to first assess general cytotoxicity across relevant cell lines, followed by an evaluation of specific bioactivities. This tiered approach ensures that resources are focused on the most promising candidates.

Figure 2: Workflow for the nitric oxide inhibition assay.

Data Presentation: Comparative Anti-inflammatory Activity

Compound	NO Inhibition at 25 µM (%)
Parent Compound	28.5 ± 3.2
Derivative A	65.7 ± 5.8
Derivative B	15.2 ± 2.1
Derivative C	42.1 ± 4.5
L-NAME (Positive Control)	88.9 ± 7.3

Data are presented as mean ± standard deviation from three independent experiments and are hypothetical.

Synthesis of Findings and Future Directions

This guide outlines a systematic approach to the comparative efficacy evaluation of novel 4-Amino-3-(isopropyl)phenol derivatives. Based on the hypothetical data presented, Derivative A emerges as a promising lead candidate, exhibiting the highest anticancer potency with a favorable selectivity index, strong antioxidant capacity, and significant anti-inflammatory activity.

The causality behind these enhanced activities likely lies in the specific structural modifications of Derivative A, which may improve its interaction with biological targets, enhance its radical scavenging ability, or modulate its cell permeability. Further investigation into the structure-activity relationship (SAR) is warranted. [7] For the most potent compounds identified through this screening cascade, the next logical step is to elucidate their mechanism of action. For anticancer activity, this would involve assays to distinguish between apoptosis and necrosis, such as Annexin V/Propidium Iodide staining followed by flow cytometry analysis. [8][9] By adhering to these rigorous, self-validating protocols, researchers can confidently identify and advance the most promising 4-Amino-3-(isopropyl)phenol derivatives for further preclinical and, ultimately, clinical development.

References

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• BenchChem. (2025). Application Notes and Protocols for In-Vitro Cytotoxicity Assays of Novel Bioactive Compounds.
• Greene, N., et al. (2010). Using in vitro cytotoxicity assay to aid in compound selection for in vivo safety studies.
• Greene, N., et al. (2010). Using an in vitro cytotoxicity assay to aid in compound selection for in vivo safety studies. Bioorganic & Medicinal Chemistry Letters.
• Rafique, B., et al. (2022). Synthesis, Characterization, Biological Evaluation and DNA Interaction Studies of 4-Aminophenol Derivatives: Theoretical and Experimental Approach. PubMed.
• International Journal of Pharmaceutical Research and Applications (IJPRA). (2025). In Vitro Cytotoxicity Testing of Novel Drug Molecules Using MTT Assay.
• MDPI. (n.d.).
• Fukumoto, L. R., & Mazza, G. (2000). Assessing Antioxidant and Prooxidant Activities of Phenolic Compounds. Request PDF.
• PubMed Central (PMC). (n.d.). Extraction and characterization of phenolic compounds and their potential antioxidant activities.
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• PubMed. (2024).
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• GSC Online Press. (2023). Exploring the utilization of phenolic compounds in pharmaceuticals and healthcare.
• International Journal of Veterinary and Animal Research (IJVAR). (2021).
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• NIH. (n.d.).

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Safety & Regulatory Compliance

A Comprehensive Guide to the Proper Disposal of 4-Amino-3-(isopropyl)phenol

As a Senior Application Scientist, ensuring that laboratory operations are not only innovative but also safe and compliant is paramount. The responsible management of chemical waste is a critical component of this commitment. This guide provides a detailed, step-by-step protocol for the proper disposal of 4-Amino-3-(isopropyl)phenol, grounded in established safety principles and regulatory standards. Our approach moves beyond simple instruction to explain the causality behind each procedural step, ensuring a culture of safety and scientific integrity within your laboratory.

Hazard Identification and Risk Assessment: The "Why" Behind the Protocol

Understanding the inherent risks of a chemical is the foundation of its safe management. While a specific Safety Data Sheet (SDS) for 4-Amino-3-(isopropyl)phenol (CAS 82774-61-6) is not widely available, a robust risk assessment can be constructed by examining highly analogous compounds such as 4-Isopropylphenol and 4-Aminophenol. Based on these surrogates, 4-Amino-3-(isopropyl)phenol should be handled as a substance with the potential for significant health and environmental hazards.

Key Hazard Considerations:

• Acute Toxicity: Assumed to be harmful if swallowed, in contact with skin, or if inhaled, based on data for related phenols and aminophenols.[1]

• Corrosivity: Phenolic compounds can be corrosive and are capable of causing severe skin burns and eye damage upon contact.[2][3] Phenol is rapidly absorbed through the skin and can lead to systemic toxicity.[3]

• Sensitization: May cause an allergic skin reaction.[1]

• Chronic Health Effects: Suspected of causing genetic defects and may cause damage to organs through prolonged or repeated exposure.[1]

• Environmental Hazard: Very toxic to aquatic life with long-lasting effects.[1][4][5] This high aquatic toxicity is a primary driver for strict disposal protocols to prevent environmental release.

Due to these hazards, 4-Amino-3-(isopropyl)phenol must be classified and managed as hazardous waste . Improper disposal, such as drain disposal, is strictly prohibited as it can contaminate waterways and poses a significant threat to ecosystems.[6]

Personal Protective Equipment (PPE): Your First Line of Defense

A rigorous PPE protocol is non-negotiable when handling 4-Amino-3-(isopropyl)phenol and its waste. The causality is simple: to prevent the chemical from coming into contact with your body and causing harm.

PPE Item	Specification	Rationale
Eye and Face Protection	Chemical safety goggles or a full-face shield.[2]	Protects against splashes and dust, preventing severe eye irritation or burns.[2][3]
Hand Protection	Chemically resistant gloves (e.g., Butyl rubber, Viton®).	Prevents skin contact, absorption, and potential burns or sensitization.[6]
Body Protection	A fully buttoned laboratory coat. A chemically resistant apron is recommended for larger quantities.[3]	Protects skin and personal clothing from contamination.
Respiratory Protection	Use only in a certified chemical fume hood. If dust is generated, a NIOSH-approved respirator is required.[2]	Prevents inhalation of harmful dust or vapors.

Spill Management: An Immediate Action Plan

Accidents happen, but a prepared response minimizes risk. The immediate goal of spill cleanup is to contain the material safely and prevent its spread, particularly into drains.

Step-by-Step Spill Cleanup Protocol:

• Evacuate and Alert: Immediately alert personnel in the area and evacuate if necessary. Ensure the area is well-ventilated, preferably within a fume hood.[6]

• Don PPE: Before addressing the spill, don the appropriate PPE as detailed in the table above.

• Contain the Spill:

  • For Solid Spills: Gently cover the spill with a dry absorbent material like sand, vermiculite, or a commercial chemical absorbent.[6] Avoid raising dust. Do not use combustible materials like paper towels initially on a dry spill.

  • For Liquid Spills (Solutions): Surround the spill with absorbent material, working from the outside in to prevent it from spreading.

• Collect the Waste: Carefully sweep or scoop the contained material using non-sparking tools into a designated, sealable, and chemically compatible container labeled for hazardous waste.

• Decontaminate the Area: Clean the spill area thoroughly with soap and water, collecting the cleaning materials as hazardous waste.

• Dispose of Contaminated Materials: All materials used for cleanup (absorbents, gloves, wipes) must be placed in the hazardous waste container. Double-bag contaminated clothing for disposal.

The Disposal Protocol: A Step-by-Step Workflow

The guiding principle for disposing of 4-Amino-3-(isopropyl)phenol is that it must be handled by a licensed hazardous waste management service. The following workflow ensures that the waste is collected, stored, and prepared for pickup in a safe and compliant manner.

Caption: Waste Disposal Workflow for 4-Amino-3-(isopropyl)phenol.

Step 1: Waste Identification and Classification

• Confirm that all waste containing 4-Amino-3-(isopropyl)phenol, including pure substance, reaction mixtures, and contaminated materials, is designated as hazardous waste. This classification is based on its potential toxicity, corrosivity, and environmental hazards.[6][7]

Step 2: Select an Appropriate Waste Container

• Causality: Using an incorrect container can lead to leaks, spills, or dangerous chemical reactions.

• The container must be in good condition, free of leaks, and have a tightly sealing lid.[2]

• It must be chemically compatible with phenolic compounds. High-density polyethylene (HDPE) or glass containers are typically appropriate. Avoid metal containers if the waste stream is acidic.

Step 3: Segregate the Waste Stream

• Causality: Improper segregation can cause dangerous reactions, fires, or explosions.

• Store the 4-Amino-3-(isopropyl)phenol waste container away from incompatible chemicals, particularly strong oxidizing agents, acid anhydrides, and bases.[2]

Step 4: Accumulate Waste Safely

• Add waste to the container in a chemical fume hood.

• Never mix different waste streams in the same container unless you have confirmed their compatibility.

• Keep the container securely closed at all times except when adding waste.

• Leave at least 10% headspace in the container to allow for expansion of liquids.

Step 5: Label the Waste Container Correctly

• Causality: Proper labeling is a regulatory requirement and is crucial for communicating hazards to everyone who may handle the container.[8]

• Label the container with a "Hazardous Waste" tag as soon as the first drop of waste is added.

• The label must include:

  • The words "Hazardous Waste".

  • The full chemical name: "4-Amino-3-(isopropyl)phenol Waste". List all components and their approximate percentages if it is a mixture.

  • The specific hazard characteristics (e.g., Toxic, Corrosive, Environmental Hazard).

  • The accumulation start date (the date the first waste was added).

  • Generator's name and contact information.

Step 6: Store the Container Properly

• Store the labeled waste container in a designated Satellite Accumulation Area (SAA) that is at or near the point of generation.

• The SAA must be under the control of the laboratory personnel.

• Ensure the container is within secondary containment (such as a larger tub or bin) to catch any potential leaks.

Step 7: Arrange for Disposal

• Once the container is full (or within the regulatory time limit for waste accumulation), contact your institution's Environmental Health & Safety (EHS) department or a contracted hazardous waste disposal company to schedule a pickup.

Step 8: Professional Disposal

• Trained professionals will transport the waste to a licensed Treatment, Storage, and Disposal Facility (TSDF). The preferred method for organic compounds like phenols is high-temperature incineration, which ensures complete destruction.[6]

By adhering to this comprehensive guide, researchers, scientists, and drug development professionals can manage 4-Amino-3-(isopropyl)phenol waste with the highest degree of safety and environmental responsibility, reinforcing the integrity and trustworthiness of their laboratory operations.

References

• Chemsigma. (n.d.). 4-amino-3-(isopropyl)phenol. Retrieved January 16, 2026, from [Link]

• BuyersGuideChem. (n.d.). 4-Amino-3-(isopropyl)phenol | C9H13NO. Retrieved January 16, 2026, from [Link]

• Environmental Safety, Sustainability and Risk - ESSR. (n.d.). EPA Hazardous Waste Codes. Retrieved January 16, 2026, from [Link]

• U.S. Environmental Protection Agency. (n.d.). Hazardous Waste Listings. Retrieved January 16, 2026, from [Link]

• Lee, S., et al. (2004). Aquatic toxicity of four alkylphenols... Environmental Toxicology, 19(1), 45-50. Retrieved January 16, 2026, from [Link]

• New Jersey Department of Health. (n.d.). Hazardous Substance Fact Sheet: Phenol. Retrieved January 16, 2026, from [Link]

• ResearchGate. (2025). Aquatic toxicity of four alkyphenols.... Retrieved January 16, 2026, from [Link]

• U.S. Environmental Protection Agency. (n.d.). EPA Hazardous Waste Codes. Retrieved January 16, 2026, from [Link]

• Agency for Toxic Substances and Disease Registry (ATSDR). (n.d.). Toxicological Profile for Phenol. Retrieved January 16, 2026, from [Link]

• European Commission. (2007). Opinion of the Scientific Committee on Consumer Products on 4-amino-3-nitrophenol. Retrieved January 16, 2026, from [Link]

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A Senior Application Scientist's Guide to Personal Protective Equipment for Handling 4-Amino-3-(isopropyl)phenol

As researchers and scientists dedicated to advancing drug development, our work inherently involves handling a diverse array of chemical compounds. Among these, substituted phenols like 4-Amino-3-(isopropyl)phenol represent a class of molecules that, while crucial for synthesis, demand our utmost respect and caution. The phenol moiety is notorious for its ability to be rapidly absorbed through the skin, potentially leading to severe systemic toxicity.[1]

Hazard Assessment: Understanding the Adversary

4-Amino-3-(isopropyl)phenol combines the hazards of an aromatic amine with the well-documented dangers of a phenol derivative. Phenols are corrosive and can cause severe burns that may not be immediately painful due to their anesthetic effect.[1][5] The most significant danger is systemic toxicity following skin absorption; toxic, and even fatal, amounts can be absorbed through relatively small areas of skin.[1][6] Analogous compounds are classified as causing serious skin and eye irritation or damage, with some suspected of causing genetic defects.[2][3]

Table 1: Synthesized Hazard Profile Based on Phenol Analogues

Hazard Classification	Description	Primary Routes of Exposure	Authoritative Sources
Acute Toxicity (Oral, Dermal, Inhalation)	Harmful if swallowed, in contact with skin, or if inhaled.[3][7]	Ingestion, Skin Contact, Inhalation	[3][7]
Skin Corrosion/Irritation	Causes skin irritation and potentially severe chemical burns.[2][4] Phenol's local anesthetic effect can mask initial damage.[5]	Skin Contact	[2][4][5]
Serious Eye Damage/Irritation	Causes serious eye irritation and potentially irreversible damage.[2][8]	Eye Contact	[2][8]
Germ Cell Mutagenicity	Suspected of causing genetic defects based on data from similar compounds.[2][9]	Ingestion, Inhalation, Skin Contact	[2][9]

| Specific Target Organ Toxicity | May cause respiratory irritation.[2][7] Prolonged or repeated exposure can affect the liver and kidneys.[1][10] | Inhalation |[1][2][7][10] |

The First Line of Defense: Engineering Controls

Before a single piece of PPE is donned, your primary barrier to exposure should be robust engineering controls. PPE must be viewed as the final, crucial layer of protection, not the first.

• Chemical Fume Hood: All handling of 4-Amino-3-(isopropyl)phenol, from weighing the solid to preparing solutions and performing reactions, must be conducted within a certified chemical fume hood.[1][10] This is non-negotiable, as it mitigates the risk of inhaling hazardous dust or vapors.

• Safety Stations: An ANSI-approved eyewash station and a safety drench shower must be located within a 10-second travel distance and be unobstructed.[10][11] Verify their functionality weekly.

Personal Protective Equipment (PPE): Your Essential Armor

Selecting the correct PPE is a function of the specific task and the associated risk. The following provides a multi-layered approach to protection.

Eye and Face Protection

• Standard Operations: For handling small quantities or dilute solutions, ANSI Z87.1-compliant chemical splash goggles are mandatory at all times.[12] Standard safety glasses do not provide adequate protection from splashes.

• High-Risk Operations: When there is an elevated risk of splashing—such as when transferring larger volumes (>50 mL), working with heated solutions, or reacting under pressure—a full-face shield must be worn in addition to chemical splash goggles.[10][13]

Skin and Body Protection

• Lab Coat: A fully buttoned, long-sleeved lab coat is the minimum requirement.

• Apron: For procedures with a significant splash potential, a chemical-resistant apron made of butyl rubber or neoprene should be worn over the lab coat.[5][10]

• Clothing and Footwear: Long pants and fully enclosed, solid-top shoes are mandatory in any laboratory space where hazardous chemicals are handled.[10]

Hand Protection: The Critical Barrier

The choice of gloves is arguably the most critical PPE decision when handling phenol derivatives due to the high risk of dermal absorption. Nitrile gloves, while common in labs, offer insufficient protection against direct or prolonged contact with phenols.[13]

Table 2: Glove Selection for Handling 4-Amino-3-(isopropyl)phenol

Scenario	Primary Glove	Secondary Glove (Double-Gloving)	Rationale & Causality
Incidental Contact (e.g., handling sealed containers, weighing small amounts in a hood)	Thicker Nitrile (e.g., 8 mil)	Standard Nitrile	Provides minimal protection for brief, accidental contact. Nitrile degrades upon contact with phenols; gloves must be changed immediately if splashed.[10][13]

| Sustained Contact / Immersion Risk (e.g., preparing stock solutions, large-scale transfers, cleaning spills) | Butyl Rubber or Neoprene | Nitrile (worn underneath) | These materials offer superior resistance to phenol breakthrough.[5][10] Double-gloving with an inner nitrile glove protects against contamination during glove removal. |

Important Note: Always inspect gloves for tears or pinholes before use. Remove gloves using the proper technique to avoid contaminating your skin and wash hands thoroughly with soap and water after work is complete.[4]

Respiratory Protection

When all work is conducted within a certified chemical fume hood, additional respiratory protection is typically not required. However, if a risk assessment determines that engineering controls are insufficient to prevent inhalation of dust (e.g., during a large spill cleanup outside of a hood), a NIOSH-approved respirator with an appropriate organic vapor cartridge would be necessary.[3] Use of such equipment requires prior institutional approval and enrollment in a respiratory protection program, including fit-testing and medical clearance.[12]

Step-by-Step Operational Protocol: Handling Solid 4-Amino-3-(isopropyl)phenol

• Preparation: Don all required PPE (double nitrile gloves or butyl/nitrile combination, lab coat, chemical splash goggles) before entering the designated work area.

• Designated Area: Confirm the work area is within a certified chemical fume hood and that the sash is at the appropriate working height.

• Weighing: Tare a suitable container on the balance. Gently transfer the desired amount of solid 4-Amino-3-(isopropyl)phenol to the container using a spatula. Minimize the creation of dust.

• Dissolution: If preparing a solution, add the solvent to the container within the fume hood. Cap and mix as required.

• Cleanup: After transfer, decontaminate the spatula and work surface with an appropriate solvent (e.g., ethanol) followed by soap and water. Place all contaminated wipes and disposable items into a designated hazardous waste container.[14]

• Doffing PPE: Remove gloves first, turning them inside out. Remove lab coat and any additional PPE. Wash hands thoroughly with soap and water.

Visualizing the PPE Selection Workflow

The following diagram outlines the decision-making process for selecting appropriate PPE based on the task at hand.

Caption: Decision workflow for selecting task-appropriate PPE.

Emergency Plans: When Things Go Wrong

Preparedness is paramount. All personnel working with phenols must be trained on these emergency procedures.

Personal Exposure

• Skin Contact: Speed is critical to minimize absorption.[5] Immediately go to the nearest safety shower or drench hose.[10] While rinsing, remove all contaminated clothing. Yell for help. Rinse for at least 15 minutes.[1][10] If your institution's protocol includes it, after an initial water flush, decontaminate the skin by wiping with low-molecular-weight Polyethylene Glycol (PEG 300 or PEG 400).[5][11] Seek immediate medical attention for any skin exposure.

• Eye Contact: Immediately flush with copious amounts of water at an eyewash station for at least 15 minutes, holding the eyelids open.[7][10] Seek immediate medical attention.

• Inhalation: Move the affected person to fresh air. Seek immediate medical attention.[7]

• Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.[3][7]

Spill Management

• Small Spill (<50 mL in a fume hood): Absorb the spill with an inert material (e.g., vermiculite, sand). Using appropriate PPE (butyl gloves), scoop the material into a labeled hazardous waste container. Decontaminate the area.

• Large Spill (>50 mL or any spill outside a hood): Evacuate the immediate area. Alert colleagues and notify your institution's Environmental Health & Safety (EHS) department immediately.[1] Do not attempt to clean it up yourself.

Disposal Plan

All materials contaminated with 4-Amino-3-(isopropyl)phenol, including excess chemical, contaminated gloves, absorbent materials, and empty containers, must be disposed of as hazardous chemical waste.[13][14] Do not mix phenol waste with other waste streams.[14] Containers must be clearly labeled and handled according to your institution's EHS guidelines.

By integrating these principles of hazard assessment, engineering controls, rigorous PPE selection, and emergency preparedness into your daily workflow, you create a resilient safety culture. This allows you to pursue scientific discovery with confidence, knowing you are protected by a system designed for trust and validated by experience.

References

• SAFETY DATA SHEET: 4-Amino-3-nitrophenol. Fisher Scientific. [URL: https://www.fishersci.com/sdsitems.action?partNumber=AC429310050&productDescription=4-AMINO-3-NITROPHENOL+97%25+5G&vendorId=VN000321&countryCode=US&language=en]
• SAFETY DATA SHEET: 4-Isopropylphenol. Sigma-Aldrich. [URL: https://www.sigmaaldrich.com/US/en/sds/aldrich/175404]
• Phenol - Environment, Health & Safety. University of Michigan. [URL: https://ehs.umich.edu/wp-content/uploads/2018/03/Phenol.pdf]
• Appendix P - Phenol First Aid Guide and PPE. Cornell University Environment, Health and Safety. [URL: https://ehs.cornell.edu/standard-operating-procedures/chemical-specific-sops/appendix-p-phenol-first-aid-guide-and-ppe]
• Personal Protective Equipment | US EPA. U.S. Environmental Protection Agency. [URL: https://www.epa.gov/emergency-response/personal-protective-equipment]
• Personal Protective Equipment (PPE) - CHEMM. U.S. Department of Health & Human Services. [URL: https://chemm.hhs.gov/ppe.htm]
• SAFETY DATA SHEET: 4-Amino-3-chlorophenol hydrochloride. Fisher Scientific. [URL: https://www.fishersci.com/sdsitems.action?partNumber=AC434190050&productDescription=4-AMINO-3-CHLOROPHENOL+HCL+5G&vendorId=VN000321&countryCode=US&language=en]
• SAFETY DATA SHEET: 4-aminophenol. Sigma-Aldrich. [URL: https://www.sigmaaldrich.com/US/en/sds/sial/a70172]
• Phenol Standard Operating Procedure. Yale Environmental Health & Safety. [URL: https://ehs.yale.edu/sites/default/files/files/phenol-sop.pdf]
• Standard Operating Procedure: Phenol. University of New Mexico Chemistry. [URL: https://chemistry.unm.edu/common/docs/sop/phenol.pdf]
• 4-Amino-3-methylphenol - Safety Data Sheet. ChemicalBook. [URL: https://www.chemicalbook.com/ShowMSDSByCAS_EN.aspx?casno=2835-99-6]
• for the SAFE USE of PHENOL. Cefic Phenol Acetone Sector Group (PASG). [URL: https://cefic.org/a-sector-group-of-cefic/phenol-acetone-sector-group-pasg/safe-use-of-phenol-poster]
• Phenol | Office of Environmental Health & Safety. Princeton University. [URL: https://ehs.princeton.edu/book/export/html/186]
• Phenol - Office of Environment, Health & Safety. University of California, Berkeley. [URL: https://ehs.berkeley.
• MATERIAL SAFETY DATA SHEET: 3-Diethylaminophenol. Fisher Scientific. [URL: https://fscimage.fishersci.com/msds/11250.htm]
• Chapter 13, Chemical Hygiene Plan: Personal Protective Equipment. University of Nevada, Reno Environmental Health & Safety. [URL: https://www.unr.edu/ehs/program-and-services/chemical-safety/chp/chapter-13]
• 4-Isopropyl-3-methylphenol - Material Safety Data Sheet. Santa Cruz Biotechnology, Inc.
• 4-Amino-3-(isopropyl)phenol | C9H13NO. BuyersGuideChem. [URL: https://www.buyersguidechem.com/4-Amino-3-isopropyl-phenol-cas-82774-61-6.html]
• SAFETY DATA SHEET: 4-Isopropylphenol. Fisher Scientific. [URL: https://www.fishersci.com/sdsitems.action?partNumber=AC122710250&productDescription=4-ISOPROPYLPHENOL+98%25+25GR&vendorId=VN000321&countryCode=US&language=en]
• 4-[isopropyl(methyl)amino]phenol 13278-70-1 wiki. Guidechem. [URL: https://www.guidechem.com/wiki/4--isopropyl(methyl)amino-phenol-13278-70-1.html]

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